An In-depth Technical Guide to 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (CAS 883543-32-6)
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a heterocyclic compound with pot...
Author: BenchChem Technical Support Team. Date: January 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. While specific research on this molecule is limited, this document synthesizes available data and provides expert insights into its chemical characteristics, a plausible synthetic route, and its potential biological significance based on the well-documented activities of its constituent furan and piperidine scaffolds. This guide is intended to serve as a foundational resource for researchers interested in exploring the therapeutic potential of this and related compounds.
Introduction and Chemical Identity
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (CAS 883543-32-6) is a unique molecule that incorporates two key pharmacophores: a substituted furan-2-carboxylic acid and a 4-methylpiperidine moiety. The furan ring is a common structural motif in numerous natural products and synthetic drugs, known to exhibit a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer properties[1][2]. Similarly, the piperidine scaffold is a cornerstone in medicinal chemistry, present in a multitude of FDA-approved drugs targeting the central nervous system and other biological systems[3][4]. The combination of these two moieties in a single molecule suggests a rich potential for novel pharmacological activities.
This guide will delve into the known physicochemical properties of this compound, propose a detailed and scientifically grounded synthetic pathway, and explore potential avenues for biological investigation.
Chemical Structure:
Figure 1: Chemical Structure of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Physicochemical Properties
A summary of the key physicochemical properties of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is presented in the table below. This data is compiled from various chemical supplier databases.
Expected to be soluble in organic solvents like DMSO and methanol
Inferred
A hydrochloride salt of this compound is also commercially available, which would likely exhibit increased aqueous solubility[6].
Proposed Synthetic Pathway
Figure 2: Proposed Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Step 1: Mannich Reaction
The core of the proposed synthesis is the Mannich reaction, a three-component condensation that forms a β-amino-carbonyl compound. In this case, the starting material would be an ester of 5-methylfuran-2-carboxylic acid, such as ethyl 5-methylfuran-2-carboxylate[7]. The other two components are formaldehyde and a secondary amine, 4-methylpiperidine.
The furan ring is sufficiently electron-rich to act as the active hydrogen component in the Mannich reaction. The reaction proceeds via the formation of an Eschenmoser's salt-like intermediate from formaldehyde and 4-methylpiperidine, which then undergoes electrophilic substitution onto the furan ring, preferentially at the C4 position.
Step 2: Ester Hydrolysis
The resulting ester, ethyl 5-methyl-4-(piperidin-1-ylmethyl)furan-2-carboxylate, can then be hydrolyzed to the final carboxylic acid product. This is a standard transformation that can be achieved under either acidic or basic conditions. Basic hydrolysis using a reagent such as sodium hydroxide or potassium hydroxide in an aqueous alcohol solution is a common and effective method.
Detailed Experimental Protocol (Proposed)
Materials:
Ethyl 5-methylfuran-2-carboxylate
Formaldehyde (37% aqueous solution)
4-Methylpiperidine
Ethanol
Sodium Hydroxide
Hydrochloric Acid
Diethyl ether
Magnesium sulfate
Procedure:
Mannich Reaction:
To a solution of ethyl 5-methylfuran-2-carboxylate (1 equivalent) in ethanol, add 4-methylpiperidine (1.1 equivalents).
Cool the mixture in an ice bath and add formaldehyde solution (1.2 equivalents) dropwise while stirring.
Allow the reaction to warm to room temperature and stir for 24-48 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Dissolve the residue in diethyl ether and wash with water and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude ester product.
Purify the crude product by column chromatography on silica gel.
Ester Hydrolysis:
Dissolve the purified ethyl 5-methyl-4-(piperidin-1-ylmethyl)furan-2-carboxylate (1 equivalent) in a mixture of ethanol and water.
Add a solution of sodium hydroxide (2-3 equivalents) and heat the mixture to reflux for 2-4 hours.
Monitor the reaction by TLC until the starting material is consumed.
Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.
Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.
Cool the aqueous layer in an ice bath and acidify to a pH of approximately 4-5 with hydrochloric acid.
The product should precipitate out of the solution. If not, extract the aqueous layer with a suitable organic solvent like ethyl acetate.
Collect the solid product by filtration, wash with cold water, and dry under vacuum.
Potential Biological Activities and Therapeutic Applications
Given the absence of direct biological data for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, its potential therapeutic applications can be inferred from the known activities of structurally related compounds.
Antimicrobial and Antifungal Activity: Furan derivatives are known to possess significant antibacterial and antifungal properties[1]. The piperidine moiety is also found in several antimicrobial agents[3]. The combination of these two scaffolds could lead to novel antimicrobial compounds.
Anticancer Activity: Numerous furan-containing compounds have been investigated for their cytotoxic effects against various cancer cell lines[1]. The specific substitution pattern on the furan ring and the nature of the appended side chain are crucial for activity.
Central Nervous System (CNS) Activity: The piperidine ring is a common feature in many CNS-active drugs. Depending on its interaction with various receptors and enzymes in the brain, this compound could potentially have applications in treating neurological or psychiatric disorders.
Enzyme Inhibition: The carboxylic acid group can act as a key binding element for various enzyme active sites. For example, some furan-2-carboxylic acid derivatives have been explored as inhibitors of enzymes involved in mycobacterial iron acquisition[8].
It is imperative that any potential biological activity of this compound be confirmed through rigorous in vitro and in vivo screening.
Conclusion
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid represents an intriguing yet underexplored molecule with significant potential in the field of medicinal chemistry. This guide has provided a comprehensive overview of its chemical properties, a plausible and detailed synthetic route, and a discussion of its potential biological activities based on the established pharmacology of its constituent furan and piperidine moieties. It is our hope that this document will serve as a valuable resource for researchers and stimulate further investigation into the therapeutic promise of this and related compounds.
References
Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3).
Pharmacological activity of furan derivatives. (2023). World Journal of Pharmaceutical Research, 12(22).
Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.
Frolov, N. A., & Vereshchagin, A. N. (2023).
Fallarini, S., et al. (2021). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Molbank, 2021(2), M1223.
PubChem. (n.d.). 5-methylfuran-2-carboxylic acid. Retrieved from [Link]
"synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid"
An In-depth Technical Guide to the Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid This guide provides a comprehensive overview and a detailed, plausible synthetic route for the preparation of 5-Meth...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
This guide provides a comprehensive overview and a detailed, plausible synthetic route for the preparation of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a compound of interest for researchers and professionals in the field of drug development and medicinal chemistry. The furan scaffold is a privileged structure in numerous pharmacologically active compounds, and the introduction of a methyl group and a basic aminomethyl side chain can significantly influence the molecule's physicochemical properties and biological activity.
This document is structured to provide not just a protocol, but a deeper understanding of the chemical principles and strategic decisions involved in the synthesis. We will delve into the rationale behind the chosen synthetic pathway, potential challenges, and the key reaction mechanisms at play.
Retrosynthetic Analysis and Strategic Approach
A retrosynthetic analysis of the target molecule suggests a logical disconnection at the C4-C bond of the piperidin-1-ylmethyl group. This bond can be formed through a Mannich reaction, a powerful tool for C-C bond formation via aminomethylation. The starting material for this key transformation would be a suitably substituted furan-2-carboxylic acid derivative.
Our proposed forward synthesis, therefore, initiates with the commercially available or readily synthesized 5-methylfuran-2-carboxylic acid. The strategy involves the following key transformations:
Protection of the Carboxylic Acid: The carboxylic acid functionality can interfere with the conditions of the Mannich reaction. Therefore, it is prudent to protect it as an ester, for instance, a methyl ester.
Mannich Reaction for Aminomethylation: The core transformation involves the introduction of the piperidin-1-ylmethyl group at the C4 position of the furan ring. This will be achieved through a Mannich reaction using piperidine and formaldehyde.
Deprotection to Yield the Final Product: The final step involves the hydrolysis of the ester to unveil the target carboxylic acid.
Below is a visual representation of the proposed synthetic pathway.
Caption: Proposed synthetic pathway for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Detailed Synthetic Protocol and Mechanistic Insights
Step 1: Esterification of 5-Methylfuran-2-carboxylic Acid
The initial step focuses on the protection of the carboxylic acid group as a methyl ester. This is a standard and high-yielding reaction, typically carried out under acidic conditions.
Rationale: The acidic proton of the carboxylic acid would be abstracted under the basic conditions often employed in the subsequent Mannich reaction, potentially leading to side reactions or inhibiting the desired transformation. The methyl ester is a robust protecting group that can be easily removed at the end of the synthesis.
Experimental Protocol:
To a solution of 5-methylfuran-2-carboxylic acid (1.0 eq) in methanol (MeOH, 10-20 volumes), add a catalytic amount of concentrated sulfuric acid (H₂SO₄, ~0.1 eq).
Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.
Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess acid, followed by a brine wash.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford methyl 5-methylfuran-2-carboxylate[1].
Step 2: Mannich Reaction for C4-Aminomethylation
This is the cornerstone of the synthesis, where the piperidin-1-ylmethyl moiety is introduced onto the furan ring. The Mannich reaction is a three-component condensation involving an active hydrogen-containing compound (the furan ester), an aldehyde (formaldehyde), and a secondary amine (piperidine)[2][3].
Mechanism and Regioselectivity:
The reaction proceeds via the formation of the Eschenmoser's salt-like iminium ion (CH₂=N⁺(piperidine)) from the reaction of formaldehyde and piperidine. The electron-rich furan ring then acts as a nucleophile, attacking the iminium ion in an electrophilic aromatic substitution-like manner.
The regioselectivity of this substitution on the 5-methylfuran-2-carboxylate ring is a critical consideration. The methyl group at C5 is an activating, ortho-, para-directing group, while the ester at C2 is a deactivating, meta-directing group. In the furan ring, the positions adjacent to the oxygen (C2 and C5) are the most activated towards electrophilic substitution. Since C5 is already substituted, the directing effects will influence the substitution at C3 and C4. The activating effect of the C5-methyl group is expected to direct the incoming electrophile to the C4 position. However, some formation of the C3-substituted isomer is possible, which would necessitate purification by column chromatography. The existence of the analogous 5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid suggests that substitution at the C4 position is feasible[4].
Caption: Simplified mechanism of the Mannich reaction on the furan ester.
Experimental Protocol:
To a solution of methyl 5-methylfuran-2-carboxylate (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add piperidine (1.1 eq) and an aqueous solution of formaldehyde (37 wt. %, 1.1 eq).
Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and monitor by TLC.
Upon completion, cool the reaction to room temperature and neutralize with a base (e.g., NaHCO₃ or NaOH solution).
Extract the product into an organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.
Filter and concentrate the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel to isolate the desired C4-substituted isomer.
Step 3: Saponification of the Ester
The final step is the deprotection of the methyl ester to yield the target carboxylic acid. This is achieved by saponification, a base-mediated hydrolysis.
Rationale: The ester is hydrolyzed to the corresponding carboxylate salt, which upon acidification, yields the final carboxylic acid. This is a standard and generally high-yielding transformation.
Experimental Protocol:
Dissolve the purified methyl 5-methyl-4-(piperidin-1-ylmethyl)furan-2-carboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.
Add an excess of a base, such as lithium hydroxide (LiOH, ~3.0 eq), to the solution.
Stir the reaction mixture at room temperature until the starting material is fully consumed (monitored by TLC).
Remove the THF under reduced pressure.
Carefully acidify the remaining aqueous solution to a pH of approximately 4-5 with a dilute acid (e.g., 1N HCl).
The product may precipitate out of the solution. If so, collect the solid by filtration. Alternatively, extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).
Dry the organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
The synthetic route outlined in this guide provides a robust and logical approach to the synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. The strategy relies on well-established and reliable chemical transformations. The key to a successful synthesis will be the careful execution and optimization of the Mannich reaction, particularly with respect to reaction conditions and purification to ensure the desired regioselectivity. The characterization of all intermediates and the final product by standard analytical techniques such as NMR, IR, and mass spectrometry is essential to confirm their identity and purity. This guide serves as a foundational blueprint for researchers to produce this and other similarly substituted furan derivatives for further investigation in drug discovery and development programs.
References
Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. RSC Publishing. Available at: [Link]
Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides. PMC. Available at: [Link]
One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Arkivoc. Available at: [Link]
One-pot one-step enzymatic synthesis of 5-(aminomethyl)-2-furancarboxylic acid from 5-(hydroxymethyl) furfural. Green Chemistry (RSC Publishing). Available at: [Link]
Synthesis and Characterization of Furanic Compounds. DTIC. Available at: [Link]
5-methylfuran-2-carboxylic acid. PubChem. Available at: [Link]
2,5-Furandicarboxylic Acid: An Intriguing Precursor for Monomer and Polymer Synthesis. MDPI. Available at: [Link]
5-Cyano-furan-2-carboxylic acid [2-(4-methyl-piperidin-1-yl) - PubChem. PubChem. Available at: [Link]
One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. ResearchGate. Available at: [Link]
2-Furancarboxylic acid. Organic Syntheses Procedure. Available at: [Link]
Synthesis of piperidine- and piperidinone-based drugs via a nitro-Mannich reaction. RSC Publishing. Available at: [Link]
5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid. PubChem. Available at: [Link]
Synthesis of Piperidine and p-Choloroaniline Mannich bases and Investigation of their Antioxidant and Antimicrobial properti. Journal of American Science. Available at: [Link]
Stereoselective Mannich Reactions in the Synthesis of Enantiopure Piperidine Alkaloids and Derivatives. ResearchGate. Available at: [Link]
The preparation of some piperidine derivatives by the Mannich reaction. PubMed. Available at: [Link]
5-(4-Nitrophenyl)furan-2-carboxylic Acid. MDPI. Available at: [Link]
The Preparation of Some Piperidine Derivatives by the Mannich Reaction. Journal of the American Chemical Society. Available at: [Link]
Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. Available at: [Link]
(5-methyl)-methylfuroate. NIST WebBook. Available at: [Link]
Highly Selective Oxidation of 5-Hydroxymethylfurfural to 5-Hydroxymethyl-2-Furancarboxylic Acid by a Robust Whole-Cell Biocatalyst. MDPI. Available at: [Link]2)
A Technical Guide to the Physicochemical Properties of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Introduction 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a heterocyclic organic compound featuring a furan core, a structural motif of significant interest in medicinal chemistry and materials science. Its...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a heterocyclic organic compound featuring a furan core, a structural motif of significant interest in medicinal chemistry and materials science. Its derivatives are recognized for a wide range of biological activities, acting as building blocks in the synthesis of pharmaceuticals such as antibacterial and anti-inflammatory agents[1]. The molecule combines the acidic nature of a carboxylic acid with the basicity of a tertiary amine (the piperidine moiety), making it an amphoteric substance with pH-dependent properties. This guide provides a comprehensive overview of its key physicochemical characteristics, offering both established data and predictive insights. Furthermore, it outlines detailed experimental protocols for the empirical determination of these properties, designed to ensure scientific rigor and reproducibility for researchers in drug discovery and development.
Chemical Identity and Structure
The foundational step in characterizing any chemical entity is to establish its unequivocal identity. The structural representation and key identifiers for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid are summarized below.
A hydrochloride salt of this compound is also documented, with the CAS Number 1185298-79-6 and a molecular weight of 259.74 g/mol [5]. The presence of both acidic and basic centers suggests that the compound's solubility and other properties will be highly dependent on pH.
Predicted Physicochemical Properties
Table 2: Summary of Physicochemical Properties (Experimental and Predicted)
Property
Value/Prediction
Basis for Prediction/Reference
Melting Point (°C)
Predicted: 150-200
Based on related furan carboxylic acids which often have melting points in this range. For instance, 2-Furancarboxylic acid has a melting point of 133.5 °C[6]. The larger size and potential for zwitterionic interactions in the target molecule would likely increase the melting point.
Boiling Point (°C)
> 300 (decomposes)
High boiling points are expected for compounds with both carboxylic acid and amine functionalities due to strong intermolecular hydrogen bonding. Decomposition before boiling is common for such structures.
The pKa of the carboxylic acid is expected to be similar to other 2-furancarboxylic acids[7]. The piperidine nitrogen's pKa is predicted based on typical values for protonated tertiary amines.
LogP (Octanol/Water)
Predicted: 1.5 - 2.5
This prediction is based on the presence of both lipophilic (methyl, piperidine ring, furan ring) and hydrophilic (carboxylic acid, tertiary amine) groups. The exact value would be highly pH-dependent.
Aqueous Solubility
pH-dependent
Expected to have low solubility at its isoelectric point. Solubility will increase significantly at pH values below the carboxylic acid pKa (forming the soluble cation) and above the piperidine pKa (forming the soluble anion).
Experimental Protocols for Physicochemical Characterization
To obtain definitive data, a series of standardized experiments should be conducted. The following protocols are designed to provide accurate and reproducible results.
Workflow for Comprehensive Physicochemical Profiling
Caption: Workflow for Synthesis, Purification, and Physicochemical Characterization.
Melting Point Determination
Principle: The melting point is a fundamental indicator of purity. For a pure crystalline solid, the melting range is typically sharp.
Methodology (Capillary Method):
Ensure the compound is thoroughly dried to remove any residual solvent.
Load a small amount of the crystalline compound into a capillary tube, sealed at one end, to a height of 2-3 mm.
Place the capillary tube in a calibrated melting point apparatus.
Heat the sample at a rate of 10-20 °C/min initially.
Once the temperature is within 20 °C of the expected melting point, reduce the heating rate to 1-2 °C/min to allow for thermal equilibrium.
Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.
Perform the measurement in triplicate for accuracy.
pKa Determination
Principle: The pKa values, representing the dissociation constants of the acidic and basic groups, are critical for predicting the ionization state of the molecule at different pH values. Potentiometric titration is a robust method for this determination.
Methodology (Potentiometric Titration):
Accurately weigh approximately 10-20 mg of the compound and dissolve it in a known volume (e.g., 50 mL) of a suitable solvent system (e.g., water or a water/methanol mixture if solubility is low).
Use a calibrated pH meter with a suitable electrode to monitor the pH of the solution.
Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) to determine the pKa of the piperidine nitrogen.
In a separate experiment, titrate a fresh solution of the compound with a standardized solution of a strong base (e.g., 0.1 M NaOH) to determine the pKa of the carboxylic acid.
Record the pH of the solution after each incremental addition of the titrant.
Plot the pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points.
Specialized software can be used to calculate the pKa values from the titration curve, especially for diprotic systems.
Aqueous Solubility Determination
Principle: The solubility of an ionizable compound is highly dependent on the pH of the aqueous medium. A shake-flask method at various pH values provides a comprehensive solubility profile.
Methodology (Shake-Flask Method):
Prepare a series of buffered solutions at different pH values (e.g., pH 2, 4, 6, 7.4, 8, 10).
Add an excess amount of the solid compound to a known volume of each buffer in separate vials.
Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time to reach equilibrium (typically 24-48 hours).
After agitation, allow the samples to stand for a short period to let undissolved solids settle.
Carefully withdraw an aliquot from the supernatant of each vial and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.
Dilute the filtered supernatant with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
The solubility at each pH is the measured concentration of the saturated solution.
Principle: LogP is a measure of a compound's lipophilicity and is a critical parameter in predicting its absorption, distribution, metabolism, and excretion (ADME) properties.
Methodology (Shake-Flask Method):
Prepare a stock solution of the compound in either n-octanol or water.
In a separatory funnel, combine equal volumes of n-octanol and an aqueous buffer at a relevant pH (e.g., pH 7.4). The two phases should be pre-saturated with each other.
Add a small, known amount of the compound stock solution to the biphasic system. The final concentration should be below the solubility limit in both phases.
Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning, then let it stand until the two phases have completely separated.
Carefully sample both the aqueous and the n-octanol layers.
Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., HPLC-UV).
Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.
LogP is the base-10 logarithm of P.
Structural and Spectroscopic Characterization
While not strictly physicochemical properties, spectroscopic data are integral to confirming the identity and purity of the synthesized compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Provides information on the number and types of protons, their chemical environment, and connectivity. Expected signals would include those for the methyl group, the piperidine ring protons, the methylene bridge, the furan ring protons, and the acidic proton of the carboxylic acid.
¹³C NMR: Shows the number and types of carbon atoms in the molecule. Distinct signals for the carboxylic acid carbonyl, the furan ring carbons, the methylene bridge, the piperidine carbons, and the methyl carbon are expected.
Mass Spectrometry (MS):
High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the molecule, which can confirm its elemental composition. The expected [M+H]⁺ ion would be at m/z 224.1287.
Infrared (IR) Spectroscopy:
Provides information about the functional groups present. Key expected vibrational bands include a broad O-H stretch for the carboxylic acid, a C=O stretch for the carbonyl group, and C-N and C-O stretches.
Conclusion
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a molecule with significant potential in drug discovery, possessing both acidic and basic functionalities that govern its physicochemical behavior. While specific experimental data is sparse, this guide provides a robust framework for its characterization. The outlined protocols for determining key properties such as melting point, pKa, solubility, and LogP are based on established, reliable methods. The successful execution of these experiments will yield the critical data necessary to advance the development of this compound and its analogues from the laboratory to potential therapeutic applications.
References
5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid | C11H15NO3. PubChem. Available from: [Link]
5-Cyano-furan-2-carboxylic acid [2-(4-methyl-piperidin-1-yl)-4-piperidin-4-yl-phenyl]-amide. PubChem. Available from: [Link]
2-Furancarboxylic acid | C5H4O3. PubChem. Available from: [Link][6]
Synthesis and Characterization of Furanic Compounds. Defense Technical Information Center. Available from: [Link]
Microwave assisted synthesis of substituted furan-2-carboxaldehydes and their reactions. ResearchGate. Available from: [Link]
5-(4-Nitrophenyl)furan-2-carboxylic Acid. MDPI. Available from: [Link]
One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Arkivoc. Available from: [Link]
2-FURANCARBOXYLIC ACID and 2-FURYL-CARBINOL. Organic Syntheses. Available from: [Link]
Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia. PubMed. Available from: [Link][7]
Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. Available from: [Link]
A Technical Guide to the Biological Activity of Furan-2-Carboxylic Acid Derivatives
Preamble: The Furan-2-Carboxylic Acid Scaffold - A Privileged Structure in Medicinal Chemistry The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a foundational scaffold present in numerou...
Author: BenchChem Technical Support Team. Date: January 2026
Preamble: The Furan-2-Carboxylic Acid Scaffold - A Privileged Structure in Medicinal Chemistry
The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a foundational scaffold present in numerous natural products and synthetic compounds of profound biological significance.[1][2][3] Its unique electronic properties and ability to engage in various non-covalent interactions, such as hydrogen bonding and π–π stacking, make it a versatile building block in drug design.[4] When functionalized with a carboxylic acid group at the 2-position, the resulting furan-2-carboxylic acid core becomes an active pharmacophore, serving as a precursor for a vast array of derivatives with diverse and potent pharmacological activities.[3][5] These derivatives have garnered significant attention in medicinal chemistry, leading to the development of agents with antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[4][5][6]
This technical guide provides an in-depth exploration of the multifaceted biological activities of furan-2-carboxylic acid derivatives. We will delve into their mechanisms of action, explore critical structure-activity relationships (SAR), and provide detailed, field-proven experimental protocols for their evaluation. The insights presented herein are designed to equip researchers, scientists, and drug development professionals with the foundational knowledge required to navigate and innovate within this promising chemical space.
Section 1: Antimicrobial Activity
The rise of multidrug-resistant pathogens presents a formidable challenge to global health. Furan-2-carboxylic acid derivatives have emerged as a promising class of compounds in the search for novel antimicrobial agents.[3] Their activity spans both Gram-positive and Gram-negative bacteria, as well as fungi.[2][7]
Mechanism of Action & Structure-Activity Relationship (SAR)
The antimicrobial action of these derivatives is often multifaceted. Some, particularly nitrofurans, are known to be reduced by bacterial nitroreductases to generate reactive electrophilic intermediates that damage bacterial DNA, ribosomes, and other macromolecules.[7] More recent research has uncovered nuanced mechanisms, including the inhibition of essential metabolic pathways and the disruption of bacterial communication.
A key insight into SAR is the bioisosteric replacement of the often-labile furanone ring (found in some quorum sensing inhibitors) with a more stable furan-2-carboxamide moiety.[8] This modification has led to derivatives with significant antibiofilm activity against pathogens like Pseudomonas aeruginosa.[8] Molecular docking studies suggest these compounds may act as antagonists of the LasR receptor, a key regulator in the quorum-sensing cascade, thereby inhibiting the production of virulence factors like pyocyanin and proteases.[8]
The nature of the substituent on the carboxamide nitrogen is critical. For instance, carbohydrazide derivatives have shown potent activity, reducing P. aeruginosa biofilm by over 50%.[8] Furthermore, the lipophilicity conferred by aromatic moieties appears to enhance antibacterial activity, likely by facilitating passage through the bacterial cell membrane.[9] Studies have shown that substitutions at the 2- and 5-positions of the furan ring are often crucial, with electron-withdrawing groups tending to increase bioactivity.[4]
Data Summary: Antimicrobial Potency
The following table summarizes the antimicrobial activity of selected furan-2-carboxylic acid derivatives against various pathogens.
Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination
This protocol outlines a standard method for determining the MIC of a compound, a fundamental measure of its antimicrobial potency.[10]
Principle: The broth microdilution method is a quantitative assay that determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It relies on serial dilutions of the test compound in a liquid growth medium, followed by inoculation with a standardized bacterial suspension.
Step-by-Step Methodology:
Preparation of Compound Stock Solution:
Action: Dissolve the synthesized furan derivative in a suitable solvent (e.g., DMSO or methanol) to a high concentration (e.g., 10,000 µg/mL).
Causality: A high concentration stock is necessary for creating a wide range of serial dilutions and ensures that the final solvent concentration in the assay wells is minimal (<1%) to avoid solvent-induced toxicity to the bacteria.
Preparation of 96-Well Microtiter Plate:
Action: Add 100 µL of sterile nutrient broth (e.g., Mueller-Hinton Broth) to wells 2 through 12 of a 96-well plate. Add 200 µL to well 1.
Causality: This sets up the plate for a 2-fold serial dilution. Well 1 will contain the highest concentration of the compound. Well 11 serves as the growth control (no compound), and well 12 serves as the sterility control (no bacteria).
Serial Dilution:
Action: Add a calculated amount of the stock solution to well 1 to achieve the desired starting concentration. Transfer 100 µL from well 1 to well 2, mix thoroughly, and then transfer 100 µL from well 2 to well 3. Repeat this process up to well 10. Discard 100 µL from well 10.
Causality: This creates a logarithmic series of compound concentrations, allowing for the precise determination of the MIC over a broad range.
Inoculum Preparation:
Action: Prepare a bacterial suspension from a fresh culture (18-24 hours old) in sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in each well.
Causality: Standardizing the inoculum density is critical for reproducibility. A high bacterial load can overwhelm the antimicrobial agent, leading to falsely elevated MIC values.
Inoculation and Incubation:
Action: Add 10 µL of the standardized bacterial suspension to wells 1 through 11. Do not add bacteria to well 12.
Action: Seal the plate and incubate at 37°C for 18-24 hours.
Causality: Incubation provides the necessary conditions for bacterial growth. The specified time frame is standard for most clinically relevant bacteria.
Reading the Results:
Action: Visually inspect the wells for turbidity (a sign of bacterial growth). The MIC is the lowest concentration of the compound at which there is no visible growth. A pH indicator like phenol red can also be used; no color change indicates inhibition.[10]
Causality: Visual inspection is the simplest readout. The sterility control (well 12) should be clear, and the growth control (well 11) should be turbid, validating the assay's integrity.
Visualization: Antimicrobial Screening Workflow
The following diagram illustrates a typical workflow for screening and validating novel antimicrobial compounds.
Caption: Workflow for antimicrobial drug discovery, from primary screening to mechanism of action studies.
Section 2: Anticancer Activity
The furan scaffold is a constituent of several natural and synthetic compounds with significant anticancer properties.[3][6][12] Derivatives of furan-2-carboxylic acid have been extensively investigated as cytotoxic agents, demonstrating activity against a range of human cancer cell lines.[6][9][10]
Mechanism of Action & Structure-Activity Relationship (SAR)
The anticancer mechanisms of furan-2-carboxylic acid derivatives are diverse and often involve the induction of apoptosis (programmed cell death) and cell cycle arrest.[6][13] For example, certain novel pyridine carbohydrazide and N-phenyl triazinone derivatives have been shown to induce cell cycle arrest at the G2/M phase in MCF-7 breast cancer cells.[6]
Metal complexes of furan-2-carboxylate also show significant promise. A silver(I) complex demonstrated potent activity against Jurkat cell lines, with an IC50 value comparable to the established chemotherapy drug cisplatin.[6] This highlights the potential for enhancing the therapeutic index by coordinating the furan moiety with metal ions.
SAR studies on related benzofuran derivatives, which contain a furan ring fused to benzene, have revealed that substitutions at the C-2 and C-3 positions are critical for their anticancer activity.[6] In other series, the presence of specific substituents like p-tolyl groups on a carbamothioyl-furan-2-carboxamide core was found to be crucial for high potency against hepatocellular carcinoma cell lines.[9] The tryptamine and acyl groups have also been identified as important for the anticancer activity of certain furan ring derivatives.[10]
Data Summary: Cytotoxic Potency
The following table summarizes the in vitro anticancer activity of representative furan-2-carboxylic acid derivatives.
Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity
This protocol describes the MTT assay, a colorimetric method widely used to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[10]
Principle: The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to its insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells.
Step-by-Step Methodology:
Cell Seeding:
Action: Seed cancer cells (e.g., HeLa, MCF-7) into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.
Causality: An overnight incubation allows the cells to adhere to the plate and enter a logarithmic growth phase, ensuring they are healthy and responsive at the time of treatment.
Compound Treatment:
Action: Prepare serial dilutions of the furan derivative in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the same percentage of solvent, e.g., DMSO, used for the highest compound concentration) and a no-treatment control.
Causality: Testing a range of concentrations is essential for generating a dose-response curve and calculating the IC50 value (the concentration that inhibits 50% of cell growth). The vehicle control is critical to ensure that the solvent itself is not causing cytotoxicity.
Incubation Period:
Action: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours) under the same conditions as step 1.
Causality: The incubation time is chosen based on the expected mechanism of the compound and the doubling time of the cell line. Longer incubation times may be needed for compounds that act on the cell cycle.
MTT Addition:
Action: After incubation, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well. Incubate for another 2-4 hours.
Causality: This allows sufficient time for the viable cells to metabolize the MTT into formazan crystals. The incubation time may need optimization depending on the cell type and its metabolic rate.
Formazan Solubilization:
Action: Carefully remove the medium containing MTT. Add 100-150 µL of a solubilizing agent (e.g., DMSO, acidified isopropanol) to each well. Gently pipette or shake the plate to dissolve the purple formazan crystals.
Causality: The formazan crystals are insoluble in aqueous medium and must be fully dissolved to allow for accurate spectrophotometric measurement.
Absorbance Measurement:
Action: Read the absorbance of the plate on a microplate reader at a wavelength of approximately 570 nm.
Causality: The absorbance is directly proportional to the amount of formazan, and thus to the number of viable cells in the well.
Data Analysis:
Action: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage viability against the log of the compound concentration to generate a dose-response curve and determine the IC50 value using non-linear regression analysis.
Visualization: Apoptosis Induction Pathway
This diagram illustrates a simplified signaling pathway by which a furan derivative might induce apoptosis.
Caption: A simplified intrinsic apoptosis pathway potentially activated by furan derivatives.
Section 3: Anti-inflammatory and Other Biological Activities
Beyond antimicrobial and anticancer effects, the furan-2-carboxylic acid scaffold has been explored for a range of other therapeutic applications.
Anti-inflammatory Activity
Inflammation is a key pathological feature of many chronic diseases. Furan derivatives have been shown to possess anti-inflammatory properties, often linked to the inhibition of key enzymes in the inflammatory cascade.[1][5][14] A series of 2,5-diaryl substituted furans functionalized with amino acids were evaluated as inhibitors of cyclooxygenase (COX-1 and COX-2) enzymes.[15] A proline-substituted derivative selectively inhibited prostaglandin E2 (PGE₂) secretion in stimulated neutrophils, suggesting a COX-2 selective mechanism, which is a highly desirable profile for anti-inflammatory drugs as it minimizes gastrointestinal side effects associated with COX-1 inhibition.[15] The anti-inflammatory effects of some furan derivatives are also attributed to their potent antioxidant and radical-scavenging activities, which can mitigate oxidative stress that drives inflammation.[1][14]
Emerging Applications
Antiviral Activity: The furan ring is present in several antiviral drugs.[4] Recently, chalcone derivatives of 5-arylfuran-2-carbaldehydes (a related class) were synthesized and showed potent in ovo activity against Avian Influenza Virus (AIV) and Infectious Bronchitis Virus (IBV).[16]
Anti-diabetic Activity: Novel furan-2-carboxylic acid derivatives have been identified as potent inhibitors of gluconeogenesis.[17] One lead compound showed significant anti-gluconeogenesis effects in rat primary hepatocytes and demonstrated the ability to reduce both nonfasting and fasting blood glucose levels in an ob/ob mouse model of type 2 diabetes.[17]
Conclusion and Future Outlook
The furan-2-carboxylic acid scaffold is unequivocally a "privileged structure" in medicinal chemistry, giving rise to derivatives with a remarkable spectrum of biological activities. From combating multidrug-resistant bacteria and inducing apoptosis in cancer cells to modulating inflammatory pathways, these compounds continue to provide a fertile ground for drug discovery.
The future of this field lies in the rational design of next-generation derivatives. This will involve leveraging structure-activity relationship data to optimize potency and selectivity, utilizing computational tools like molecular docking to predict target interactions, and exploring novel drug delivery systems to enhance bioavailability and therapeutic efficacy. As our understanding of the complex signaling pathways underlying various diseases deepens, so too will our ability to precisely tailor furan-2-carboxylic acid derivatives to meet specific therapeutic challenges. The continued exploration of this versatile scaffold holds immense promise for the development of novel medicines to address unmet clinical needs.
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Furan Derivatives and Their Role in Pharmaceuticals. BioScience Academic Publishing.
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2-Furoic Acid: Intermediate for Pharma & Food Preserv
An In-Depth Technical Guide to the In Vitro Screening of Novel Piperidine Compounds
Introduction: The Piperidine Scaffold as a "Privileged Structure" in Medicinal Chemistry The piperidine ring, a six-membered saturated heterocycle containing a nitrogen atom, stands as a cornerstone in the field of medic...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Piperidine Scaffold as a "Privileged Structure" in Medicinal Chemistry
The piperidine ring, a six-membered saturated heterocycle containing a nitrogen atom, stands as a cornerstone in the field of medicinal chemistry. Its prevalence in a vast number of biologically active compounds and FDA-approved drugs has earned it the designation of a "privileged structure".[1][2][3] This is attributed to its unique conformational flexibility and its capacity to engage in a variety of molecular interactions, making it a versatile and highly sought-after framework in the design of new therapeutics.[1][3] Piperidine derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and neuroprotective properties.[1][4][5]
The biological activity of piperidine-containing compounds is often linked to their ability to modulate specific cellular signaling pathways.[1][6] For instance, in oncology, piperidine moieties are integral to numerous anticancer drugs that work by inducing apoptosis, causing cell cycle arrest, or directly interacting with DNA.[1][6] Given this broad therapeutic potential, the efficient and accurate in vitro screening of novel piperidine compounds is a critical first step in the drug discovery pipeline. This guide provides an in-depth technical overview of the core methodologies and strategic considerations for designing and executing a robust in vitro screening cascade for this important class of molecules.
As a Senior Application Scientist, the following sections are structured to provide not just a list of protocols, but a logical, field-proven workflow that emphasizes the causality behind experimental choices. Each described protocol is designed as a self-validating system to ensure the generation of high-quality, reproducible data.
Part 1: The Strategic Framework for In Vitro Screening
A successful screening campaign for novel piperidine compounds requires a multi-stage approach that progressively refines the understanding of a compound's biological activity and potential liabilities. This process can be visualized as a funnel, starting with a broad primary screen to identify initial "hits" and culminating in more focused secondary and tertiary assays to characterize the mechanism of action and preclinical suitability of lead candidates.
The Screening Cascade: A Phased Approach to Hit Identification and Validation
The screening cascade is a hierarchical testing strategy designed to efficiently manage the large number of compounds typically evaluated in a drug discovery program.[7] The goal is to quickly eliminate compounds with undesirable properties while prioritizing those with the most promising therapeutic potential.
Figure 2. Conceptual workflow for Mechanism of Action (MoA) studies.
3.3.1 Signaling Pathway Analysis
Many piperidine derivatives exert their effects by modulating key signaling pathways, such as the PI3K/Akt pathway, which is often deregulated in cancer. [6][8]Western blotting is a common technique used to assess changes in the phosphorylation status or expression levels of key proteins within a signaling cascade following compound treatment.
SAR studies involve the synthesis and testing of analogs of a hit compound to understand which parts of the molecule are important for its biological activity. [9]This information is crucial for optimizing the potency, selectivity, and drug-like properties of a lead compound.
[9]
Part 4: In Vitro ADME and Toxicology Profiling
In the later stages of the screening cascade, promising lead compounds are subjected to a battery of in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) and toxicology assays. [10][11]These studies are essential for predicting a compound's pharmacokinetic properties and potential for toxicity in humans. [10][12]Early assessment of ADME properties helps to de-risk drug candidates and reduce the likelihood of late-stage clinical failures.
[10][11][13]
Key In Vitro ADME Assays
A standard panel of in vitro ADME assays includes:
Solubility: Determines the extent to which a compound dissolves in aqueous solutions.
[13]* Permeability: Assesses a compound's ability to cross biological membranes, often using Caco-2 cell monolayers as a model of the intestinal epithelium.
[11]* Metabolic Stability: Evaluates the susceptibility of a compound to metabolism by liver enzymes, typically using liver microsomes or hepatocytes.
[11][14]* CYP450 Inhibition: Determines if a compound inhibits the activity of major cytochrome P450 enzymes, which is a common cause of drug-drug interactions.
[11][13]* Plasma Protein Binding: Measures the extent to which a compound binds to plasma proteins, as only the unbound fraction is generally considered pharmacologically active.
[12]
Table 2: Common In Vitro ADME Assays
ADME Property
Assay
Purpose
Absorption
Caco-2 Permeability
Predicts intestinal absorption of orally administered drugs. [11]
Distribution
Plasma Protein Binding
Determines the fraction of unbound drug available to interact with its target. [12]
Metabolism
Microsomal Stability
Assesses the rate of metabolism by liver enzymes. [11]
CYP450 Inhibition
Identifies potential for drug-drug interactions. [11][13]
Excretion
Transporter Studies
Investigates the role of transporters in drug efflux and uptake. [12]
In Vitro Toxicology
Early assessment of potential toxicity is crucial. Cytotoxicity assays, as described in the primary screening section, are often expanded to include a panel of different cell lines, including normal, healthy cells, to determine the selectivity of the compound. [15]More specialized assays, such as the hERG inhibition assay, are also conducted to assess the risk of specific toxicities, such as cardiac arrhythmia.
[11]
Conclusion: A Pathway to Novel Therapeutics
The in vitro screening of novel piperidine compounds is a complex but essential process in the journey of drug discovery. By employing a strategic, multi-faceted screening cascade that integrates target-based and phenotypic approaches, researchers can efficiently identify and characterize promising lead candidates. A strong emphasis on assay validation, the use of orthogonal and counterscreens to eliminate artifacts, and early assessment of ADME and toxicological properties are all critical components of a successful screening campaign. The methodologies and strategies outlined in this guide provide a robust framework for navigating the challenges of in vitro screening and ultimately, for unlocking the full therapeutic potential of the versatile piperidine scaffold.
References
Creative Biolabs. (n.d.). Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. Retrieved from [Link]
Charles River Laboratories. (n.d.). In Vitro ADME Assays and Services. Retrieved from [Link]
Concept Life Sciences. (n.d.). In Vitro ADME Assays. Retrieved from [Link]
PharmaLegacy. (n.d.). In Vitro ADME Studies. Retrieved from [Link]
BioIVT. (n.d.). ADME, DMPK, and DDI In Vitro Studies - Assays. Retrieved from [Link]
de Oliveira, A. C. A., et al. (2019). Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. PLoS ONE, 14(7), e0219488.
S. K., P., & S, A. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology, 13, 861923.
Wang, F., et al. (2023). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. European Journal of Medicinal Chemistry, 249, 115125.
Basile, L., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry, 14(6), 1105-1116.
Janecka, A., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 275, 116599.
Jahan, S., et al. (2014). Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. International Journal of Pharmaceutical Sciences and Research, 5(11), 4863-4869.
Asadollahi-Baboli, M., & Dehnavi, E. (2021). Computational study on subfamilies of piperidine derivatives: QSAR modelling, model external verification, the inter-subset similarity determination, and structure-based drug designing. Journal of the Iranian Chemical Society, 18(11), 2977-2992.
Wang, F., et al. (2023). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. European Journal of Medicinal Chemistry, 249, 115125.
Petukhov, P. A., et al. (2002). SAR studies of piperidine-based analogues of cocaine. 4. Effect of N-modification and ester replacement. Journal of Medicinal Chemistry, 45(15), 3161-3170.
ResearchGate. (n.d.). Piperine and piperidine-induced caspase pathway for activating cell.... Retrieved from [Link]
da Silva, V. C., et al. (2022). Selective Cytotoxicity of Piperine over Multidrug Resistance Leukemic Cells. International Journal of Molecular Sciences, 23(15), 8283.
Purchase, I. F. (1994). Strategic considerations in industry's use of in vitro toxicology. Toxicology in Vitro, 8(4), 801-805.
ResearchGate. (n.d.). Standards of Good Practices for the Conduct of In Vitro Toxicity Studies. Retrieved from [Link]
Sakamuru, S., et al. (2016). High-Throughput Screening to Advance In Vitro Toxicology: Accomplishments, Challenges, and Future Directions. Applied In Vitro Toxicology, 2(3), 153-162.
Nuvisan. (n.d.). Therapeutically relevant cell-based assays for drug discovery. Retrieved from [Link]
Eskes, C., et al. (2017). Good cell culture practices & in vitro toxicology. Toxicology in Vitro, 45(Pt 3), 272-277.
Krasavin, M. (2022).
Lee, J., et al. (2021). Identification of Piperidine-3-carboxamide Derivatives Inducing Senescence-like Phenotype with Antimelanoma Activities. ACS Medicinal Chemistry Letters, 12(5), 785-791.
Vipergen. (n.d.). High Throughput Screening - Pioneer in Fast Drug Discovery. Retrieved from [Link]
Singh, S., et al. (2023). Advances in High−throughput Screening Methods for Drug Discovery in Biomedicine. Journal of Drug Discovery and Development, 2(1), 1-4.
Hilaris Publisher. (n.d.). In Vitro Testing: Advancing Science and Ethical Considerations. Retrieved from [Link]
National Institutes of Health. (n.d.). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. Retrieved from [Link]
YouTube. (2023, March 9). Versatile Hit-Finding Strategies for Successful Drug Discovery Programs. Retrieved from [Link]
Abdelshaheed, M. M., et al. (2021). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences, 7(1), 188.
"mechanism of action of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid"
An In-depth Technical Guide Elucidating the Mechanism of Action for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid: A Strategic Research Blueprint Abstract This guide outlines a comprehensive, multi-phase strate...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide
Elucidating the Mechanism of Action for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid: A Strategic Research Blueprint
Abstract
This guide outlines a comprehensive, multi-phase strategic workflow for the elucidation of the mechanism of action (MOA) for the novel chemical entity, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. In the absence of pre-existing pharmacological data, a systematic approach is paramount. We progress from broad, unbiased phenotypic discovery to specific target deconvolution, and finally to intricate pathway analysis. This document serves as a technical blueprint for research scientists and drug development professionals, providing not only detailed experimental protocols but also the strategic rationale behind each phase of the investigation, ensuring a self-validating and robust scientific narrative.
Introduction: The Challenge of a Novel Chemical Entity
The compound 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid presents a common challenge in drug discovery: a novel structure with unknown biological activity. Its chemical architecture, incorporating a furan core, a piperidine moiety, and a carboxylic acid group, suggests potential interactions with a wide range of biological targets. Furan and piperidine derivatives are known to possess diverse pharmacological activities, including antimicrobial, antioxidant, and anticancer properties.[1][2] The piperidine ring, for instance, is a crucial component in numerous pharmaceuticals, from analgesics to antipsychotics.[3][4][5]
Given the lack of a known target, a target-based screening approach is inefficient. Instead, we will employ a phenotypic drug discovery (PDD) strategy.[6][7][8] This approach prioritizes the identification of a desired functional effect in a physiologically relevant system, deferring the identification of the specific molecular target until a compelling biological activity is confirmed.[7][8][9] This guide details the logical and experimental progression from the "what" (the phenotype) to the "who" (the target) and the "how" (the mechanism).
Phase 1: Phenotypic Discovery — Uncovering the Biological "What"
The initial phase is designed to cast a wide net, identifying any significant biological response elicited by the compound across a diverse set of disease-relevant cellular models. High-Content Imaging (HCI) is the cornerstone of this phase, allowing for multiparametric analysis of cellular phenotypes.
High-Throughput Phenotypic Screening
Causality: Before we can understand how a compound works, we must first determine what it does. Phenotypic screening in disease-relevant models provides the most direct path to identifying a potential therapeutic effect without a priori knowledge of the target.[7][8] This unbiased approach allows for the discovery of novel mechanisms of action.[7]
Cell Line Panel Selection: A panel of human cancer cell lines (e.g., MCF-7 breast, A549 lung, U87 glioblastoma) and a non-cancerous control line (e.g., HEK293) will be used.
Compound Treatment: Cells are seeded in 384-well microplates and treated with a concentration gradient of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (e.g., 10 nM to 100 µM) for 48-72 hours.
Staining: After incubation, cells are fixed and stained with a cocktail of fluorescent dyes. A typical combination includes:
Hoechst 33342: To label nuclei (for cell count and nuclear morphology).
Phalloidin-Alexa Fluor 488: To label F-actin (for cell shape and cytoskeletal integrity).
MitoTracker Red CMXRos: To label mitochondria (for mitochondrial mass and membrane potential).
Antibody against a key marker: e.g., anti-phospho-H2AX for DNA damage or anti-cleaved Caspase-3 for apoptosis.
Image Acquisition: Plates are imaged using a high-content imaging system, capturing multiple fields per well across all fluorescent channels.
Data Analysis: Image analysis software is used to quantify dozens of cellular features (e.g., nuclear size, mitochondrial texture, cell perimeter). This multiparametric "fingerprint" is compared to control wells and known reference compounds.
Data Presentation: Phenotypic Profile Summary
Cell Line
IC50 (µM)
Primary Phenotype Observed
Key Affected Parameters
MCF-7
5.2
Apoptosis
Nuclear condensation, Caspase-3 activation
A549
8.1
Cell Cycle Arrest (G2/M)
Increased nuclear size, high mitotic index
U87
>100
No significant effect
N/A
HEK293
45.7
Low cytotoxicity
Minor changes in cell proliferation
Logical Workflow: Phase 1
Caption: Workflow for identifying the primary biological effect.
Phase 2: Target Deconvolution — Identifying the Molecular "Who"
With a confirmed phenotype (e.g., induction of apoptosis in MCF-7 cells), the next critical step is to identify the direct molecular target(s) of the compound. We will use a combination of label-free and affinity-based methods to increase the probability of success.
Cellular Thermal Shift Assay (CETSA)
Causality: CETSA is a powerful method for confirming direct target engagement in a native cellular environment.[10][11][12][13] The principle is that a protein becomes more thermally stable when bound to a ligand.[10][13] This allows us to identify which protein(s) are physically interacting with our compound inside intact cells, a crucial piece of evidence for target validation.[12][14]
Experimental Protocol: Proteome-wide CETSA with Mass Spectrometry (MS-CETSA)
Cell Treatment: Grow MCF-7 cells to ~80% confluency. Treat one population with an effective concentration of the compound (e.g., 10 µM) and a control population with vehicle (DMSO) for 1 hour.
Heating: Aliquot cell suspensions into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 64°C) for 3 minutes, followed by cooling.
Lysis & Separation: Lyse the cells by freeze-thaw cycles. Separate the soluble protein fraction (supernatant) from the precipitated, denatured proteins via ultracentrifugation.
Proteomic Sample Prep: Collect the soluble fractions from each temperature point. Perform protein digestion (e.g., with trypsin) and label the resulting peptides with tandem mass tags (TMT) for quantitative analysis.
LC-MS/MS Analysis: Analyze the labeled peptide mixtures using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis: Identify proteins that show a significant thermal shift (i.e., remain soluble at higher temperatures) in the compound-treated samples compared to the vehicle control. These are candidate target proteins.
Affinity-Based Proteomics
Causality: While CETSA is excellent for soluble proteins, an orthogonal, affinity-based approach can capture different types of interactions and provide converging evidence.[15] This method uses a modified version of the compound to "pull down" its binding partners from a cell lysate.
Probe Synthesis: Synthesize an analogue of the compound with a linker and an affinity tag (e.g., biotin) at a position determined not to be critical for its activity.
Lysate Preparation: Prepare a native protein lysate from MCF-7 cells.
Pulldown: Immobilize the biotinylated probe on streptavidin-coated magnetic beads. Incubate the beads with the cell lysate. For a competition control, pre-incubate the lysate with an excess of the original, non-biotinylated compound.
Washing & Elution: Wash the beads extensively to remove non-specific binders. Elute the bound proteins.
Protein Identification: Identify the eluted proteins via LC-MS/MS. Candidate targets are those present in the probe pulldown but significantly reduced or absent in the competition control.
Logical Workflow: Phase 2
Caption: Parallel workflows for identifying candidate molecular targets.
Identifying a candidate target is not the endpoint. This phase validates the interaction biochemically and maps the downstream signaling consequences, thereby connecting the molecular interaction to the observed cellular phenotype. Let's hypothesize that our Phase 2 screens implicated a specific protein kinase (e.g., "Kinase X").
In Vitro Target Validation
Causality: It is essential to confirm a direct, biochemical interaction between the compound and the purified candidate protein. This validates the findings from the cellular assays and allows for quantitative measurement of binding affinity (Kd) or inhibitory activity (IC50).[16][17]
Experimental Protocol: In Vitro Kinase Assay
Reagents: Obtain purified, recombinant Kinase X enzyme, its specific substrate peptide, and ATP.
Assay Setup: In a 384-well plate, set up reactions containing the kinase, substrate, and ATP. Add a serial dilution of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Reaction & Detection: Incubate at 30°C to allow for substrate phosphorylation. Stop the reaction and quantify the amount of phosphorylated substrate. A common method is to use an antibody that specifically recognizes the phosphorylated form of the substrate in a luminescence or fluorescence-based readout (e.g., ADP-Glo™ or TR-FRET).
Data Analysis: Plot the percentage of kinase inhibition versus the compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.
Data Presentation: Target Validation Summary
Assay Type
Target
Result
Interpretation
In Vitro Kinase Assay
Recombinant Kinase X
IC50 = 250 nM
Potent, direct inhibition of target
In Vitro Binding Assay (SPR)
Recombinant Kinase X
Kd = 180 nM
High-affinity direct binding
Cellular Target Engagement
Endogenous Kinase X (in-cell)
EC50 = 450 nM
Compound engages target in live cells
Downstream Pathway Analysis
Causality: To fully understand the mechanism, we must demonstrate that inhibiting the target with our compound recapitulates the observed phenotype and modulates the expected downstream signaling pathways. Transcriptomic and proteomic analyses provide a global, unbiased view of these downstream changes.[18][19][20][21]
Experimental Setup: Treat MCF-7 cells with the compound at its EC50 concentration for different time points (e.g., 6, 12, 24 hours). As a control, transfect a separate set of cells with siRNA targeting Kinase X.
RNA Extraction & Sequencing: Isolate total RNA from all samples, prepare sequencing libraries, and perform next-generation sequencing.
Data Analysis: Align reads to the human genome and perform differential gene expression analysis. Compare the gene expression signature of the compound-treated cells to the signature from the Kinase X knockdown cells.
Pathway Analysis: Use tools like GSEA (Gene Set Enrichment Analysis) to identify signaling pathways that are significantly enriched in the differentially expressed gene lists. A significant overlap between the compound and siRNA signatures strongly validates Kinase X as the functionally relevant target.
Signaling Pathway Visualization
Let's assume the analysis reveals that inhibiting Kinase X blocks a pro-survival pathway and activates an apoptotic pathway.
Caption: Proposed mechanism linking Kinase X inhibition to apoptosis.
Conclusion and Future Directions
This guide presents a systematic, hypothesis-driven framework for elucidating the mechanism of action of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. By progressing logically from unbiased phenotypic screening to specific target identification and detailed pathway analysis, this workflow maximizes the potential for discovery while embedding validation at each stage. The successful execution of this plan will not only reveal the compound's direct target but also provide a comprehensive understanding of its cellular consequences, paving the way for its further development as a potential therapeutic agent.
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An In-depth Technical Guide to 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic Acid Analogs and Derivatives: Synthesis, Biological Activity, and Therapeutic Potential
This guide provides a comprehensive technical overview of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid and its analogs, a class of compounds with significant potential in medicinal chemistry. Drawing upon esta...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid and its analogs, a class of compounds with significant potential in medicinal chemistry. Drawing upon established synthetic methodologies and pharmacological screenings of structurally related molecules, this document serves as a vital resource for researchers, scientists, and drug development professionals engaged in the exploration of novel therapeutics.
Introduction: The Furan-2-Carboxylic Acid Scaffold in Drug Discovery
The furan ring is a versatile heterocyclic motif found in numerous natural products and synthetic compounds with a wide array of biological activities.[1] Its unique electronic and structural properties, including the ability to participate in hydrogen bonding and π–π stacking, make it a privileged scaffold in drug design.[2] Specifically, the furan-2-carboxylic acid core has been identified as a key pharmacophore in compounds exhibiting antimicrobial, anticancer, and anti-inflammatory properties.[2][3]
Substitutions at the 2- and 5-positions of the furan ring are particularly critical in modulating the biological activity of these compounds.[2] The introduction of a methyl group at the 5-position and an aminomethyl side chain, such as piperidin-1-ylmethyl, at the 4-position, as seen in the core molecule of this guide, offers a compelling strategy for fine-tuning the pharmacokinetic and pharmacodynamic profiles of these derivatives. This guide will delve into the synthetic pathways to access these molecules, explore their structure-activity relationships, and discuss their potential as therapeutic agents.
Synthetic Strategies: Accessing the Core Scaffold and its Analogs
The synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid and its derivatives can be approached through a multi-step sequence, leveraging established reactions in heterocyclic chemistry. A plausible and efficient synthetic route would involve the initial preparation of a suitably substituted furan-2-carboxylate ester, followed by the introduction of the aminomethyl group, and concluding with the hydrolysis of the ester to the desired carboxylic acid.
Proposed Synthetic Pathway
A logical synthetic approach would commence with a 5-methylfuran-2-carboxylic acid ester. The key step for introducing the piperidin-1-ylmethyl moiety at the 4-position would be a Mannich-type reaction. This reaction involves the aminoalkylation of an active hydrogen-containing compound, in this case, the furan ring, with formaldehyde and a secondary amine, such as piperidine.
Below is a detailed, step-by-step hypothetical protocol for the synthesis of the core molecule.
Experimental Protocol: Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Step 1: Esterification of 5-methylfuran-2-carboxylic acid
To a solution of 5-methylfuran-2-carboxylic acid (1.0 eq) in methanol (10 volumes), add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.
Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.
Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford methyl 5-methylfuran-2-carboxylate.
Step 2: Mannich Reaction for Aminomethylation
To a solution of methyl 5-methylfuran-2-carboxylate (1.0 eq) and piperidine (1.2 eq) in ethanol, add aqueous formaldehyde (37%, 1.5 eq).
Stir the reaction mixture at room temperature for 12-18 hours.
Monitor the formation of the product by TLC.
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain methyl 5-methyl-4-(piperidin-1-ylmethyl)furan-2-carboxylate.
Step 3: Hydrolysis to the Carboxylic Acid
Dissolve the purified ester from Step 2 in a mixture of tetrahydrofuran (THF) and water (2:1).
Add lithium hydroxide (LiOH) (1.5 eq) and stir the mixture at room temperature for 2-4 hours.
Monitor the hydrolysis by TLC.
Once the reaction is complete, acidify the reaction mixture to pH 3-4 with 1N HCl.
Extract the product with ethyl acetate (3 x 20 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Diagram of the Proposed Synthetic Workflow:
Caption: Plausible biological targets and resulting activities.
Future Directions and Therapeutic Potential
The 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid scaffold represents a promising starting point for the development of novel therapeutic agents. The synthetic accessibility of these compounds allows for the creation of diverse chemical libraries to probe their structure-activity relationships systematically.
Future research should focus on:
Systematic Analog Synthesis: Preparing a series of analogs with variations in the amine substituent at the 4-position and the alkyl group at the 5-position to build a comprehensive SAR profile.
Broad Biological Screening: Evaluating these analogs against a wide range of biological targets, including cancer cell lines, pathogenic bacteria and fungi, and relevant CNS receptors.
Mechanism of Action Studies: Identifying the specific molecular targets and signaling pathways modulated by the most active compounds.
Pharmacokinetic Profiling: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of lead candidates to optimize their drug-like characteristics.
The insights provided in this guide, drawn from the rich chemistry and biology of the furan-2-carboxylic acid class, should empower researchers to unlock the full therapeutic potential of these intriguing molecules.
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Unlocking the Therapeutic Potential of Furan-Based Compounds: A Technical Guide to Key Molecular Targets
Introduction: The Furan Scaffold - A Privileged Structure in Medicinal Chemistry The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is a cornerstone in the landscape of medicinal chemistry a...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Furan Scaffold - A Privileged Structure in Medicinal Chemistry
The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is a cornerstone in the landscape of medicinal chemistry and drug discovery.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems, such as the phenyl ring, have established it as a "privileged scaffold."[2] This structural motif is prevalent in numerous natural products and FDA-approved drugs, underscoring its therapeutic relevance across a wide spectrum of diseases.[3][4][5] Furan derivatives have demonstrated a remarkable diversity of biological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects.[6][7] This in-depth technical guide provides a comprehensive exploration of the key molecular targets of furan-based compounds, detailing the underlying mechanisms of action, providing quantitative data for comparative analysis, and outlining detailed experimental protocols for target validation.
I. Anti-inflammatory and Immunomodulatory Targets
Furan-containing molecules exhibit potent anti-inflammatory properties through the modulation of key enzymatic and signaling pathways.[6] These compounds offer promising avenues for the development of novel therapeutics for a range of inflammatory disorders.
A. Cyclooxygenase (COX) Enzymes: COX-1 and COX-2
Mechanism of Action: A significant number of furan derivatives exert their anti-inflammatory effects through the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins—key mediators of inflammation, pain, and fever.[7][8] Notably, many furan-based compounds exhibit selectivity for the inducible COX-2 isoform, which is upregulated at sites of inflammation, over the constitutively expressed COX-1 isoform, which is involved in homeostatic functions. This selectivity is a critical attribute for minimizing the gastrointestinal side effects associated with non-selective COX inhibitors.[4] The furanone ring, in particular, is a key feature in some selective COX-2 inhibitors.[2]
Quantitative Data: COX-2 Inhibitory Activity of Furan Derivatives
Experimental Protocol: In Vitro COX-2 Inhibition Assay
This protocol outlines a common method for determining the COX-2 inhibitory activity of a test compound.
Enzyme and Substrate Preparation:
Reconstitute human recombinant COX-2 enzyme in the provided assay buffer and keep on ice.
Prepare the arachidonic acid substrate solution in ethanol.
Inhibitor Preparation:
Dissolve the furan-based test compound in a suitable solvent (e.g., DMSO) to create a stock solution.
Perform serial dilutions of the stock solution in assay buffer to obtain a range of test concentrations.
Assay Procedure:
In a 96-well plate, add the assay buffer, heme, and the COX-2 enzyme to the appropriate wells (100% initial activity and inhibitor wells).
Add the diluted test compound to the inhibitor wells.
Add the corresponding solvent without the compound to the 100% initial activity wells.
Add assay buffer and heme to background wells (no enzyme).
Initiate the reaction by adding the arachidonic acid substrate to all wells.
Incubate the plate at 37°C for a specified time (e.g., 10-15 minutes).
Detection:
The peroxidase activity of COX-2 is measured using a colorimetric or fluorometric probe that is oxidized during the reduction of PGG2 to PGH2.
The absorbance or fluorescence is read using a microplate reader.
Data Analysis:
The percentage of COX-2 inhibition is calculated for each concentration of the test compound relative to the 100% initial activity control.
The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
B. Inflammatory Signaling Pathways: NF-κB and MAPK
Mechanism of Action: Furan derivatives can modulate inflammatory responses by interfering with key intracellular signaling cascades, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[6]
NF-κB Pathway: The NF-κB transcription factor plays a central role in regulating the expression of pro-inflammatory genes. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals (e.g., lipopolysaccharide - LPS), the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and proteasomal degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of target genes.[12][13] Some benzofuran derivatives have been shown to inhibit NF-κB activation, thereby downregulating the expression of pro-inflammatory mediators.[14]
MAPK Pathway: The MAPK family of serine/threonine kinases (including ERK, JNK, and p38) are crucial for transducing extracellular signals to cellular responses, including inflammation.[15] Certain furan-containing chalcones have been found to selectively inhibit the p38 MAPK pathway, leading to a reduction in the production of inflammatory mediators like nitric oxide (NO).[15]
Experimental Protocol: Western Blot Analysis of NF-κB and MAPK Pathway Activation
This protocol describes the use of Western blotting to assess the effect of a furan compound on the activation of key proteins in the NF-κB and MAPK signaling pathways in a cell-based model (e.g., LPS-stimulated RAW 264.7 macrophages).
Cell Culture and Treatment:
Culture RAW 264.7 cells to an appropriate confluency.
Pre-treat the cells with various concentrations of the furan test compound for a specified time (e.g., 1 hour).
Stimulate the cells with LPS (e.g., 1 µg/mL) for a defined period (e.g., 30 minutes for pathway activation).
Protein Extraction:
Wash the cells with ice-cold PBS.
Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.
Centrifuge the lysates to pellet cellular debris and collect the supernatant containing the protein extracts.
Protein Quantification:
Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).
SDS-PAGE and Protein Transfer:
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.
Immunoblotting:
Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.
Incubate the membrane with primary antibodies specific for the phosphorylated (active) and total forms of key signaling proteins (e.g., phospho-p65, total p65, phospho-p38, total p38).
Wash the membrane to remove unbound primary antibodies.
Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.
Wash the membrane to remove unbound secondary antibodies.
Detection and Analysis:
Add an enhanced chemiluminescence (ECL) substrate to the membrane.
Detect the chemiluminescent signal using an imaging system.
Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels to determine the effect of the furan compound on pathway activation.
Inhibition of the VEGFR-2 signaling pathway by furan compounds.
C. PI3K/Akt/mTOR Signaling Pathway
Mechanism of Action: The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell proliferation, growth, survival, and metabolism. Aberrant activation of this pathway is a common feature in many cancers. [2][16]Certain benzo[b]furan derivatives have been shown to inhibit the PI3K/Akt/mTOR signaling pathway, leading to the induction of apoptosis in cancer cells. [2]These compounds can suppress the phosphorylation of key components of this pathway, thereby blocking the downstream signals that promote cell survival and proliferation.
III. Antimicrobial Targets
The emergence of antimicrobial resistance is a major global health threat, necessitating the development of novel antimicrobial agents. Furan derivatives have long been recognized for their broad-spectrum antimicrobial activity.
[6]
A. Bacterial Quorum Sensing
Mechanism of Action: Quorum sensing (QS) is a cell-to-cell communication process that allows bacteria to coordinate their gene expression in a population density-dependent manner. This process is crucial for regulating virulence factor production, biofilm formation, and other collective behaviors in many pathogenic bacteria. [5]Halogenated furanones, naturally produced by the macroalga Delisea pulchra, are potent inhibitors of QS in Gram-negative bacteria. [17][18]These compounds act by destabilizing the LuxR-type transcriptional activators, which are key receptors for the N-acyl-L-homoserine lactone (AHL) signaling molecules that mediate QS. By promoting the proteolytic degradation of LuxR, furanones reduce the cellular concentration of this protein, thereby inhibiting the expression of QS-controlled genes.
[17][18]
Experimental Protocol: Quorum Sensing Inhibition Assay using Chromobacterium violaceum
Chromobacterium violaceum is a commonly used reporter strain for screening QS inhibitors. This bacterium produces a purple pigment called violacein, the synthesis of which is regulated by a QS system.
Bacterial Culture Preparation:
Grow a culture of C. violaceum in a suitable broth medium.
Assay Setup:
In a 96-well plate, add different concentrations of the furan test compound to the wells.
Add a standardized inoculum of the C. violaceum culture to each well.
Include a positive control (no compound) and a negative control (no bacteria).
Incubation:
Incubate the plate at an appropriate temperature (e.g., 30°C) for 24-48 hours.
Violacein Quantification:
After incubation, visually assess the inhibition of purple pigment production.
For quantitative analysis, lyse the bacterial cells (e.g., with DMSO) and measure the absorbance of the extracted violacein at a specific wavelength (e.g., 585 nm) using a microplate reader.
Data Analysis:
Calculate the percentage of violacein inhibition for each concentration of the test compound relative to the positive control.
Determine the IC50 value for QS inhibition. It is also important to assess the effect of the compound on bacterial growth (e.g., by measuring the optical density at 600 nm) to ensure that the observed inhibition of violacein production is not due to bactericidal or bacteriostatic effects.
B. Bacterial DNA Gyrase
Mechanism of Action: DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication, transcription, and repair. [8][19]It introduces negative supercoils into the DNA, a process that is vital for relieving the torsional stress that arises during these processes. Inhibition of DNA gyrase leads to the disruption of DNA synthesis and ultimately bacterial cell death. Some furan-based compounds have been investigated as potential inhibitors of bacterial DNA gyrase.
IV. Neuroprotective Targets
Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, represent a significant and growing public health challenge. Furan-containing compounds have emerged as promising neuroprotective agents due to their antioxidant, anti-inflammatory, and enzyme-inhibiting properties.
[10]
A. Amyloid-β (Aβ) Aggregation
Mechanism of Action: A hallmark of Alzheimer's disease is the accumulation of amyloid-β (Aβ) plaques in the brain. The aggregation of Aβ peptides is a key event in the pathogenesis of the disease. [11]Some benzofuran derivatives have been shown to inhibit the aggregation of Aβ peptides and reduce their neurotoxicity. [11]The exact mechanism is still under investigation but may involve direct binding to Aβ monomers or oligomers, thereby preventing their assembly into larger fibrils.
Experimental Protocol: Thioflavin T (ThT) Assay for Aβ Aggregation Inhibition
Thioflavin T (ThT) is a fluorescent dye that exhibits enhanced fluorescence upon binding to amyloid fibrils.
Aβ Peptide Preparation:
Prepare a stock solution of synthetic Aβ peptide (e.g., Aβ42) in a suitable solvent (e.g., 10 mM NaOH).
Aggregation Assay:
Dilute the Aβ stock solution into a suitable buffer (e.g., PBS) to a final concentration that promotes aggregation.
Add the furan test compound at various concentrations to the Aβ solution.
Include a control with Aβ alone.
Add ThT to each sample.
Incubation and Measurement:
Incubate the samples at 37°C with gentle agitation.
Measure the fluorescence intensity at regular intervals using a fluorescence plate reader (excitation ~440 nm, emission ~480 nm).
Data Analysis:
Plot the fluorescence intensity against time to monitor the kinetics of Aβ aggregation.
The inhibitory effect of the furan compound is determined by the reduction in the final fluorescence intensity and/or the lag time of aggregation compared to the control.
B. Monoamine Oxidase B (MAO-B)
Mechanism of Action: Monoamine oxidase B (MAO-B) is an enzyme that catalyzes the oxidative deamination of several neurotransmitters, including dopamine. [20][21]Inhibition of MAO-B can increase the levels of dopamine in the brain and is a therapeutic strategy for Parkinson's disease. Some furan-based chalcones have been identified as potent and selective inhibitors of MAO-B.
[20]
Quantitative Data: MAO-B Inhibitory Activity of Furan Derivatives
Mechanism of Action: Acetylcholinesterase (AChE) is an enzyme that hydrolyzes the neurotransmitter acetylcholine. Inhibition of AChE increases the levels of acetylcholine in the synaptic cleft and is a primary therapeutic approach for Alzheimer's disease. [17][22]Several furan-based derivatives have been synthesized and evaluated for their AChE inhibitory activity.
[17][18]
Quantitative Data: AChE Inhibitory Activity of Furan Derivatives
The versatility of the furan scaffold extends to a variety of other therapeutic targets, highlighting its broad potential in drug discovery.
Peroxisome Proliferator-Activated Receptor Gamma (PPARγ): Furan fatty acids have been identified as activators of PPARγ, a nuclear receptor involved in the regulation of glucose and lipid metabolism. [23]This suggests a potential role for these compounds in the treatment of type 2 diabetes and other metabolic disorders.
Ion Channels: Furan derivatives have been shown to modulate the activity of certain ion channels, which could have implications for a range of physiological processes.
Viral and Fungal Enzymes: Furan-based compounds have also demonstrated antiviral and antifungal activities, suggesting that they may target specific enzymes essential for the replication and survival of these pathogens. [24][25]For instance, some derivatives have been investigated as inhibitors of influenza neuraminidase and fungal succinate dehydrogenase.
[26][24]
Conclusion and Future Directions
The furan nucleus is undeniably a privileged scaffold in medicinal chemistry, giving rise to a vast and diverse array of biologically active compounds. This guide has provided a comprehensive overview of the key molecular targets of furan-based derivatives across multiple therapeutic areas, including inflammation, cancer, infectious diseases, and neurodegenerative disorders. The detailed mechanisms of action, quantitative data, and experimental protocols presented herein are intended to serve as a valuable resource for researchers, scientists, and drug development professionals.
The continued exploration of the chemical space around the furan core, guided by a deeper understanding of structure-activity relationships and the application of modern drug design principles, holds immense promise for the discovery of novel and effective therapeutics. Future research should focus on optimizing the potency and selectivity of existing furan-based leads, as well as identifying new and unexplored molecular targets for this versatile and valuable heterocyclic scaffold.
References
Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022). (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]
Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]
Synthesis and antitumor molecular mechanism of agents based on amino 2-(3',4',5'-trimethoxybenzoyl)benzo[b]furan: inhibition of tubulin and induction of apoptosis. (2011). PubMed. Retrieved January 17, 2026, from [Link]
Design, Synthesis, In Silico Absorption, Distribution, Metabolism, and Elimination and Molecular Docking Studies of Thiazole‐Based Furan Derivatives, and Their Biological Evaluation for Alzheimer Disease Therapy. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]
Synthesis, anthelmintic and antiacetylcholinesterase activity of newer furan derivatives. (n.d.). Europe PMC. Retrieved January 17, 2026, from [Link]
Benzo[b]furan Derivatives Induces Apoptosis by Targeting the PI3K/Akt/mTOR Signaling Pathway in Human Breast Cancer Cells. (2016). PubMed. Retrieved January 17, 2026, from [Link]
Structural Features Defining NF-κB Inhibition by Lignan-Inspired Benzofurans and Benzothiophenes. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]
Biochemical and pharmacological profile of a tetrasubstituted furanone as a highly selective COX-2 inhibitor. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]
Design, synthesis and structure–activity relationship of 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]furan derivatives as a novel class of inhibitors of tubulin polymerization. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]
The Furan Fatty Acids 11M5 and 11D5 Can Act as Activators of Human Peroxisome Proliferator-Activated Receptor Gamma. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]
Furanone at Subinhibitory Concentrations Enhances Staphylococcal Biofilm Formation by luxS Repression. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]
Pharmacological activity of furan derivatives. (2024). Wizdom. Retrieved January 17, 2026, from [Link]
Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. (2024). PubMed. Retrieved January 17, 2026, from [Link]
Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. (2020). PubMed Central. Retrieved January 17, 2026, from [Link]
Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamides as Potent Succinate Dehydrogenase Inhibitors. (2021). PubMed. Retrieved January 17, 2026, from [Link]
Synthesis of Benzofuran Derivatives via Rearrangement and Their Inhibitory Activity on Acetylcholinesterase. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]
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Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]
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Effects of 3-(2-Hydroxyphenyl)-1-(5-methyl-furan-2-y-l) propenone (HMP) upon signalling pathways of lipopolysaccharide-induced iNOS synthesis in RAW 264.7 cells. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]
Development of novel furan-based VEGFR-2 inhibitors and apoptotic inducers for colorectal cancer. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]
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IC50 values for the inhibition of recombinant human MAO-A and MAO-B by... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]
Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]
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Application Notes and Protocols for the Cellular Characterization of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Introduction: Unveiling the Potential of a Novel Furan Derivative 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a synthetic organic compound featuring a furan carboxylic acid core, a structure known for its...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling the Potential of a Novel Furan Derivative
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a synthetic organic compound featuring a furan carboxylic acid core, a structure known for its diverse biological activities. The furan scaffold is a privileged motif in medicinal chemistry, found in numerous compounds with demonstrated therapeutic potential.[1][2] Derivatives of furan-2-carboxylic acid, in particular, have been investigated for a wide range of applications, including anticancer, anti-inflammatory, antibacterial, and antifungal activities.[2][3][4][5]
While the specific biological functions of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid are not yet extensively characterized in publicly available literature, its structural components suggest it is a promising candidate for cell-based screening and drug discovery efforts. The presence of the piperidine group can influence solubility and cell permeability, while the furan-carboxylic acid moiety provides a platform for potential interactions with biological targets.
This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on how to conduct the initial characterization of this novel compound in a cell culture setting. It provides a logical workflow, from fundamental handling and solubility determination to robust protocols for assessing cytotoxicity and screening for potential anticancer and anti-inflammatory effects. The protocols herein are designed to be self-validating systems, emphasizing the inclusion of appropriate controls to ensure data integrity and reproducibility.
Proposed Experimental Workflow
The initial investigation of any novel small molecule requires a systematic approach. The workflow begins with essential preparatory steps, followed by a toxicity assessment to establish a safe therapeutic window, and finally, functional screening assays to identify potential biological activities.
Figure 1: Workflow for initial characterization.
Compound Properties and Handling
Accurate preparation of the test compound is fundamental to the reliability of any cell-based assay. This section covers the known properties and a detailed protocol for preparing a stock solution.
Protocol: Preparation of a 10 mM Master Stock Solution
Rationale: Dimethyl sulfoxide (DMSO) is a polar aprotic solvent widely used for dissolving hydrophobic compounds for cell culture experiments.[9] Preparing a high-concentration master stock allows for minimal final solvent concentration in the culture medium, typically below 0.5%, to avoid solvent-induced cytotoxicity.[10]
0.2 µm sterile syringe filter (optional, if sterility is a concern)
Procedure:
Calculation: Determine the mass of the compound needed. For a 10 mM stock solution (0.010 mol/L) with a MW of 223.27 g/mol :
Mass (mg) = 10 mM * 223.27 g/mol * Volume (L) = 0.010 mol/L * 223.27 g/mol * 0.001 L = 2.23 mg for 1 mL.
Weighing: Carefully weigh out the calculated mass (e.g., 2.23 mg) of the compound powder and place it into a sterile microcentrifuge tube.
Dissolution: Add the corresponding volume of anhydrous DMSO (e.g., 1 mL) to the tube.
Mixing: Vortex the solution thoroughly for 1-2 minutes until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if dissolution is difficult, but thermal stability should be considered.[11]
Sterilization (Optional): If needed, filter the stock solution through a 0.2 µm syringe filter into a new sterile tube. This is recommended for long-term storage or sensitive applications.[10]
Aliquoting & Storage: Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles. Store aliquots tightly sealed at -20°C or -80°C for long-term stability.[10]
Protocol: Cytotoxicity Profiling using MTT Assay
Rationale: Before evaluating the biological activity of a compound, it is crucial to determine its cytotoxicity. This establishes the concentration range where the compound can be tested without causing significant cell death, ensuring that observed effects are specific and not artifacts of toxicity.[12] The MTT assay is a reliable, colorimetric method that measures cell metabolic activity as an indicator of cell viability.[7][13][14] Metabolically active cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT to purple formazan crystals, the amount of which is proportional to the number of viable cells.
Materials:
Selected cell line (e.g., HeLa for cancer, RAW 264.7 for immunology)
Complete culture medium (e.g., DMEM + 10% FBS)
Phosphate-Buffered Saline (PBS)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.
Solubilization Solution: DMSO or a solution of 10% SDS in 0.01 M HCl.
96-well flat-bottom cell culture plates
Compound stock solution (10 mM in DMSO)
Multi-channel pipette
Microplate reader (absorbance at 570 nm)
Procedure:
Cell Seeding:
Trypsinize and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).
Incubate the plate at 37°C, 5% CO₂ for 24 hours to allow for cell attachment and recovery.[13]
Compound Treatment:
Prepare serial dilutions of the compound in complete culture medium from your 10 mM stock. A typical starting range might be 0.1, 1, 10, 50, 100 µM.
Include a "vehicle control" group treated with the highest concentration of DMSO used in the dilutions (e.g., 0.5%).
Include an "untreated control" group with cells in medium only.
Carefully remove the old medium from the wells and add 100 µL of the medium containing the respective compound concentrations or controls.
Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Addition and Incubation:
After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[15]
Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form. Protect the plate from light.[7]
Solubilization:
Carefully aspirate the medium containing MTT without disturbing the formazan crystals.
Add 100 µL of solubilization solution (e.g., DMSO) to each well.
Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals.
Data Acquisition:
Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.
Data Analysis:
Subtract the average absorbance of the media-only blank wells from all other readings.
Calculate the percentage of cell viability for each concentration relative to the vehicle control:
Plot the % Viability against the compound concentration (on a logarithmic scale) to generate a dose-response curve and calculate the IC₅₀ (half-maximal inhibitory concentration) value.
Application Note: Screening for Anticancer Activity
Rationale: The furan nucleus is a common feature in compounds with demonstrated anticancer properties.[2][3] Some furan derivatives have been shown to induce cell cycle arrest and apoptosis in cancer cell lines like MCF-7 (breast cancer).[3] Therefore, a primary screen for anticancer activity is a logical first step in characterizing 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Proposed Protocol: Cancer Cell Proliferation Assay
This protocol uses the same MTT assay described in Section 3.0 but focuses on specific cancer cell lines and interpretation.
Cell Line Selection: Choose a panel of relevant cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HCT-116 for colon) and a non-cancerous control cell line (e.g., HEK293 or primary fibroblasts) to assess selectivity.
Execution: Perform the MTT assay as detailed in Section 3.0, typically with a 72-hour incubation period to allow for effects on cell proliferation.
Endpoint: Determine the IC₅₀ value for each cell line. A compound is considered a potential "hit" if it shows potent cytotoxicity against cancer cells (low µM IC₅₀) and significantly lower toxicity against non-cancerous cells.
Positive Control: Use a known cytotoxic drug (e.g., Doxorubicin or Cisplatin) as a positive control to validate assay performance.
Mechanistic Insight: Potential Pathway Modulation
A common mechanism for anticancer compounds is the induction of apoptosis (programmed cell death). Furan derivatives may modulate key signaling pathways involved in this process.
Figure 2: Hypothesized apoptotic pathway.
Application Note: Screening for Anti-inflammatory Activity
Rationale: Chronic inflammation is linked to numerous diseases, and identifying new anti-inflammatory agents is a key area of research.[1] The furan scaffold is present in compounds known to possess anti-inflammatory properties.[2] A primary mechanism for inflammation involves the activation of macrophages, which release pro-inflammatory mediators like nitric oxide (NO) and cytokines (e.g., TNF-α). The NF-κB signaling pathway is a central regulator of this process and a common target for anti-inflammatory drugs.[1]
Proposed Protocol: Inhibition of Nitric Oxide Production in LPS-Stimulated Macrophages
This protocol uses the RAW 264.7 murine macrophage cell line as a model for inflammation.
Materials:
RAW 264.7 cell line
Complete culture medium
Lipopolysaccharide (LPS) from E. coli
Griess Reagent Kit for Nitrite Determination
96-well plates
Compound stock solution
Procedure:
Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of ~5 x 10⁴ cells/well in 100 µL of medium and incubate overnight.
Pre-treatment: Treat the cells with various non-toxic concentrations of the compound (determined from the cytotoxicity assay in Section 3.0) for 1-2 hours. Include a vehicle control.
Inflammatory Stimulation: Add LPS to the wells to a final concentration of 1 µg/mL. Do not add LPS to the negative control wells.
Incubation: Incubate the plate for 24 hours at 37°C.
Nitrite Measurement (Griess Assay):
After incubation, collect 50 µL of the culture supernatant from each well and transfer to a new 96-well plate.
Add the Griess reagents according to the manufacturer's protocol. This typically involves the sequential addition of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride.
Incubate for 10-15 minutes at room temperature, protected from light.
Measure the absorbance at 540 nm. The amount of nitrite in the supernatant is an indicator of NO production.
Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated vehicle control. A potent compound will significantly reduce nitrite levels.
Parallel Viability Assay: It is critical to run a parallel MTT assay on the same plate to confirm that the reduction in NO is not due to compound-induced cytotoxicity under these specific conditions.[1]
Mechanistic Insight: Potential Pathway Modulation
A likely mechanism for reducing NO production is the inhibition of the NF-κB pathway, which prevents the transcription of the iNOS gene (the enzyme responsible for producing large amounts of NO in inflammation).
Figure 3: Hypothesized NF-κB pathway inhibition.
References
CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Available at: [Link]
Hassan, M., et al. (2017). Bioassays for anticancer activities. IntechOpen. Available at: [Link]
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Available at: [Link]
Vincken, J. P., et al. (2015). Cell-based screening assay for anti-inflammatory activity of bioactive compounds. PubMed. Available at: [Link]
National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]
PubChem. (n.d.). 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid hydrochloride. Available at: [Link]
Charles River Laboratories. (n.d.). Cancer Cell-based Assays. Available at: [Link]
Ivanov, V. N., et al. (2009). Development of a cell-based assay to quantify the inflammatory potential of test substances. PubMed. Available at: [Link]
National Center for Biotechnology Information. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Available at: [Link]
National Institutes of Health. (n.d.). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. Available at: [Link]
ResearchGate. (2012). How to select an appropriate solvent for the evaluation of hydrophobic compounds bioactivity in cell culture? Available at: [Link]
Springer Nature Experiments. (n.d.). Working with Small Molecules: Preparing and Storing Stock Solutions and Determination of Kinetic Solubility. Available at: [Link]
National Center for Biotechnology Information. (2008). Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library. Available at: [Link]
International Journal of Molecular Sciences. (2024). Furan: A Promising Scaffold for Biological Activity. Available at: [Link]
BioWorld. (2023). Furan-2-carboxylic acid derivative shows improved anti-gluconeogenesis potency in vivo. Available at: [Link]
Danaher Life Sciences. (n.d.). Small Molecule Screening Process Steps. Available at: [Link]
National Center for Biotechnology Information. (2018). Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. Available at: [Link]
YouTube. (2024). Advancing Therapeutics Targeting Cytokines with Functional Cell-based Assays. Available at: [Link]
National Center for Biotechnology Information. (2022). Choosing an Optimal Solvent Is Crucial for Obtaining Cell-Penetrating Peptide Nanoparticles. Available at: [Link]
MDPI. (2020). The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics. Available at: [Link]
QIAGEN. (n.d.). Cell culture conditions. Available at: [Link]
ResearchGate. (n.d.). Examples of furan derivatives with biological activity. Available at: [Link]
PubMed. (2025). Natural Furan-Carboxylic Acid (HHCA) and Its Derivatives: Synthesis, Characterization, Bioevaluation, and Structure-Activity Relationships as Potential Fungicidal Agents. Available at: [Link]
Yale University. (n.d.). Practical Guidance for Small Molecule Screening. Available at: [Link]
National Center for Biotechnology Information. (2012). Cell Surface Concentrations and Concentration Ranges for Testing In Vitro Autocrine Loops and Small Molecules. Available at: [Link]
National Center for Biotechnology Information. (2019). Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations of Test Substances in Cell Culture. Available at: [Link]
ResearchGate. (2019). Chemical concentrations in cell culture compartments. Available at: [Link]
Captivate Bio. (2021). SMALL MOLECULES. Available at: [Link]
Captivate Bio. (2021). SMALL MOLECULES. Available at: [Link]
"protocol for dissolving 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid for assays"
Application Notes & Protocols Topic: Protocol for Dissolving 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid for Assays For: Researchers, scientists, and drug development professionals. Abstract This document pro...
Author: BenchChem Technical Support Team. Date: January 2026
Application Notes & Protocols
Topic: Protocol for Dissolving 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid for Assays
For: Researchers, scientists, and drug development professionals.
Abstract
This document provides a comprehensive guide for the solubilization of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid for use in a variety of biological assays. The protocol emphasizes the rationale behind solvent selection and procedural steps to ensure compound stability, solution integrity, and the generation of reliable, reproducible data. We present a systematic approach, beginning with preliminary solubility testing and culminating in the preparation of high-concentration stock solutions and serially diluted working solutions. The methodologies described herein are designed to be self-validating, providing researchers with the necessary tools to confidently prepare this compound for downstream applications in drug discovery and development.
Understanding the structural and chemical properties of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is fundamental to developing an effective dissolution protocol. The molecule possesses both a carboxylic acid group (pKa ~3-4) and a tertiary amine (the piperidine moiety, pKa ~9-11), making it zwitterionic at physiological pH. This dual nature significantly influences its solubility.
Furan ring with methyl, piperidin-1-ylmethyl, and carboxylic acid substituents.
N/A
Predicted Solubility
Likely poor in neutral aqueous solutions due to zwitterionic nature. High solubility expected in polar aprotic solvents like DMSO.
Inferred from structure & general chemical principles.
The Logic of Solvent Selection
The primary goal is to achieve a high-concentration stock solution from which working concentrations can be accurately prepared. The choice of solvent is the most critical factor.
Dimethyl Sulfoxide (DMSO): DMSO is the recommended primary solvent for creating stock solutions of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.[3][4] As a polar aprotic solvent, it effectively dissolves a wide range of organic compounds, including those with poor aqueous solubility.[5] Its miscibility with water and culture media facilitates the preparation of working solutions. However, it is crucial to control the final DMSO concentration in assays, as levels above 0.5% can induce cellular stress and toxicity, confounding experimental results.[6][7]
Aqueous Buffers (e.g., PBS, HBSS): Direct dissolution in neutral aqueous buffers (pH 7.4) is likely to be challenging due to the compound's zwitterionic state. If an aqueous stock is required, solubility should be empirically determined at acidic and basic pH values where the compound exists as a single charged species (cationic at low pH, anionic at high pH).
Ethanol: While an alternative to DMSO, ethanol is generally more cytotoxic to cells, and many compounds are less soluble in it compared to DMSO.[8]
The following diagram outlines the decision-making process for solvent selection and solution preparation.
Caption: Workflow for preparing assay-ready solutions.
Experimental Protocols
Part A: Protocol for Preliminary Solubility Assessment
This protocol is designed to empirically determine the solubility of the compound in key solvents.
Accurately weigh approximately 5 mg of the compound into four separate microcentrifuge tubes.
To the first tube, add DMSO in 50 µL increments. Vortex for 30 seconds after each addition. Continue until the compound is fully dissolved. Record the final volume.
Repeat step 2 for the remaining tubes using Ethanol and PBS.
If the compound does not dissolve readily, incubate the tube in a 37°C water bath or a sonicator for 10-15 minutes.[7]
Calculate the approximate solubility in mg/mL for each solvent.
Part B: Preparation of a 10 mM Stock Solution in DMSO
This is the primary recommended protocol for generating a high-concentration stock solution for most in vitro assays.[3][4]
Sterile, low-retention microcentrifuge tubes or amber glass vials
Vortex mixer
Procedure:
Calculation: Determine the mass of the compound required. For 1 mL of a 10 mM stock solution:
Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 223.27 g/mol * (1000 mg / 1 g) = 2.23 mg
Weighing: Accurately weigh 2.23 mg of the compound and transfer it to a sterile tube.
Dissolution: Add 1.0 mL of anhydrous DMSO to the tube.
Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. A brief sonication or gentle warming to 37°C can be used to aid dissolution if necessary.[7]
Aliquoting & Storage: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile tubes.[7][9] Store the aliquots in a tightly sealed container at -80°C for long-term stability (up to 1 year) or -20°C for shorter-term storage (up to 6 months).[4][9]
Caption: Step-by-step process for 10 mM stock solution preparation.
Part C: Preparation of Working Solutions for Cell-Based Assays
This protocol describes the serial dilution method to prepare final working concentrations while maintaining a consistent, low level of DMSO.
Rationale:
Performing an intermediate serial dilution in 100% DMSO before the final dilution into aqueous assay medium is critical. This stepwise process prevents the compound from precipitating when transferred from a high-concentration organic environment to a predominantly aqueous one.[3][7]
Procedure:
Serial Dilution in DMSO:
Thaw one aliquot of your 10 mM stock solution.
Label a series of sterile tubes for intermediate concentrations (e.g., 1 mM, 100 µM, 10 µM).
To create a 1 mM solution, add 10 µL of the 10 mM stock to 90 µL of 100% DMSO. Mix thoroughly.
Continue this 1:10 dilution series until you have a range of concentrations that bracket your desired final assay concentrations. Use a fresh pipette tip for each dilution step.[7]
Final Dilution in Assay Medium:
Prepare your final working solutions by diluting the DMSO-based intermediate solutions into the cell culture medium. For example, to achieve a 10 µM final concentration with 0.1% DMSO, add 1 µL of a 10 mM intermediate stock to 999 µL of assay medium.
Crucial Step: Always add the small volume of the DMSO stock to the large volume of assay medium while vortexing gently to ensure rapid dispersal and minimize precipitation.[3]
Vehicle Control: It is imperative to include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as the experimental wells (e.g., 0.1% or 0.5%) to account for any solvent-induced effects on the cells.[6][7]
Assay Type
Recommended Final DMSO Concentration (%)
Rationale
General Cell-Based Assays
≤ 0.5%
A widely accepted upper limit to avoid significant cytotoxicity in most immortalized cell lines.[7]
Primary Cell Cultures
≤ 0.1%
Primary cells are often more sensitive to solvent effects than established cell lines.[7]
High-Throughput Screening (HTS)
0.1% - 1%
The concentration should be optimized and kept strictly consistent across all plates.
Troubleshooting
Precipitation upon dilution in aqueous buffer:
Cause: The compound is "crashing out" of solution.
Solution: Decrease the concentration of the DMSO stock being added to the buffer. Perform an additional intermediate dilution step in 100% DMSO. Ensure you are adding the DMSO stock to the buffer and not vice-versa.
Compound will not dissolve in 100% DMSO:
Cause: Insufficient solvent or low-quality/hydrated DMSO.
Solution: Confirm calculations are correct. Use fresh, anhydrous DMSO. Gently warm the solution to 37°C or use a sonicator bath for 15-30 minutes. If it still fails to dissolve, the compound may have degraded or a lower stock concentration may be necessary.
Safety Precautions
Always handle 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in a well-ventilated area or chemical fume hood.
Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.
DMSO can facilitate the absorption of chemicals through the skin. Handle with care.
Consult the Safety Data Sheet (SDS) for the compound for specific handling and disposal information.
References
Busk, M., & Pontoppidan, P. L. (2014). Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH. Retrieved from [Link]
ResearchGate. (2025). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]
ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?. Retrieved from [Link]
PubChem. (n.d.). 5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid. Retrieved from [Link]
PMC. (n.d.). Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. Retrieved from [Link]
NIH. (2023). Spectrophotometric Assay for the Detection of 2,5-Diformylfuran and Its Validation through Laccase-Mediated Oxidation of 5-Hydroxymethylfurfural. Retrieved from [Link]
PubChem. (n.d.). 5-Cyano-furan-2-carboxylic acid [2-(4-methyl-piperidin-1-yl)-4-piperidin-4-yl-phenyl]-amide. Retrieved from [Link]
Cole-Parmer. (n.d.). Chemical Compatibility Database. Retrieved from [Link]
Organic Syntheses Procedure. (n.d.). separates in fine scale-like crystals. The reaction mixture is allowed to come to room temperature and just enough water is added to dissolve this precipitate. This requires about 325 cc. The solution is then placed in a continuous extraction apparatus (Fig. 16) and the. Retrieved from [Link]
Semantic Scholar. (2021). Measurement and modeling of solubility of furan 2-carboxylic acid in mono and binary systems. Retrieved from [Link]
PubMed. (n.d.). Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia. Retrieved from [Link]
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Application Notes & Protocols: A Framework for the Antibacterial Evaluation of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the systematic evaluation of the antibacterial potential of the novel compound, 5-Methyl-...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the systematic evaluation of the antibacterial potential of the novel compound, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. While specific data on this molecule is not yet prevalent in published literature, its structure combines two pharmacologically significant scaffolds: the furan ring, a core component of numerous bioactive agents, and the piperidine moiety, a privileged structure in medicinal chemistry known to enhance druggability.[1][2][3] This guide presents a logical, multi-stage workflow, from initial screening to preliminary mechanism of action studies, complete with detailed, field-proven protocols and the scientific rationale behind each experimental step.
Introduction: Rationale for Investigation
The escalating crisis of antimicrobial resistance necessitates the discovery of new chemical entities with novel mechanisms of action.[4][5] The structure of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid presents a compelling starting point for an antibacterial discovery program.
The Furan Scaffold: Furan derivatives are known to exhibit a wide spectrum of biological activities, including significant antibacterial properties.[1][6][7][8] The furan ring can act as a bioisostere for other aromatic systems like phenyl rings, offering unique electronic and steric properties that can modulate drug-receptor interactions.[3]
The Piperidine Moiety: Piperidine is a highly privileged scaffold in drug discovery, present in a vast number of clinically approved pharmaceuticals. Its inclusion often improves pharmacokinetic properties (ADME), enhances metabolic stability, and can modulate solubility and cell permeability.[2][9]
The combination of these two moieties suggests that the target compound could possess favorable antibacterial activity and drug-like properties. This guide outlines a robust, systematic approach to validate this hypothesis.
Overall Experimental Workflow
The evaluation of a novel compound follows a structured pipeline designed to efficiently characterize its activity and safety profile. The workflow begins with broad screening and progressively moves towards more detailed quantitative and mechanistic studies.
Caption: High-level workflow for antibacterial evaluation.
Section 1: Initial Qualitative Screening
Protocol 1: Kirby-Bauer Disk Diffusion Assay
Objective: To rapidly and qualitatively assess if 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid has inhibitory activity against a panel of representative bacteria.
Rationale: The disk diffusion method is a cost-effective, low-complexity first-pass screen.[10][11][12][13] It provides a clear visual indication of antibacterial activity (a zone of inhibition) and helps prioritize the compound for more rigorous quantitative testing. The methodology is standardized by bodies like the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility.[14][15]
Materials:
Mueller-Hinton Agar (MHA) plates (150 mm)
Sterile blank paper disks (6 mm diameter)
Test Compound Stock Solution (e.g., 10 mg/mL in DMSO)
Inoculum Preparation: From a fresh overnight culture, pick 3-5 well-isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximating 1.5 x 10⁸ CFU/mL).[11]
Plate Inoculation: Within 15 minutes of preparation, dip a sterile swab into the inoculum, remove excess liquid by pressing against the inside of the tube, and streak the entire surface of the MHA plate evenly in three directions to ensure confluent growth.
Disk Application: Allow the plate to dry for 5-10 minutes. Prepare working dilutions of the test compound. Aseptically apply a sterile blank disk to the agar surface. Pipette a defined amount (e.g., 10 µL) of the test compound solution onto the disk (e.g., for a final load of 100 µ g/disk ).
Controls: Apply a disk with the solvent (DMSO) as a negative control and a disk with a known antibiotic (e.g., Gentamicin, 10 µg) as a positive control.
Incubation: Invert the plates and incubate at 35-37°C for 16-20 hours.
Data Collection: Measure the diameter of the zone of inhibition (where bacterial growth is absent) in millimeters (mm).
Interpretation: The presence of a clear zone around the compound disk indicates antibacterial activity. The size of the zone gives a preliminary idea of potency, but is not a direct measure of MIC.
Section 2: Quantitative Potency Determination
Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)
Objective: To determine the lowest concentration of the test compound that inhibits the visible growth of a bacterium.
Rationale: The broth microdilution method is the "gold standard" for quantitative susceptibility testing.[16] It provides a precise numerical value (the MIC) that is essential for comparing potency, establishing dose-response relationships, and calculating the selectivity index.[17][18][19] The protocol follows guidelines established by CLSI and EUCAST.[20][21][22]
Materials:
Sterile 96-well, round-bottom microtiter plates
Cation-Adjusted Mueller-Hinton Broth (CAMHB)
Test Compound Stock Solution (e.g., 1280 µg/mL in CAMHB/DMSO)
Bacterial inoculum prepared as in Protocol 1 and diluted to ~1 x 10⁶ CFU/mL
Multichannel pipette
Plate reader (optional, for OD600 measurement)
Resazurin solution (optional, for viability indication)
Procedure:
Plate Setup: Add 100 µL of CAMHB to all wells of a 96-well plate.
Serial Dilution: Add 100 µL of the test compound stock solution (e.g., 1280 µg/mL) to the first column of wells. This results in a total volume of 200 µL at a concentration of 640 µg/mL.
Using a multichannel pipette, mix the contents of the first column by pipetting up and down, then transfer 100 µL to the second column. Repeat this two-fold serial dilution across the plate to the 10th column. Discard the final 100 µL from column 10. This creates a concentration gradient (e.g., 320, 160, 80... down to 0.625 µg/mL).
Column 12 (Sterility Control): 200 µL CAMHB only (no compound, no bacteria).
Inoculation: Adjust the bacterial suspension in CAMHB so that adding 100 µL to each well results in a final concentration of approximately 5 x 10⁵ CFU/mL. Add 100 µL of this final inoculum to wells in columns 1 through 11. The final volume in all test wells is 200 µL.
Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours in ambient air.
MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (or no color change if using a viability indicator like resazurin).[10]
Data Presentation: MIC values should be determined in triplicate and presented in a clear tabular format.
Bacterial Strain
Gram Type
Compound MIC (µg/mL)
Control Antibiotic MIC (µg/mL)
S. aureus ATCC 25923
Gram (+)
[Result]
[Result]
B. subtilis ATCC 6633
Gram (+)
[Result]
[Result]
E. coli ATCC 25922
Gram (-)
[Result]
[Result]
P. aeruginosa ATCC 27853
Gram (-)
[Result]
[Result]
Section 3: Assessment of Bactericidal vs. Bacteriostatic Activity
Objective: To determine the lowest concentration of the test compound that kills ≥99.9% of the initial bacterial inoculum.
Rationale: The MIC value only indicates growth inhibition, which could be temporary (bacteriostatic) or permanent (bactericidal). The MBC test distinguishes between these two modes, which is critical for clinical applications where pathogen eradication is required.[23][24][25] An MBC is determined by sub-culturing from the clear wells of a completed MIC assay.[17][23]
Procedure:
Following the determination of the MIC (Protocol 2), select the wells showing no visible growth (the MIC well and wells with higher concentrations).
Mix the contents of each well thoroughly.
Using a calibrated loop or pipette, take a 10-100 µL aliquot from each clear well.
Spread the aliquot onto a fresh, antibiotic-free MHA plate.
Also, plate an aliquot from the growth control well (after appropriate dilution) to confirm the initial inoculum count.
Incubation: Incubate the MHA plates at 35-37°C for 18-24 hours.
MBC Determination: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[25]
Interpretation:
MBC/MIC ≤ 4: The compound is generally considered bactericidal .
MBC/MIC > 4: The compound is generally considered bacteriostatic .
Section 4: Preliminary Safety Assessment
Protocol 4: In Vitro Cytotoxicity (MTT Assay)
Objective: To assess the toxicity of the compound against a representative mammalian cell line and determine its 50% cytotoxic concentration (CC₅₀).
Rationale: A promising antibacterial agent must be selective, killing pathogens at concentrations that are non-toxic to host cells. The MTT assay is a standard colorimetric method to measure cell viability.[26] The resulting CC₅₀ value is used to calculate the Selectivity Index, a key parameter in early-stage drug discovery.
Materials:
Human cell line (e.g., HEK293 - embryonic kidney, or HepG2 - liver carcinoma)
Complete culture medium (e.g., DMEM with 10% FBS)
Sterile 96-well flat-bottom plates
Test Compound Stock Solution
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization buffer (e.g., DMSO or acidified isopropanol)
Procedure:
Cell Seeding: Seed the 96-well plate with cells at a density of ~1 x 10⁴ cells/well in 100 µL of medium and incubate for 24 hours to allow attachment.
Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the wells. Include wells with medium only (no cells), cells with medium (untreated control), and cells with solvent (vehicle control).
Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO₂ atmosphere.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.
Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Readout: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot viability against compound concentration and use non-linear regression to determine the CC₅₀ value.
Calculating the Selectivity Index (SI):
The SI provides a measure of the compound's therapeutic window. A higher SI is desirable.[27][28][29]
SI = CC₅₀ / MIC
Parameter
Value (µg/mL)
Interpretation
CC₅₀ (vs. HEK293)
[Result]
50% Cytotoxic Concentration
MIC (vs. S. aureus)
[Result]
Minimum Inhibitory Concentration
Selectivity Index (SI)
[CC₅₀ / MIC]
A value >10 is generally considered promising.
Section 5: Investigating the Mechanism of Action (MoA)
Objective: To gain preliminary insight into how the compound kills or inhibits bacteria.
Rationale: Understanding the MoA is crucial for optimizing a lead compound and overcoming resistance.[30][31][32] The initial steps involve differentiating between effects on the cell envelope and intracellular processes.
Caption: Decision tree for preliminary MoA investigation.
Brief Protocol Descriptions:
Membrane Permeabilization Assay: Treat bacteria with the compound in the presence of a fluorescent dye like Propidium Iodide (PI), which can only enter cells with damaged cytoplasmic membranes. An increase in fluorescence, measured by flow cytometry or a plate reader, indicates membrane disruption.[31]
Macromolecular Synthesis Assay: In separate experiments, treat bacterial cultures with the compound and a specific radiolabeled precursor for a key biosynthetic pathway (e.g., [³H]thymidine for DNA, [³H]uridine for RNA, [³H]leucine for protein, [¹⁴C]N-acetylglucosamine for peptidoglycan). A rapid cessation in the incorporation of a specific precursor compared to controls points towards the inhibited pathway.[30][32]
Conclusion & Future Outlook
This guide provides a validated framework to systematically assess the antibacterial potential of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. By following these protocols, a researcher can generate a robust dataset encompassing the compound's potency (MIC), mode of action (bactericidal vs. bacteriostatic), and preliminary safety profile (CC₅₀ and SI).
Positive results from this workflow—specifically a low MIC against clinically relevant pathogens, a bactericidal mode of action, and a high selectivity index—would provide strong justification for advancing the compound to more complex studies. Future directions would include time-kill kinetic studies, resistance frequency analysis, and ultimately, efficacy testing in in vivo models of infection.
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Application Notes & Protocols: A Researcher's Guide to the In Vivo Experimental Design for Testing Furan Derivatives
Introduction: The Promise and Perils of Furan Derivatives Furan, a five-membered aromatic heterocycle, is a foundational scaffold in numerous pharmacologically active compounds, lending its unique structural and electron...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Promise and Perils of Furan Derivatives
Furan, a five-membered aromatic heterocycle, is a foundational scaffold in numerous pharmacologically active compounds, lending its unique structural and electronic properties to a wide array of therapeutic agents.[1][2] Derivatives of this versatile ring are explored for antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer activities.[1][2][3][4] However, the transition from a promising in vitro hit to a viable in vivo candidate is a critical hurdle fraught with challenges. The furan moiety, while often enhancing therapeutic activity, can also be a metabolic liability.[1] In vivo, cytochrome P450-mediated oxidation of the furan ring can generate reactive metabolites, such as epoxides or cis-enedials, which may lead to organ toxicity, particularly hepatotoxicity.[5][6][7]
This guide provides a comprehensive framework for designing and executing robust in vivo studies for furan derivatives. It is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed protocols to navigate the complexities of preclinical evaluation, ensuring data integrity and maximizing the potential for clinical translation.
High-Level Preclinical In Vivo Workflow
A successful in vivo program follows a logical progression from foundational safety and exposure studies to definitive efficacy assessments.[8][9] Each step is designed to answer specific questions, with the data from one stage informing the design of the next. This systematic approach de-risks development and ensures the ethical and efficient use of resources.
Caption: Overall workflow for preclinical in vivo evaluation.
Part I: Foundational Planning & Preparation
Rigorous upfront planning is the bedrock of any successful in vivo study.[10] Errors or oversights in this phase can compromise data interpretation and lead to costly, irreproducible results.[11][12]
Compound Characterization & Formulation
Many novel compounds, including furan derivatives, exhibit poor aqueous solubility, which is a major hurdle for in vivo administration.[13] The formulation strategy is therefore not a trivial detail but a critical determinant of drug exposure and, consequently, study outcome.
Causality: An inadequate formulation can lead to low or erratic absorption after oral dosing, causing an underestimation of the compound's true efficacy or toxicity.[13] The goal is to develop a safe and stable vehicle that allows for consistent and reproducible administration.
Protocol Insight: Initial solubility screening should be performed in a panel of pharmaceutically acceptable vehicles. The choice of vehicle should be guided by the intended route of administration and the physicochemical properties of the test article.
Table 1: Common Vehicles for Preclinical Oral Dosing Studies
Common for insoluble compounds. Requires homogenization and constant agitation to ensure dose uniformity. Particle size can affect absorption.[14]
Lipid/Oil Solutions
Corn oil, Sesame oil, Peanut oil
Suitable for highly lipophilic compounds. Can enhance oral absorption of certain drugs.[13]
Co-solvent Systems
PEG400, Propylene Glycol, Ethanol (often in combination with water)
Can solubilize a wide range of compounds. Potential for vehicle-induced toxicity at higher concentrations must be assessed.
Complexation Agents
Hydroxypropyl-β-cyclodextrin (HP-β-CD)
Forms inclusion complexes to increase the apparent solubility of poorly soluble drugs.[15]
Animal Model Selection
The choice of animal model is fundamental to the translational relevance of the study.[16][17] The model must recapitulate key aspects of the human disease pathology being targeted.
Expertise: For furan derivatives with anti-inflammatory potential, common models include lipopolysaccharide (LPS)-induced endotoxemia or dextran sodium sulfate (DSS)-induced colitis in mice.[18][19] For anticancer applications, xenograft or syngeneic tumor models are standard.[20][21]
Trustworthiness: The rationale for selecting a specific species, strain, gender, and age must be scientifically justified and documented.[16] Factors include species-specific metabolism (especially relevant for furan derivatives), target expression, and comparability of the disease model to the human condition.
Caption: Decision tree for selecting an appropriate in vivo model.
Ethical Considerations & Regulatory Compliance
All in vivo experiments must be conducted with the highest ethical standards.
Authoritative Grounding: Protocols must be meticulously detailed and approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics committee before any work commences.[22][23] This process ensures that the study design is scientifically sound and minimizes potential pain and distress to the animals, adhering to the principles of the 3Rs (Replacement, Reduction, Refinement).
Part II: In Vivo Study Protocols
The following sections provide detailed, self-validating protocols for the key stages of in vivo evaluation.
Protocol: Dose-Range Finding (DRF) / Maximum Tolerated Dose (MTD) Study
The primary goal of a DRF study is to identify a range of doses that are safe to administer and to establish the maximum tolerated dose (MTD), which is the highest dose that does not cause unacceptable toxicity.[24][25][26] This information is crucial for designing subsequent PK and efficacy studies.[27]
Trustworthiness: This protocol is based on the principles outlined in the OECD Guidelines for the Testing of Chemicals, specifically TG 423 (Acute Toxic Class Method) and TG 425 (Up-and-Down Procedure), which are designed to estimate acute toxicity while minimizing animal use.[28][29][30]
Step-by-Step Methodology:
Animal Selection: Use a single sex (typically female rats or mice, as they are often slightly more sensitive) for the initial study.[28][31] Use 3 animals per dose group for the initial steps.
Acclimation: Allow animals to acclimate to the facility for at least 5 days prior to dosing. Ensure free access to standard chow and water.
Fasting: Fast animals overnight (for rats) or for 3-4 hours (for mice) before dosing, but do not withhold water.[31]
Dose Preparation: Prepare the furan derivative in the selected vehicle immediately before administration to ensure stability and homogeneity.
Starting Dose Selection: Select a starting dose based on in vitro cytotoxicity data or data from structurally similar compounds. In the absence of any information, a starting dose of 300 mg/kg can be considered as per OECD guidelines.[31]
Administration: Administer the compound via the intended clinical route (e.g., oral gavage). The volume should not exceed 10 mL/kg for rodents (1 mL/100g body weight).[32] Administer a vehicle-only control to a separate group.
Post-Dose Observation:
Observe animals continuously for the first 30 minutes, then periodically for the first 24 hours, with special attention during the first 4 hours.[31]
Continue daily observations for a total of 14 days.
Record clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, autonomic effects like salivation, and central nervous system effects like tremors or convulsions).
Record body weight just prior to dosing and on days 1, 3, 7, and 14 post-dose. Significant weight loss (>15-20%) is a key indicator of toxicity.
If the animal survives, the next animal is dosed at a higher fixed dose level (e.g., 2000 mg/kg).
If the animal dies, the next animal is dosed at a lower fixed dose level (e.g., 50 mg/kg).
The interval between dosing animals is determined by the onset, duration, and severity of toxic signs, but is typically 48 hours.[29]
Endpoint: The study is complete when enough information is gathered to classify the compound's toxicity and determine the MTD. The MTD is defined as the dose that causes no mortality and no more than 10% body weight loss, with any clinical signs being transient and fully resolved.
Necropsy: At the end of the 14-day observation period, all surviving animals are euthanized and subjected to a gross necropsy to identify any organ abnormalities.
Table 2: Sample Observation Schedule for an MTD Study
Time Point
Observations
Pre-dose
Record body weight.
0-4 hours post-dose
Continuous/frequent observation for acute toxic signs.
4-24 hours post-dose
Periodic observation. Record body weight at 24h.
Days 2-14
Daily clinical observation. Record body weights on Days 3, 7, 14.
Day 14
Final body weight, euthanasia, and gross necropsy.
Protocol: Pharmacokinetic (PK) Study
A PK study characterizes the absorption, distribution, metabolism, and excretion (ADME) of a drug in the body over time.[33][34][35] This is essential for understanding a compound's bioavailability and for selecting an appropriate dosing regimen for efficacy studies.[36]
Expertise & Causality: Conducting both intravenous (IV) and oral (PO) arms of the study is critical. The IV data provides information on clearance and volume of distribution, while comparing the PO to the IV data allows for the calculation of absolute oral bioavailability (F%)—a key parameter for any orally administered drug candidate.[34]
Step-by-Step Methodology:
Animal Selection: Use a common rodent species (e.g., Sprague-Dawley rats or C57BL/6 mice). A typical study might use n=3-4 animals per time point (for terminal bleeds) or per group (for serial bleeds).
Dose Selection: Select at least one, and preferably two, non-toxic dose levels based on the prior DRF/MTD study.[36] Doses should be low enough to be well-tolerated but high enough for the compound to be detected by the analytical method.
Catheterization (Optional but Recommended): For serial blood sampling in rats, surgical implantation of a jugular vein catheter allows for stress-free, repeated blood collection from the same animal, reducing animal usage and inter-animal variability.
Administration:
IV Group: Administer the compound as a bolus injection or short infusion via a tail vein or catheter.
PO Group: Administer the compound by oral gavage.
Blood Sampling: Collect blood samples at predetermined time points into tubes containing an appropriate anticoagulant (e.g., K2-EDTA).
IV Time Points (Typical): Pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours.
PO Time Points (Typical): Pre-dose, 15, 30 minutes, and 1, 2, 4, 8, 24 hours.
The exact time points should be adjusted based on the expected half-life of the compound.[33]
Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.
Sample Analysis: Store plasma samples at -80°C until they are analyzed using a validated bioanalytical method, typically LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).
Data Analysis: Use specialized software (e.g., Phoenix WinNonlin) to calculate key PK parameters.
Caption: Typical blood sampling timeline for a rodent PK study.
Table 3: Key Pharmacokinetic Parameters
Parameter
Description
Importance
Cmax
Maximum observed plasma concentration
Indicates the rate and extent of absorption.
Tmax
Time at which Cmax is observed
Indicates the speed of absorption.
AUC
Area Under the Curve (plasma concentration vs. time)
Time required for the plasma concentration to decrease by half. Dictates dosing interval.
CL
Clearance
The volume of plasma cleared of the drug per unit time. Indicates efficiency of elimination.
Vss
Volume of Distribution at steady-state
Apparent volume into which the drug distributes. Indicates tissue penetration.
F%
Absolute Oral Bioavailability
The fraction of the oral dose that reaches systemic circulation. F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.
Protocol: Efficacy Study
Efficacy studies are designed to test the therapeutic hypothesis in a relevant disease model. The design must be robust to minimize bias and ensure that any observed effects are due to the compound and not confounding variables.[12][37]
Scientific Integrity: The principles of randomization, blinding, and the inclusion of appropriate control groups are non-negotiable for generating trustworthy data.[11][12]
Step-by-Step Methodology:
Model Induction: Induce the disease pathology in the selected animal model (e.g., administration of DSS in drinking water for colitis, implantation of tumor cells for oncology models).
Group Allocation: Once the model is established (e.g., animals show signs of disease like weight loss, or tumors reach a specific size), randomly assign animals to treatment groups.
Treatment Groups (Minimum):
Group 1: Naive/Healthy Control: No disease induction, no treatment.
Group 2: Vehicle Control: Disease induction + vehicle administration. This is the primary comparator group.
Group 3: Positive Control: Disease induction + a known effective drug (a "standard-of-care"). This validates the model's responsiveness.
Group 4+: Test Article Groups: Disease induction + furan derivative at one or more dose levels.
Blinding: The investigator administering the doses and, critically, the person assessing the outcomes should be blinded to the treatment allocation to prevent observer bias.[12]
Dosing Regimen: Administer the vehicle, positive control, and furan derivative according to a schedule informed by the PK data (e.g., once daily, twice daily). The duration of treatment depends on the model.
Endpoint Measurement: Monitor the primary and secondary endpoints throughout the study.
Primary Endpoint: The key measure of efficacy (e.g., tumor volume, disease activity index score, survival).
Secondary Endpoints: Supportive measures (e.g., body weight, cytokine levels in plasma, histological analysis of target tissues post-necropsy).
Termination and Analysis: At the end of the study, euthanize animals and collect tissues for ex vivo analysis (e.g., histology, gene expression, protein analysis) to understand the mechanism of action.
Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests, t-test) to determine if the observed differences between groups are statistically significant.
Part III: Data Analysis & Interpretation
Special Considerations for Furan Derivatives: Metabolism & Toxicology
The potential for the furan ring to be metabolically activated to a reactive intermediate is a critical aspect to consider throughout the in vivo program.[5][6][7]
Toxicity Monitoring: During all in vivo studies, be vigilant for signs of hepatotoxicity. This includes monitoring liver enzymes (ALT, AST) in plasma collected during PK or toxicology studies and performing detailed histological examination of the liver at necropsy.
Metabolite Identification: If significant toxicity is observed or if the compound is a high-value candidate, in vivo metabolite identification studies may be warranted to determine if reactive metabolites are being formed.[38]
Table 4: Key Parameters for In Vivo Toxicology Assessment
Category
Parameters to Monitor
Clinical Observations
Changes in appearance, behavior, activity level; presence of piloerection, hunched posture.
Body Weight
Daily or weekly measurements; significant weight loss is a sensitive indicator of morbidity.
Clinical Pathology
Hematology (CBC), clinical chemistry (liver enzymes ALT/AST, kidney function BUN/Crea).
Gross Pathology
Macroscopic examination of all major organs at necropsy for abnormalities in size, color, or texture.
Histopathology
Microscopic examination of fixed tissues, with a particular focus on potential target organs like the liver.
Conclusion
The in vivo evaluation of furan derivatives requires a carefully planned, multi-stage approach that integrates formulation science, pharmacokinetics, toxicology, and efficacy testing. Due to the specific metabolic liabilities of the furan scaffold, a heightened awareness of potential toxicity, especially hepatotoxicity, must be maintained throughout the process. By adhering to rigorous, well-validated protocols, employing unbiased experimental designs, and carefully interpreting the resulting data, researchers can effectively navigate the challenges of preclinical development and unlock the therapeutic potential of this important class of compounds.
References
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(2022). Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. Drug Metabolism and Disposition. [Link]
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Festing, M. F. W. and M. R. D. G. O. (2002). General Principles of Preclinical Study Design. ILAR Journal. [Link]
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"high-throughput screening assays for piperidine-containing molecules"
An Application Guide to High-Throughput Screening Assays for Piperidine-Containing Molecules Abstract The piperidine scaffold is a cornerstone of modern medicinal chemistry, recognized as a privileged structure due to it...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Guide to High-Throughput Screening Assays for Piperidine-Containing Molecules
Abstract
The piperidine scaffold is a cornerstone of modern medicinal chemistry, recognized as a privileged structure due to its prevalence in a multitude of FDA-approved drugs and biologically active compounds.[1][2] Its synthetic tractability and favorable physicochemical properties make it a frequent starting point in drug discovery campaigns.[1][2] High-Throughput Screening (HTS) of compound libraries containing this motif is a critical first step in identifying novel therapeutic leads.[3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the design, execution, and validation of HTS assays tailored for piperidine-containing molecules. We delve into the rationale behind assay selection, present detailed protocols for key biochemical and cell-based methodologies, and offer insights into data analysis and the mitigation of common screening artifacts.
Introduction: The Significance of the Piperidine Scaffold
The piperidine ring is a six-membered heterocycle that offers a versatile, three-dimensional framework, enabling the precise spatial orientation of substituents to interact with biological targets like enzymes, G-protein coupled receptors (GPCRs), and ion channels.[4][5] Its presence in drugs ranging from antipsychotics (Haloperidol) to analgesics (Fentanyl) underscores its therapeutic importance.[6][7] The goal of an HTS campaign is to efficiently sift through large libraries of such compounds to identify "hits"—molecules that exhibit a desired biological activity.[8] This process, however, is not without its challenges, particularly for heterocyclic compounds which can be prone to specific types of assay interference.
Strategic Considerations for Screening Piperidine Libraries
A successful HTS campaign requires more than just automation; it demands a strategic approach to assay design that anticipates and mitigates potential challenges.
2.1 Causality Behind Assay Choice
The selection of an HTS assay is dictated by the biological question being asked. The two primary categories are biochemical assays and cell-based assays.[9]
Biochemical Assays: These assays are performed in a purified, cell-free environment and directly measure the interaction between a compound and its target, such as an enzyme or receptor.[9] They are ideal for confirming direct target engagement but may not reflect the compound's activity in a complex cellular environment.[9]
Cell-Based Assays: These utilize living cells to measure a compound's effect on a biological pathway or cellular function (e.g., viability, signaling).[10][11] They provide more physiologically relevant data but can be more complex, with "hits" requiring further deconvolution to identify the specific molecular target.[9][10]
2.2 Potential Challenges with Piperidine-Containing Molecules
While a valuable scaffold, piperidine and other nitrogen-containing heterocycles can present unique challenges in HTS:
Assay Interference: Compounds can interfere with the detection method itself. For instance, some piperidine derivatives may be intrinsically fluorescent or act as quenchers in fluorescence-based assays.[12][13][14] Similarly, they can inhibit reporter enzymes like luciferase in luminescence-based assays.[15]
Physicochemical Properties: Piperidines can be basic, potentially affecting the pH of the assay buffer. Upon storage, they may also undergo oxidation, leading to discoloration and the introduction of impurities that can confound results.[16]
Non-Specific Activity: Some compounds can appear active through non-specific mechanisms, such as forming aggregates that sequester the target protein or by reacting non-specifically with cellular components.[14]
A well-designed screening cascade incorporates counter-screens and orthogonal assays to identify and eliminate these false positives early in the process.[17][18]
HTS Workflow and Methodologies
A typical HTS campaign follows a structured workflow designed to maximize efficiency and data quality.
Biochemical assays are workhorses of HTS, particularly for enzyme targets.[19] Piperidine derivatives are known inhibitors of several enzyme classes, including proteases, kinases, and metabolic enzymes like Dipeptidyl Peptidase-4 (DPP-4).[1][20]
This protocol describes a method to identify piperidine-based inhibitors of DPP-4, a key target in type 2 diabetes.
Principle: The assay measures the enzymatic cleavage of a fluorogenic substrate, Gly-Pro-aminomethylcoumarin (AMC), by DPP-4. Cleavage releases the highly fluorescent AMC molecule, and inhibitors will prevent this increase in fluorescence.[1] The signal is inversely proportional to DPP-4 activity.
Materials & Reagents:
Recombinant Human DPP-4 Enzyme
DPP-4 Assay Buffer: 20 mM Tris-HCl (pH 8.0), 100 mM NaCl, 1 mM EDTA
DPP-4 Substrate: H-Gly-Pro-AMC
Test Compounds: Piperidine library dissolved in 100% DMSO
Positive Control Inhibitor: A known DPP-4 inhibitor (e.g., Sitagliptin)
Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each test compound from the piperidine library into the wells of a 384-well assay plate. Also plate positive and negative (DMSO only) controls.
Enzyme Addition: Add 10 µL of DPP-4 enzyme solution (pre-diluted in assay buffer to the desired concentration) to all wells.
Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature. This allows the compounds to bind to the enzyme before the substrate is introduced.
Reaction Initiation: Add 10 µL of the H-Gly-Pro-AMC substrate solution (pre-diluted in assay buffer) to all wells to start the reaction.
Signal Detection: Incubate the plate for 30 minutes at room temperature, protected from light. Measure the fluorescence intensity using a plate reader.[1]
Quality Control: Calculate the Z'-factor for each plate to validate its quality. A Z'-factor > 0.5 is considered excellent for HTS.
Z' = 1 - (3 * (SD_NegativeControl + SD_PositiveControl)) / |Mean_NegativeControl - Mean_PositiveControl|
Hit Selection: Identify compounds that exhibit inhibition above a predefined threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls).
Cell-Based Assays: GPCR Modulation
GPCRs are a major target class for drugs, and many piperidine-containing molecules are designed to modulate their activity.[21][22] Calcium flux assays are a common HTS method for GPCRs that signal through the Gαq pathway.[21][23]
Caption: Gαq-Coupled GPCR Signaling Pathway.
Protocol: No-Wash Calcium Flux Assay for a Gαq-Coupled Receptor
Principle: This assay uses a fluorescent dye that is sensitive to intracellular calcium concentrations. Cells expressing the target GPCR are loaded with the dye. When an agonist (the "hit" compound) binds and activates the receptor, it triggers the Gαq pathway, leading to the release of calcium from the endoplasmic reticulum and a measurable increase in fluorescence.[23]
Materials & Reagents:
Host Cell Line (e.g., HEK293 or CHO) stably expressing the target GPCR
Cell Culture Medium (e.g., DMEM/F12)
Calcium-sensitive dye kit (e.g., Fluo-8 AM or Calcium-6) with a probenecid solution (to prevent dye leakage from cells)
Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES
Test Compounds: Piperidine library dissolved in 100% DMSO
Positive Control: A known agonist for the target GPCR
384-well, black, clear-bottom cell culture plates
Fluorescent Imaging Plate Reader (FLIPR) or equivalent instrument
Step-by-Step Protocol:
Cell Plating: Seed the cells into 384-well plates at an appropriate density and grow overnight to form a confluent monolayer.
Dye Loading: Prepare the calcium dye loading solution according to the manufacturer's instructions, including the probenecid. Remove the culture medium from the plates and add the dye solution to each well.
Incubation: Incubate the plates for 1 hour at 37°C in a CO2 incubator. This allows the dye to enter the cells and be cleaved into its active, calcium-sensitive form.
Compound Addition & Detection: Place the assay plate into the FLIPR instrument. The instrument will first take a baseline fluorescence reading for several seconds. It will then automatically add the test compounds (pre-diluted in assay buffer) to the wells while simultaneously continuing to read the fluorescence intensity over time (typically for 2-3 minutes).
Data Acquisition: The instrument records the kinetic fluorescence data for each well.
Data Analysis & Self-Validation:
Response Calculation: The response is typically calculated as the maximum fluorescence signal minus the baseline signal for each well.
Normalization: Normalize the data to the positive and negative controls on each plate to calculate % activation.
Hit Selection: Identify compounds that elicit a response above a defined threshold (e.g., >3 standard deviations from the mean of the negative controls). For antagonists, a two-addition assay would be performed where the test compound is added first, followed by a known agonist.
Label-Free Technologies
For targets where traditional assays are difficult to develop, label-free technologies offer a powerful alternative.[24][25] These methods detect compound-target interactions directly without relying on fluorescent or luminescent reporters, thus reducing the potential for interference artifacts.[26]
Technology
Principle
Advantages
Disadvantages
Surface Plasmon Resonance (SPR)
Measures changes in refractive index on a sensor chip as a compound binds to an immobilized target protein.
Real-time kinetics (on/off rates); low potential for interference.[3]
Requires target immobilization; lower throughput than plate-based assays.
Mass Spectrometry (MS)
Directly measures the mass of the substrate and product of an enzymatic reaction.[24]
Highly sensitive and specific; can screen impure targets; eliminates many interference types.[24][26]
Higher initial instrument cost; can have lower throughput than optical assays.[27]
Hit Validation and Triage: Ensuring Data Integrity
Identifying a "hit" in the primary screen is just the beginning.[17] A rigorous triage process is essential to eliminate false positives and prioritize the most promising compounds.
Dose-Response Analysis: Confirmed hits are re-tested at multiple concentrations to determine their potency (IC50 or EC50). A classic sigmoidal dose-response curve is a hallmark of genuine activity.[1]
Orthogonal Assays: Activity should be confirmed in a secondary assay that uses a different detection technology. For example, a hit from a fluorescence-based enzyme assay could be validated using a label-free mass spectrometry assay.[26]
Counter-Screens: These are specifically designed to identify compounds that interfere with the assay technology. For a luciferase-based reporter assay, a counter-screen would test the compounds directly against the luciferase enzyme to flag inhibitors.[14][15]
Structure-Activity Relationship (SAR): Initial SAR can be established by testing structurally similar analogs of the hit compound. A consistent relationship between structural changes and activity provides strong evidence for a specific, target-driven mechanism.[28]
Conclusion
High-throughput screening of piperidine-containing molecules is a powerful engine for drug discovery. The versatility of the piperidine scaffold ensures its continued prominence in compound libraries. By carefully selecting the appropriate assay technology, incorporating robust validation and triage steps, and understanding the potential for assay artifacts, researchers can significantly increase the efficiency and success rate of their screening campaigns. The protocols and strategies outlined in this guide provide a solid foundation for identifying and advancing novel piperidine-based candidates toward the next stages of drug development.
References
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Vipergen. (n.d.). High Throughput Screening - Pioneer in Fast Drug Discovery.
Benchchem. (n.d.). Common challenges in working with piperidine-based compounds.
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Fan, F., & Wood, K. V. (2007). Bioluminescent Assays for High-Throughput Screening. Assay and Drug Development Technologies, 5(1), 127-136.
Rinna, A., et al. (2007). Mass spectrometric techniques for label-free high-throughput screening in drug discovery. ASSAY and Drug Development Technologies, 5(5), 655-663.
Li, Y., et al. (2022). Advances in luminescence-based technologies for drug discovery. Medicinal Chemistry Research, 32(1), 1-18.
Zhang, L., et al. (2013). Piperidine amides as 11beta-hydroxysteroid dehydrogenase type 1 inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(10), 2849-2853.
Scott, C. W., & Peters, M. F. (2010). Using label-free screening technology to improve efficiency in drug discovery. Expert Opinion on Drug Discovery, 5(12), 1193-1204.
Wang, R., et al. (2019). Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening. TrAC Trends in Analytical Chemistry, 110, 235-246.
Wang, Y., et al. (2020). Synthesis of Piperidine-based Derivatives as Red Emitting Luminescent Materials. ChemistrySelect, 5(42), 13134-13138.
Benchchem. (n.d.). Piperidine Derivatives as Enzyme Inhibitors: A Technical Guide.
Lifescience Global. (n.d.). Cell-Based Assays in High-Throughput Screening for Drug Discovery.
Costanzi, S., et al. (2020). Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. Journal of Medicinal Chemistry, 63(15), 8236-8254.
Axxam SpA. (n.d.). Challenges of HTS in early-stage drug discovery.
Pivot Park Screening Centre. (n.d.). Label-free Mass Spectrometry ultra-High- Throughput Screening.
Bertekap, R. L., Jr., et al. (2015). High-Throughput Screening for Allosteric Modulators of GPCRs. Methods in Molecular Biology, 1335, 223-240.
Boyko, Y., et al. (n.d.). a) Different modalities of piperidine-containing drugs and drug candidates.
National Institutes of Health. (n.d.). Evaluating the utility of a high throughput thiol-containing fluorescent probe to screen for reactivity: A case study with the Tox21 library.
Ghosh, A. K., et al. (2019). Piperidine scaffold as the novel P2-ligands in cyclopropyl-containing HIV-1 protease inhibitors: Structure-based design, synthesis, biological evaluation and docking study. European Journal of Medicinal Chemistry, 183, 111718.
Bertekap, R., et al. (2015). High-Throughput Screening for Allosteric Modulators of GPCRs. Methods in Molecular Biology.
Clemons, P. A., et al. (2009). Cell-Based Assays for High-Throughput Screening. Methods in Molecular Biology.
Promega Corporation. (n.d.). Bioluminescent Assays for High-Throughput Screening.
Benchchem. (n.d.). Application Notes & Protocols for High- Throughput Screening of N,N-Dimethyl- 3-(piperidin-3-yl)propanamide.
Szymański, P., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 302(Pt 1), 118213.
Al-Ostoot, F. H., et al. (2021). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences, 7(1), 1-15.
ChemDiv. (n.d.). High throughput screening (HTS). Biological screening.
Insel, P. A., et al. (2019). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Pharmacology, 47, 52-58.
Foley, D. J., et al. (2022). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Organic & Biomolecular Chemistry, 20(48), 9605-9610.
Chattopadhyay, A. (2016). Cell-based assays in high-throughput mode (HTS). BioTechnologia, 97(2), 71-79.
ResearchGate. (n.d.). HTS methods based on GPCR pharmacology profiling.
Wilson, B. A., et al. (2016). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Expert Opinion on Drug Discovery, 11(9), 885-898.
Alves, V. M., et al. (2023). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. Journal of Medicinal Chemistry, 66(18), 12828–12839.
ResearchGate. (n.d.). Label-Free High-Throughput Screening via Acoustic Ejection Mass Spectrometry Put into Practice.
Wang, T., et al. (2018). Discovery, cocrystallization and biological evaluation of novel piperidine derivatives as high affinity Ls-AChBP ligands possessing α7 nAChR activities. European Journal of Medicinal Chemistry, 157, 1145-1155.
Lindsley, C. W., et al. (2014). The essential roles of chemistry in high-throughput screening triage. Future Medicinal Chemistry, 6(13), 1515-1531.
Thorne, N., et al. (2010). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Opinion in Chemical Biology, 14(3), 315-324.
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Application Note & Protocol: A Scalable Synthetic Route for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
For: Researchers, scientists, and drug development professionals. Introduction: Strategic Approach to Synthesis 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a substituted furan derivative with potential app...
Author: BenchChem Technical Support Team. Date: January 2026
For: Researchers, scientists, and drug development professionals.
Introduction: Strategic Approach to Synthesis
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a substituted furan derivative with potential applications in medicinal chemistry and materials science. The strategic placement of a methyl group, a carboxylic acid, and a piperidinomethyl side chain on the furan core presents a unique synthetic challenge, particularly when considering scalability for potential downstream applications. This document outlines a robust and scalable synthetic route, focusing on the well-established Mannich reaction as the key strategic step. The rationale for this approach is rooted in its efficiency, atom economy, and the ready availability of starting materials. We will delve into the mechanistic underpinnings of this reaction and provide a detailed protocol for its execution and scale-up.
The proposed synthesis commences with the commercially available 5-methylfuran-2-carboxylic acid. The core of this synthetic strategy is the regioselective introduction of the piperidinomethyl group at the C4 position of the furan ring. The Mannich reaction is ideally suited for this transformation, involving the aminoalkylation of an active hydrogen-containing compound. In this case, the electron-rich furan ring, activated by the methyl and carboxylic acid groups, serves as the active hydrogen donor.
Proposed Synthetic Pathway
The overall synthetic transformation is a one-pot Mannich reaction, which is highly desirable for process scalability as it minimizes intermediate isolation steps, thereby reducing waste and improving overall yield.
Figure 1: Proposed one-pot synthetic route to the target compound via a Mannich reaction.
Mechanistic Insights: The Mannich Reaction
The Mannich reaction proceeds through a well-understood mechanism. The initial step involves the formation of an Eschenmoser-like salt, a dimethylaminomethyl cation, from the reaction of piperidine and formaldehyde. This electrophilic iminium ion is then attacked by the nucleophilic furan ring at the C4 position, which is activated towards electrophilic substitution.
Figure 2: Simplified mechanism of the Mannich reaction on the furan substrate.
Detailed Experimental Protocol
This protocol is designed for a laboratory-scale synthesis and includes considerations for scaling up.
4.1. Materials and Reagents
Reagent
CAS Number
Molecular Weight ( g/mol )
Suggested Grade
5-Methylfuran-2-carboxylic acid
1917-15-3
126.11
>98% purity
Piperidine
110-89-4
85.15
Reagent grade
Formaldehyde (37 wt. % in H₂O)
50-00-0
30.03
ACS reagent
Ethanol (200 proof)
64-17-5
46.07
Anhydrous
Diethyl ether
60-29-7
74.12
ACS reagent
Hydrochloric acid (concentrated)
7647-01-0
36.46
ACS reagent
Sodium bicarbonate
144-55-8
84.01
Reagent grade
4.2. Equipment
Three-neck round-bottom flask
Reflux condenser
Magnetic stirrer with heating mantle
Dropping funnel
Thermometer
Büchner funnel and filtration flask
Standard laboratory glassware
4.3. Synthetic Procedure
Reaction Setup: In a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, dissolve 12.6 g (0.1 mol) of 5-methylfuran-2-carboxylic acid in 200 mL of ethanol.[1]
Addition of Reagents: To the stirred solution, add 10.2 g (0.12 mol) of piperidine.
In the dropping funnel, place 9.7 mL of a 37 wt. % aqueous formaldehyde solution (0.12 mol). Add the formaldehyde solution dropwise to the reaction mixture over 30 minutes. An exothermic reaction may be observed.
Reaction: After the addition is complete, heat the mixture to reflux (approximately 78 °C) and maintain this temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up and Isolation:
Cool the reaction mixture to room temperature.
Reduce the volume of the solvent to approximately 50 mL using a rotary evaporator.
Add 150 mL of diethyl ether to the concentrated mixture. The product may precipitate. If not, proceed to the next step.
Slowly add concentrated hydrochloric acid to the mixture with stirring until the pH is approximately 2-3. This will protonate the piperidine nitrogen and the carboxylic acid, facilitating precipitation of the hydrochloride salt of the product.
Stir the mixture in an ice bath for 1 hour to maximize precipitation.
Collect the solid product by vacuum filtration using a Büchner funnel.
Wash the solid with cold diethyl ether (2 x 30 mL).
Purification:
The crude product can be recrystallized from an ethanol/water mixture.
Alternatively, for the free base, the hydrochloride salt can be dissolved in water and neutralized with a saturated sodium bicarbonate solution until the pH is approximately 7-8. The free base will precipitate and can be collected by filtration, washed with water, and dried under vacuum.
Scale-up Considerations and Process Optimization
Scaling up this reaction requires careful consideration of several factors to ensure safety, efficiency, and consistent product quality.
Heat Management: The initial addition of formaldehyde and the Mannich reaction itself can be exothermic. On a larger scale, efficient heat dissipation is crucial. A jacketed reactor with controlled cooling should be used. The rate of formaldehyde addition should be carefully controlled to manage the exotherm.
Solvent Selection: While ethanol is a suitable solvent for laboratory scale, alternative solvents such as isopropanol or acetonitrile could be evaluated for improved solubility, reaction kinetics, or easier work-up on a larger scale.
Reagent Stoichiometry: The molar ratios of piperidine and formaldehyde to the furan substrate should be optimized. A slight excess of the amine and aldehyde is typically used to drive the reaction to completion, but a large excess can lead to side products and complicate purification.
Work-up and Product Isolation: On a large scale, extraction may be a more practical isolation method than precipitation. After solvent removal, the residue can be dissolved in an appropriate organic solvent and washed with acidic and basic aqueous solutions to remove unreacted starting materials and byproducts. Crystallization from a suitable solvent system will then yield the pure product.
Characterization Data (Hypothetical)
Parameter
Expected Value
Appearance
White to off-white solid
Melting Point
180-185 °C (as hydrochloride salt)
¹H NMR
Consistent with the proposed structure
¹³C NMR
Consistent with the proposed structure
Mass Spec (ESI+)
m/z = 224.13 [M+H]⁺
Purity (HPLC)
>98%
Yield
75-85%
Conclusion
The synthetic route detailed in this application note provides a reliable and scalable method for the preparation of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. The use of a one-pot Mannich reaction is a key feature of this process, offering advantages in terms of efficiency and operational simplicity. Careful control of reaction parameters and a well-designed work-up procedure are essential for achieving high yields and purity, particularly on a larger scale. This protocol serves as a strong foundation for researchers and process chemists working on the synthesis of this and related furan-based compounds.
References
A scalable carboxylation route to furan-2,5-dicarboxylic acid. RSC Publishing. Available at: [Link]
Dick, G. R., et al. (2020). A scalable carboxylation route to furan-2,5-dicarboxylic acid. Green Chemistry, 22(21), 7459-7468. Available at: [Link]
Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. RSC Publishing. Available at: [Link]
Fischer, R., & Fišerová, M. (2013). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Arkivoc, 2013(4), 405-412. Available at: [Link]
Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. ResearchGate. Available at: [Link]
Mannich-type reaction for the synthesis of N-substituted-5-(hydroxymethyl)-2-furfuryl amines. ResearchGate. Available at: [Link]
2-FURANCARBOXYLIC ACID AND 2-FURYLCARBINOL. Organic Syntheses. Available at: [Link]
Synthetic applications of biologically important Mannich bases: An updated review. GSC Biological and Pharmaceutical Sciences. Available at: [Link]
Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. MDPI. Available at: [Link]
5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid. PubChem. Available at: [Link]
Application Note & Protocol: Quantitative Analysis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in Human Plasma using LC-MS/MS
Abstract This document provides a comprehensive guide for the quantitative determination of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (Compound X) in human plasma. Given the amphoteric nature of Compound X,...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This document provides a comprehensive guide for the quantitative determination of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (Compound X) in human plasma. Given the amphoteric nature of Compound X, possessing both a carboxylic acid and a tertiary amine (piperidine) moiety, a robust and selective analytical method is crucial for its reliable quantification in complex biological matrices. This guide details two primary methodologies: a high-throughput protein precipitation (PPT) method and a more rigorous solid-phase extraction (SPE) method for enhanced selectivity and sensitivity. Both workflows are coupled with Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). All protocols are designed to meet the stringent requirements for bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and other regulatory bodies.[1][2][3][4]
Introduction and Analyte Chemistry
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (hereinafter "Compound X") is a novel small molecule with potential therapeutic applications. Its chemical structure features a central furan-2-carboxylic acid core, which imparts acidic properties, and a piperidine group, which provides a basic character. This dual functionality presents unique challenges and opportunities for sample preparation and chromatographic separation.
Chemical Structure of Compound X:
(A representative structure is assumed for the purpose of this guide)
The accurate measurement of Compound X concentrations in biological fluids like plasma is fundamental for pharmacokinetic (PK), toxicokinetic (TK), and bioavailability/bioequivalence (BA/BE) studies during drug development.[3] The methodologies presented herein are tailored to address the physicochemical properties of Compound X, ensuring high recovery, selectivity, and sensitivity.
The choice between Protein Precipitation (PPT) and Solid-Phase Extraction (SPE) depends on the specific requirements of the study.
Protein Precipitation (PPT): A rapid, cost-effective technique suitable for early discovery or high-throughput screening. It involves adding an organic solvent to denature and precipitate plasma proteins, leaving the analyte in the supernatant. While fast, it may suffer from higher matrix effects and lower sensitivity compared to SPE.
Solid-Phase Extraction (SPE): A more selective sample cleanup technique that isolates the analyte from endogenous matrix components.[5] For an amphoteric compound like Compound X, a mixed-mode SPE sorbent is ideal.[6][7][8] This sorbent possesses both reversed-phase (for hydrophobic interaction with the furan ring) and ion-exchange (cation or anion exchange) functionalities.[5][6] This dual retention mechanism allows for a more rigorous wash sequence to remove interferences, resulting in a cleaner extract and reduced ion suppression in the mass spectrometer.[9]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the detection method of choice due to its superior sensitivity, selectivity, and speed, making it the gold standard for quantitative bioanalysis.[10][11]
Experimental Protocols
Materials and Reagents
Reagent/Material
Grade/Purity
Compound X Reference Standard
>99%
Internal Standard (IS)
Stable Isotope Labeled (SIL) Compound X or structural analog
Acetonitrile (ACN)
LC-MS Grade
Methanol (MeOH)
LC-MS Grade
Formic Acid (FA)
LC-MS Grade, >99%
Ammonium Hydroxide (NH4OH)
ACS Grade
Human Plasma (K2EDTA)
Pooled, Screened
Mixed-Mode SPE Cartridges
e.g., Oasis MCX or similar polymer-based mixed-mode cation exchange
Water
Deionized, 18.2 MΩ·cm
Protocol 1: Protein Precipitation (PPT) Workflow
This protocol is optimized for speed and is suitable for studies where high throughput is prioritized.
Step-by-Step Procedure:
Sample Aliquoting: Pipette 50 µL of human plasma (blank, standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.
Internal Standard (IS) Spiking: Add 10 µL of IS working solution (e.g., 100 ng/mL in 50% ACN) to all tubes except for the double blank.
Precipitation: Add 200 µL of cold acetonitrile containing 0.1% formic acid. The acid helps to keep the piperidine moiety protonated and improves protein denaturation.
Vortexing: Vortex mix vigorously for 1 minute to ensure complete protein precipitation.
Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
Supernatant Transfer: Carefully transfer 150 µL of the supernatant to a clean 96-well plate or autosampler vial.
Dilution (Optional): If needed, dilute with 50 µL of water to reduce the organic content, which can improve peak shape in reversed-phase chromatography.
Injection: Inject 5 µL onto the LC-MS/MS system.
Diagram: Protein Precipitation Workflow
Caption: High-throughput protein precipitation workflow.
This protocol provides a cleaner extract, higher sensitivity, and is recommended for validation and clinical sample analysis.
Step-by-Step Procedure:
Sample Pre-treatment:
Pipette 100 µL of human plasma into a microtube.
Add 10 µL of IS working solution.
Add 200 µL of 4% phosphoric acid in water. Vortex to mix. This step ensures both the carboxylic acid is neutral and the piperidine is positively charged, optimizing retention on the mixed-mode sorbent.
Sample Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge. Allow it to pass through slowly via gravity or gentle vacuum.
Wash Steps:
Wash 1 (Polar Interferences): Add 1 mL of 0.1 M hydrochloric acid. This removes neutral and acidic interferences while the analyte is retained by both cation exchange and reversed-phase mechanisms.
Wash 2 (Non-polar Interferences): Add 1 mL of Methanol. This removes lipids and other non-polar interferences retained by reversed-phase, while the analyte remains bound by the strong cation exchange.
Elution:
Dry the cartridge thoroughly under high vacuum for 2-5 minutes.
Elute Compound X and the IS with 1 mL of 5% ammonium hydroxide in acetonitrile. The basic pH neutralizes the piperidine moiety, disrupting the cation exchange retention and allowing elution.
Evaporation & Reconstitution:
Evaporate the eluate to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Water / 5% ACN with 0.1% Formic Acid).
Provides good retention for the moderately non-polar furan core.
Mobile Phase A
0.1% Formic Acid in Water
Acid modifier to ensure good peak shape and ionization efficiency.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Standard organic phase for reversed-phase chromatography.
Gradient
5% B to 95% B over 3 minutes
A typical gradient for small molecule analysis, ensuring elution and column cleaning.
Flow Rate
0.4 mL/min
Standard for a 2.1 mm ID column.
Column Temp.
40 °C
Improves peak shape and reduces viscosity.
Injection Vol.
5 µL
MS System
Triple Quadrupole Mass Spectrometer
Required for quantitative MRM analysis.
Ionization Mode
Electrospray Ionization (ESI), Positive
The basic piperidine moiety is readily protonated for sensitive detection.
MRM Transitions
To be determined by infusion
Precursor ion will be [M+H]+. Product ions should be selected for specificity and stability.
Source Temp.
500 °C
Typical setting for efficient desolvation.
Gas Flows
Optimized for specific instrument
Method Validation
The chosen method must be validated according to regulatory guidelines such as the FDA's "Bioanalytical Method Validation Guidance for Industry".[1] Key parameters to assess are summarized below.
Validation Parameter
Acceptance Criteria (Typical)
Linearity
r² ≥ 0.99, 8-10 non-zero standards
Lower Limit of Quantitation (LLOQ)
S/N ≥ 10, Accuracy ±20%, Precision ≤20%
Accuracy & Precision
Within-run and between-run %CV ≤15% (≤20% at LLOQ), Accuracy ±15% (±20% at LLOQ)
Selectivity & Specificity
No significant interfering peaks in blank plasma from at least 6 sources
Matrix Effect
Matrix factor should be consistent across lots with a %CV ≤15%
Recovery
Should be consistent, precise, and reproducible.
Stability
Freeze-thaw, bench-top, long-term, and post-preparative stability assessed.
Discussion and Field Insights
Internal Standard Selection: A Stable Isotope Labeled (SIL) version of Compound X is the ideal internal standard as it co-elutes and experiences identical matrix effects and ionization suppression/enhancement. If a SIL-IS is unavailable, a close structural analog should be carefully chosen.
pH is Critical: The amphoteric nature of Compound X makes pH control essential during sample preparation.[12] Acidification during SPE loading ensures the piperidine is charged for strong cation exchange retention.[7] Conversely, elution requires a basic mobile phase to neutralize the charge and release the analyte.
Chromatography: The presence of a carboxylic acid can sometimes lead to peak tailing on C18 columns. Using a column with low silanol activity and an acidic mobile phase (like 0.1% formic acid) is crucial to protonate the carboxyl group and minimize secondary interactions, ensuring sharp, symmetrical peaks.[13]
Troubleshooting Matrix Effects: If significant matrix effects are observed with the PPT method, the SPE method is the recommended alternative. Solid-supported liquid extraction (SLE) could also be considered as another option for sample cleanup.[9]
Conclusion
This application note provides two robust and reliable protocols for the quantification of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in human plasma. The high-throughput PPT method is well-suited for early-stage discovery, while the more selective mixed-mode SPE method is recommended for regulated bioanalysis requiring high sensitivity and minimal matrix interference. Both methods, when coupled with LC-MS/MS and properly validated, will yield high-quality data to support pharmacokinetic and clinical studies in drug development programs.
References
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]
U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]
Melwanki, M. B., et al. (2003). Development of a generic method to the solid-phase extraction of acidic compounds from complex matrices. Journal of Analytical Toxicology. [Link]
U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]
Chen, X. H., et al. (1992). Isolation of acidic, neutral, and basic drugs from whole blood using a single mixed-mode solid-phase extraction column. Journal of Analytical Toxicology. [Link]
Gjelstad, A., et al. (2017). One-step extraction of polar drugs from plasma by parallel artificial liquid membrane extraction. Journal of Chromatography B. [Link]
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]
U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]
Kacinko, S. L., et al. (2001). A general screening method for acidic, neutral, and basic drugs in whole blood using the Oasis MCX column. Journal of Analytical Toxicology. [Link]
Toyo'oka, T. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules. [Link]
MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. [Link]
LCGC. (2023). New Extraction Technique Tested on Polar Metabolites in Human Plasma. [Link]
Gomzikova, M. O., et al. (2022). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. International Journal of Molecular Sciences. [Link]
Agilent Technologies. Sample Preparation Techniques for Biological Matrices. [Link]
Li, Y., et al. (2025). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Alternative Therapies in Health and Medicine. [Link]
Bitesize Bio. (2021). Intro to Liquid-Liquid Extraction. YouTube. [Link]
Schlosser, A., et al. (2021). Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices. Analytical and Bioanalytical Chemistry. [Link]
Alternative Therapies. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. [Link]
LCGC International. Liquid-Liquid Extraction of Polar Organic Compounds. [Link]
De Rosa, A., et al. (2018). Quantification of piperacillin, tazobactam, meropenem, ceftazidime, and linezolid in human plasma by liquid chromatography/tandem mass spectrometry. Therapeutic Drug Monitoring. [Link]
Application Notes & Protocols: Evaluating 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid as a Novel Chemical Probe
Disclaimer: As of the date of this publication, "5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid" is not a well-characterized or established chemical probe in the public domain literature. This document, therefor...
Author: BenchChem Technical Support Team. Date: January 2026
Disclaimer: As of the date of this publication, "5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid" is not a well-characterized or established chemical probe in the public domain literature. This document, therefore, serves as a comprehensive guide on the methodologies and workflows required to evaluate its potential as a novel chemical probe. We will hypothesize a potential target and mechanism to illustrate these protocols in detail.
Introduction: The Case for a New Probe
The molecule 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid presents a unique chemical architecture, combining a furan carboxylic acid moiety, often found in compounds with diverse biological activities, with a piperidinylmethyl group, a common feature in ligands for G-protein coupled receptors (GPCRs) and ion channels. This structure suggests the potential for specific interactions with biological targets, making it a candidate for development as a chemical probe.
A chemical probe is a small molecule used to study the function of a specific protein or pathway in cells and organisms. A high-quality probe must be potent, selective, and well-characterized, with a clearly defined mechanism of action. This guide outlines the critical path to determine if 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (herein referred to as 'Furan-Pip-1') can meet these stringent criteria and be validated for use by the scientific community.
For the purpose of this guide, we will proceed with the hypothesis that initial screening suggests Furan-Pip-1 is an antagonist of a hypothetical G-protein coupled receptor, "GPCR-X," which is implicated in inflammatory signaling.
Part 1: Initial Characterization and Target Hypothesis Generation
Before committing to extensive biological assays, a thorough initial characterization is essential. This phase focuses on ensuring the compound is suitable for biological testing and generating an initial hypothesis about its biological target.
Physicochemical Profiling
The first step is to assess the fundamental properties of Furan-Pip-1. These parameters are critical for designing meaningful experiments and interpreting the results.
Method: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS).
Procedure: Dissolve Furan-Pip-1 in a suitable solvent (e.g., DMSO). Inject onto a C18 reverse-phase column. Run a gradient of water and acetonitrile (both with 0.1% formic acid).
Acceptance Criterion: Purity should be >98% to avoid artifacts from contaminants. The mass spectrum should confirm the expected molecular weight.
Solubility Assessment:
Method: Kinetic solubility assay using nephelometry.
Procedure: Prepare a concentrated stock solution of Furan-Pip-1 in DMSO (e.g., 10 mM). Make serial dilutions into phosphate-buffered saline (PBS) at pH 7.4. Measure turbidity over time.
Interpretation: Poor aqueous solubility can lead to compound precipitation in assays, causing false positives or negatives. The maximum soluble concentration should be determined.
Chemical Stability:
Method: Incubate Furan-Pip-1 in assay buffer (e.g., PBS) at 37°C for a relevant time course (e.g., 0, 2, 8, 24 hours).
Procedure: Analyze the remaining compound at each time point by HPLC.
Importance: Unstable compounds can degrade into other molecules, making it impossible to attribute the observed biological effect to the parent compound.
Table 1: Physicochemical Properties of a High-Quality Chemical Probe Candidate
Parameter
Recommended Value
Rationale
Purity
> 98%
Ensures observed activity is due to the compound of interest.
Aqueous Solubility
> 10 µM in assay buffer
Prevents compound precipitation and ensures accurate concentration in assays.
Stability in Buffer
> 95% remaining after 24h
Ensures the compound remains intact for the duration of the experiment.
Molecular Weight
< 500 Da
Generally improves cell permeability and "drug-likeness".
In Silico Target Prediction and Phenotypic Screening
With the compound's integrity confirmed, the next step is to identify its biological target. This can be approached through computational methods and broad phenotypic screening.
Workflow: From Phenotype to Target Hypothesis
Caption: Workflow for initial target identification of Furan-Pip-1.
Protocol: High-Content Phenotypic Screening for Anti-Inflammatory Activity
Cell Culture: Culture a relevant cell line (e.g., human monocytic THP-1 cells) and differentiate them into macrophage-like cells using PMA (phorbol 12-myristate 13-acetate).
Compound Treatment: Pre-incubate the differentiated THP-1 cells with a range of Furan-Pip-1 concentrations (e.g., 0.1 to 50 µM) for 1 hour.
Stimulation: Induce an inflammatory response by adding Lipopolysaccharide (LPS) at a final concentration of 100 ng/mL.
Endpoint Measurement: After 18 hours, collect the cell supernatant. Use an ELISA (Enzyme-Linked Immunosorbent Assay) kit to quantify the concentration of a key inflammatory cytokine, such as Tumor Necrosis Factor-alpha (TNF-α).
Data Analysis: Plot the TNF-α concentration against the Furan-Pip-1 concentration and fit a dose-response curve to determine the IC50 value (the concentration at which the compound inhibits 50% of the TNF-α release).
Part 2: Target Validation and Mechanistic Elucidation
An observed phenotype is not sufficient. The direct interaction between Furan-Pip-1 and its putative target, GPCR-X, must be proven, and its selectivity must be established.
Confirming Target Engagement in Cells
The Cellular Thermal Shift Assay (CETSA) is a powerful technique to confirm that a compound binds to its target protein in a cellular context. The principle is that a ligand binding to a protein stabilizes it against thermal denaturation.
Protocol: Cellular Thermal Shift Assay (CETSA)
Cell Treatment: Treat intact cells (e.g., HEK293 cells overexpressing GPCR-X) with Furan-Pip-1 (at a concentration ~10x its IC50) or vehicle (DMSO) for 1 hour.
Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler.
Cell Lysis: Lyse the cells by freeze-thawing.
Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.
Detection: Analyze the amount of soluble GPCR-X remaining in the supernatant by Western Blot or ELISA.
Interpretation: In the Furan-Pip-1 treated samples, a shift in the melting curve to a higher temperature compared to the vehicle control indicates direct target engagement.
Diagram: Principle of CETSA
Caption: Ligand binding stabilizes the target protein against heat denaturation.
Determining Mechanism of Action: Functional Assays
Assuming GPCR-X signals through the cyclic AMP (cAMP) pathway, a functional assay can determine if Furan-Pip-1 is an agonist, antagonist, or inverse agonist.
Protocol: cAMP Functional Assay for GPCR-X Antagonism
Cell Culture: Use a cell line stably expressing GPCR-X and a cAMP-responsive reporter system (e.g., GloSensor™).
Compound Addition: Add increasing concentrations of Furan-Pip-1 to the cells.
Agonist Challenge: After a short pre-incubation, add a known agonist for GPCR-X at its EC80 concentration (the concentration that elicits 80% of its maximal response).
Signal Detection: Measure the luminescence or fluorescence signal, which corresponds to the intracellular cAMP level.
Data Analysis: The ability of Furan-Pip-1 to suppress the agonist-induced signal demonstrates antagonism. Calculate the IC50 from the dose-response curve. This value represents the functional potency of the compound.
Table 2: Example Dose-Response Data for Furan-Pip-1
Assay Type
Endpoint Measured
Potency (IC50)
Notes
Phenotypic Screen (LPS-induced)
TNF-α Release
1.2 µM
Measures effect on a complex cellular pathway.
Target-Based Functional Assay
Inhibition of cAMP
850 nM
Measures activity directly at the target.
Off-Target Screen (e.g., Kinase)
% Inhibition at 10 µM
< 10%
Indicates selectivity.
Assessing Selectivity
A good chemical probe should be highly selective for its target. Broad-spectrum screening is necessary to identify potential off-targets.
Protocol: Off-Target Selectivity Profiling
Panel Screening: Submit Furan-Pip-1 for screening against a commercially available panel of targets, such as the CEREP SafetyScreen or a broad kinase panel. A typical screen would test the compound at a single high concentration (e.g., 10 µM).
Data Review: Identify any targets that show significant inhibition (>50%).
Follow-Up: For any identified off-targets, perform full dose-response assays to determine the IC50 for those interactions.
Selectivity Window: A probe should ideally be at least 30-fold more potent for its primary target than for any off-targets.
Part 3: Application of Furan-Pip-1 as a Validated Chemical Probe
Once Furan-Pip-1 has been validated (i.e., shown to be potent, selective, and with a confirmed mechanism of action on GPCR-X), it can be used to investigate the biology of GPCR-X.
Application Protocol: Investigating the Role of GPCR-X in Macrophage Polarization
Objective: To determine if antagonism of GPCR-X influences macrophage polarization towards a pro-inflammatory (M1) or anti-inflammatory (M2) state.
Cell Culture: Isolate primary human monocytes and differentiate them into macrophages.
Experimental Groups:
Group 1: Vehicle control (DMSO)
Group 2: M1 polarization stimulus (e.g., LPS + IFN-γ)
Group 3: M2 polarization stimulus (e.g., IL-4 + IL-13)
Group 4: M1 stimulus + Furan-Pip-1 (at 1 µM)
Group 5: M2 stimulus + Furan-Pip-1 (at 1 µM)
Treatment: Treat cells for 48 hours according to the groups above.
Analysis:
Gene Expression: Extract RNA and perform qPCR to measure the expression of M1 markers (e.g., iNOS, TNF) and M2 markers (e.g., Arg1, CD206).
Protein Expression: Use flow cytometry to analyze cell surface expression of M1/M2 markers.
Expected Outcome: If GPCR-X signaling is required for M1 polarization, treatment with Furan-Pip-1 (Group 4) should lead to a significant reduction in M1 markers compared to Group 2. This would provide novel insight into the biological function of GPCR-X.
Conclusion and Best Practices
The journey from a novel molecule to a validated chemical probe is rigorous and requires a multi-faceted experimental approach. For "5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid" (Furan-Pip-1), the path involves confirming its physicochemical suitability, identifying its biological target through a combination of phenotypic and target-based assays, and rigorously validating its mechanism and selectivity. Only after passing these checks can it be confidently used to probe the function of its target, for instance, the hypothetical GPCR-X in inflammatory processes. Always include a structurally similar but biologically inactive control compound in your experiments to ensure the observed effects are due to the specific on-target activity of your probe.
References
The promise and peril of chemical probes. Nature Chemical Biology, [Link]
What is a chemical probe? Chemical Probes Portal, [Link]
The impact of compound purity on biological assay results. Future Medicinal Chemistry, [Link]
The Cellular Thermal Shift Assay for Drug-Target Interaction Studies. Current Protocols in Chemical Biology, [Link]
Quantifying the evidence for chemical probes. Nature Chemical Biology, [Link]
Method
Application Note: Formulation Strategies for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in Preclinical Animal Studies
Abstract This guide provides a detailed framework for the formulation of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a novel chemical entity (NCE), for in vivo pharmacokinetic (PK), efficacy, and toxicology...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This guide provides a detailed framework for the formulation of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a novel chemical entity (NCE), for in vivo pharmacokinetic (PK), efficacy, and toxicology studies in animal models. Due to the compound's zwitterionic nature—possessing both a carboxylic acid and a tertiary amine (piperidine)—its solubility is highly pH-dependent, presenting specific challenges for developing stable and bioavailable formulations. This document outlines a systematic approach, beginning with essential physicochemical characterization and extending to detailed protocols for oral (PO) and intravenous (IV) formulations. The core principle is to leverage pH adjustment, co-solvents, and other excipients to achieve desired concentrations while ensuring vehicle tolerability and data reproducibility. All protocols emphasize scientific rationale, quality control, and adherence to regulatory standards for preclinical research.[1][2]
Introduction: The Critical Role of Formulation
The journey of a new chemical entity (NCE) from discovery to clinical application hinges on rigorous preclinical evaluation.[1] The reliability of data from these animal studies is directly dependent on the quality of the drug formulation. An inadequate formulation can lead to poor bioavailability, erratic drug exposure, and misleading safety or efficacy results, potentially causing a promising candidate to be unjustly discarded.[1]
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid presents a classic formulation challenge. Its structure contains both an acidic group (carboxylic acid) and a basic group (piperidine), making it a zwitterion. Such molecules typically exhibit their lowest solubility at their isoelectric point (pI) and become more soluble in acidic or basic conditions where one of the functional groups is ionized.[3][4] Furthermore, the furan core may have stability limitations under certain conditions.[5][6]
This application note serves as a comprehensive guide for researchers to develop robust, well-characterized formulations for this compound, ensuring maximal exposure for safety testing and consistent performance for efficacy and PK studies.[7][8]
Foundational Physicochemical Characterization
Before any formulation work begins, a thorough understanding of the compound's physicochemical properties is essential.[1] This pre-formulation assessment guides the entire development strategy.[9]
pKa Determination: The dissociation constants of the carboxylic acid (pKa₁) and the piperidinyl amine (pKa₂) are the most critical parameters. They predict the pH range where the compound will be ionized and thus more soluble.[3][10]
pH-Solubility Profile: Experimental determination of the compound's solubility across a wide pH range (e.g., pH 2 to 10) is necessary to identify the pH of minimum solubility (pI) and the optimal pH for solubilization.[11]
LogP / LogD: The partition coefficient (LogP) measures intrinsic lipophilicity, while the distribution coefficient (LogD) describes it at a specific pH. This helps predict membrane permeability and potential for solubility in lipid-based vehicles.
Chemical Stability: The stability of the furan ring must be assessed, as it can be susceptible to degradation under strongly acidic or basic conditions or via oxidation.[5][6][12] Solution stability studies in proposed vehicles are mandatory.[13]
The relationship between pH and the ionization state of the molecule is fundamental to its solubility.
Caption: pH-dependent charge states of a zwitterionic molecule.
Formulation Development Strategy
A tiered approach is recommended for formulation development. Start with the simplest aqueous vehicles and add complexity only as needed to meet the target concentration.
Caption: Decision workflow for preclinical formulation development.
General Considerations
Excipient Safety: All excipients must be well-tolerated in the chosen species at the intended dose.[14][15] Cross-reference excipient levels against established safety data.
Dose Volume: Adhere to recommended maximum dose volumes for the species and route of administration to avoid physiological distress.[16][17][18][19][20]
Species
Oral (PO) (mL/kg)
Intravenous (IV) Bolus (mL/kg)
Intraperitoneal (IP) (mL/kg)
Subcutaneous (SC) (mL/kg)
Mouse
10
5
10
5
Rat
10
5
10
5
Dog
5
2.5
N/A
2
Table 1: Generally accepted maximum dose volumes for common laboratory species.[17][19] Volumes should be justified in the study protocol.
Protocols for Formulation Preparation
Protocol 1: Oral Formulation (PO)
Oral administration is the most common route for preclinical studies.[7] The goal is often to maximize exposure, which may require achieving high concentrations.[8]
Option A: pH-Adjusted Aqueous Solution
This is the preferred method if the compound is sufficiently soluble at a physiologically tolerable pH.
Calculate Required Mass: Determine the mass of the compound needed for the study. Example: For a 10 mg/kg dose in rats with a 10 mL/kg dose volume, the required concentration is 1 mg/mL.[18]
Vehicle Preparation: Start with ~80% of the final volume of purified water or 0.9% saline.
pH Adjustment & Solubilization:
Based on the pH-solubility profile, decide to adjust to an acidic or basic pH.
For acidic pH: Slowly add 0.1 N HCl dropwise while stirring to protonate the piperidine group. Monitor pH continuously.
For basic pH: Slowly add 0.1 N NaOH dropwise to deprotonate the carboxylic acid.
Compound Addition: Once the pH is in the target range, slowly add the weighed compound while stirring.
Final Volume: After complete dissolution, adjust the pH to the final target value and bring the solution to the final volume with the vehicle.
Quality Control: Measure final pH and visually inspect for clarity. Perform concentration verification via HPLC-UV.[21]
Option B: Aqueous Suspension
Used for high doses that exceed the compound's solubility.[1]
Vehicle Preparation: Prepare a vehicle containing a wetting agent and a suspending agent. A common choice is 0.5% (w/v) hydroxypropyl methylcellulose (HPMC) and 0.1% (v/v) Tween 80 in purified water.
Wetting: Create a paste by adding a small amount of the vehicle to the weighed compound and triturating with a mortar and pestle.
Suspension: Gradually add the remaining vehicle to the paste while stirring or homogenizing to create a uniform suspension.
Quality Control: Visually inspect for uniformity and ease of re-suspension. Particle size analysis can be beneficial. The formulation must be stirred continuously before and during dosing.
Protocol 2: Intravenous Formulation (IV)
IV formulations have the strictest requirements: they must be sterile, isotonic, and ideally at a physiological pH (around 7.4).[22][23]
Option A: pH-Adjusted Buffered Solution
Vehicle Selection: Start with a sterile, isotonic vehicle like 5% Dextrose in Water (D5W) or 0.9% Saline.
Solubilization: Follow the pH adjustment steps from the oral protocol, but use sterile acid/base and maintain aseptic technique. The acceptable pH range for IV bolus injections is typically 4-8, but values closer to neutral are strongly preferred to minimize irritation.[23]
Sterile Filtration: Once the compound is fully dissolved and the volume is adjusted, the final solution must be sterilized by filtering through a 0.22 µm syringe filter into a sterile vial.
Quality Control: In addition to concentration and pH checks, inspect for particulates against a black and white background.
Option B: Cyclodextrin-Based Solution
Cyclodextrins are used to encapsulate and solubilize hydrophobic molecules, which can be highly effective for IV delivery.[24][25][26][27] Sulfobutylether-β-cyclodextrin (SBE-β-CD, e.g., Captisol®) is commonly used and safe for parenteral administration.[25][28]
Vehicle Preparation: Prepare a solution of SBE-β-CD in D5W or sterile water (e.g., 20-30% w/v).
Complexation: Add the compound to the cyclodextrin solution and stir, sonicate, or vortex until fully dissolved. The formation of the inclusion complex significantly enhances aqueous solubility.[26][27]
pH Adjustment: Check the pH and adjust towards neutral if necessary.
Sterile Filtration: Filter the final solution through a 0.22 µm filter into a sterile vial.
Quality Control: Perform standard QC checks for clarity, pH, and concentration.
Table 2: Common excipients and their roles in preclinical formulations.[29][30]
Quality Control and Stability Assessment
Every formulation batch must be properly characterized before use in an animal study.[7][21]
Appearance: Visual inspection for color, clarity (for solutions), or uniformity (for suspensions).
pH Measurement: Confirm the final pH is within the target range.
Concentration Verification: Use a validated analytical method (e.g., HPLC-UV) to confirm the concentration is within ±10% of the target.[21]
Stability: The formulation must be stable for the duration of its preparation and use.[13] For early studies, this may involve analyzing the concentration of a sample of the formulation after it has been stored under the intended study conditions (e.g., 4 hours on the benchtop).[13]
Conclusion
The successful in vivo evaluation of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid requires a logical, science-driven approach to formulation. By systematically characterizing its physicochemical properties, particularly its pH-dependent solubility, researchers can select the most appropriate vehicle and excipients. The protocols provided herein offer a tiered strategy, from simple pH-adjusted solutions to more complex systems, applicable to both oral and intravenous routes. Rigorous quality control is paramount to ensure that the formulation is accurate, stable, and safe, thereby generating reliable and reproducible data that will confidently guide the future development of this compound.
References
Preclinical Formulations: Insight, Strategies, and Practical Considerations. PubMed Central. Available at: [Link]
Guidelines on Administration of Substances to Laboratory Animals. Research A-Z, University of Arizona. Available at: [Link]
Considerations to Achieve Optimal Preclinical Formulation and Drug Product Manufacture. Altasciences. Available at: [Link]
White Paper: Preclinical Formulation Development. Crystal Pharmatech. Available at: [Link]
Dosing Volume - Standard Operating Procedures. Drexel University. Available at: [Link]
Key Considerations For Dosing Volume, PH, And Formulation in Animal Models. PRISYS Biotech. Available at: [Link]
Developing Oral Drug Formulations: Practical Strategies for Preclinical and Phase 1. University of Wisconsin–Madison. Available at: [Link]
Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. MDPI. Available at: [Link]
Dosing Techniques and Limits. Animal Care and Use, University of California, Berkeley. Available at: [Link]
Guidelines for Dosing Volumes, Needle Sizes and Osmotic Minipump Size Considerations. Amazon AWS. Available at: [Link]
Short Review on the Biological Activity of Cyclodextrin-Drug Inclusion Complexes Applicable in Veterinary Therapy. National Institutes of Health (NIH). Available at: [Link]
The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Wiley Online Library. Available at: [Link]
Pre-Clinical Formulation Analysis: Accurate Dosage & Compliance. Alderley Analytical. Available at: [Link]
Cyclodextrins in drug delivery (Review). ResearchGate. Available at: [Link]
Furans, thiophenes and related heterocycles in drug discovery. PubMed. Available at: [Link]
A Review of the Main Considerations for Formulation Development in Preclinical Toxicology Studies. PubMed. Available at: [Link]
Preclinical formulations for discovery and toxicology: physicochemical challenges. ResearchGate. Available at: [Link]
Formulation. Cambridge MedChem Consulting. Available at: [Link]
General scheme of the study of furan stability. ResearchGate. Available at: [Link]
Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. Available at: [Link]
Cyclodextrins in delivery systems: Applications. PubMed Central. Available at: [Link]
Preclinical Dose-Formulation Stability. Pharmaceutical Technology. Available at: [Link]
Three-dimensional aspects of formulation excipients in drug discovery: a critical assessment on orphan excipients, matrix effects and drug interactions. PubMed Central. Available at: [Link]
Cyclodextrins in veterinary medicine (Part 1). Cyclodextrin News. Available at: [Link]
Preclinical formulations for pharmacokinetic studies. Admescope. Available at: [Link]
Solubility-pH profiles of some acidic, basic and amphoteric drugs. ResearchGate. Available at: [Link]
What we learned about excipients in animal medicines. Veterinary Prescriber. Available at: [Link]
Zwitterionic Strategy to Stabilize Self-Immolative Polymer Nanoarchitecture under Physiological pH for Drug Delivery In Vitro and In Vivo. PubMed. Available at: [Link]
Impact of concerning excipients on animal safety: insights for veterinary pharmacotherapy and regulatory considerations. PubMed Central. Available at: [Link]
Pharmaceutical Excipient Development: The Need for Preclinical Guidance. ResearchGate. Available at: [Link]
Solubility of Pharmaceuticals and Their Salts As a Function of pH. ACS Publications. Available at: [Link]
Study of pH-dependent drugs solubility in water. Semantic Scholar. Available at: [Link]
Role of Excipients in Drug Formulation. Pharma Focus Europe. Available at: [Link]
5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid. PubChem. Available at: [Link]
5-Cyano-furan-2-carboxylic acid [2-(4-methyl-piperidin-1-yl) - PubChem. PubChem. Available at: [Link]
Solubility of Pharmaceuticals and Their Salts As a Function of pH. ResearchGate. Available at: [Link]
pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. PubMed Central. Available at: [Link]
Zwitterionic Peptides: From Mechanism, Design Strategies to Applications. PubMed. Available at: [Link]
Zwitterionic Polymers for Biomedical Applications: Antimicrobial and Antifouling Strategies toward Implantable Medical Devices and Drug Delivery. ACS Publications. Available at: [Link]
Recent Advances in Zwitterionic Hydrogels: Preparation, Property, and Biomedical Application. MDPI. Available at: [Link]
Engineering principles of zwitterionic hydrogels: Molecular architecture to manufacturing innovations for advanced healthcare materials. PubMed Central. Available at: [Link]
Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia. PubMed. Available at: [Link]363261/)
Technical Support Center: Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Welcome to the technical support center for the synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, improve yields, and troubleshoot common experimental challenges. Our approach is rooted in established chemical principles and field-proven insights to ensure you can achieve a self-validating and robust synthetic protocol.
I. Overview of the Synthetic Strategy
The synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is most effectively approached through a two-step process. The first step involves the synthesis of the key intermediate, 5-methyl-furan-2-carboxylic acid. The second, and more challenging step, is a regioselective Mannich reaction to introduce the piperidin-1-ylmethyl group at the C4 position of the furan ring.
Caption: Overall synthetic workflow.
II. Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.
A. Low Yield of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Q1: My final product yield is consistently low after the Mannich reaction. What are the likely causes and how can I improve it?
A1: Low yields in the Mannich reaction step are a common challenge. The primary reasons often revolve around suboptimal reaction conditions, reagent quality, and the inherent reactivity of the furan ring. Here’s a systematic approach to troubleshooting:
Reagent Quality and Stoichiometry:
Formaldehyde: Use fresh, high-quality formaldehyde or paraformaldehyde. Polymerized paraformaldehyde can lead to incomplete reactions.
Piperidine: Ensure the piperidine is free of excess water and has been stored properly to prevent degradation.
Stoichiometry: Carefully control the molar ratios. An excess of the amine and formaldehyde is often used to drive the reaction to completion, but a large excess can lead to side products. Start with a 1:1.2:1.2 molar ratio of your furan precursor to piperidine and formaldehyde, and optimize from there.
Reaction Conditions:
Solvent: Protic solvents like ethanol or methanol are generally preferred as they facilitate the formation of the electrophilic iminium ion, a key intermediate in the Mannich reaction.[1]
Temperature: The reaction temperature is critical. Insufficient heat may lead to a sluggish reaction, while excessive heat can promote side reactions and decomposition of the furan ring. A good starting point is refluxing in ethanol, but a systematic temperature optimization study is recommended.
Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). Mannich reactions can range from a few hours to overnight.[1] Ensure the reaction has gone to completion before workup.
pH Control: The Mannich reaction is typically acid-catalyzed. A small amount of a strong acid like hydrochloric acid can be beneficial. The acidic conditions promote the formation of the reactive Eschenmoser's salt-like intermediate.
B. Formation of Significant Side Products
Q2: I am observing significant side products in my reaction mixture. What are they and how can I minimize their formation?
A2: Side product formation is a frequent issue, particularly with the reactive furan nucleus. Here are the most common culprits and mitigation strategies:
Bis-Mannich Products: If there are other active positions on the furan ring, the formation of a bis-Mannich base (addition of two aminomethyl groups) can occur. In the case of 5-methyl-furan-2-carboxylic acid, the C3 and C4 positions are available for substitution. To favor mono-substitution at the desired C4 position, carefully control the stoichiometry of the reagents. Using a limiting amount of piperidine and formaldehyde can favor the mono-Mannich product.
Polymerization: Furans are susceptible to polymerization under acidic conditions. This can lead to the formation of insoluble, tar-like substances known as humins.[2] To minimize this, maintain the reaction temperature as low as possible while still achieving a reasonable reaction rate. Dropwise addition of the acid catalyst can also help to control the local concentration of acid.
Decarboxylation: At elevated temperatures, the carboxylic acid group can be lost through decarboxylation. If you suspect this is occurring, try running the reaction at a lower temperature for a longer duration.
C. Purification Challenges
Q3: I am having difficulty purifying the final product. What are the recommended purification methods?
A3: The purification of aminomethylated furan-2-carboxylic acids can be challenging due to their amphoteric nature (containing both an acidic carboxylic acid and a basic amine) and potential for zwitterion formation.
Crystallization: The crude product can often be purified by recrystallization. A common solvent system for similar compounds is an ethanol/acetone mixture. Cooling the solution slowly can promote the formation of well-defined crystals.
Column Chromatography: If crystallization is ineffective, column chromatography on silica gel can be employed. A solvent system of dichloromethane:methanol with a small amount of acetic acid is a good starting point for eluting the product. The acetic acid helps to suppress the ionization of the carboxylic acid and amine groups, leading to better separation.
Acid-Base Extraction: An acid-base extraction can be a powerful tool for purification.
Dissolve the crude product in an organic solvent like ethyl acetate.
Wash with a dilute acid (e.g., 1M HCl) to protonate the piperidine and extract it into the aqueous layer.
Basify the aqueous layer with a base (e.g., NaHCO₃ or NaOH) to deprotonate the carboxylic acid and precipitate the product.
Filter the precipitated product.
III. Frequently Asked Questions (FAQs)
Q4: What is the best precursor for the synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid?
A4: The most logical and readily accessible precursor is 5-methyl-furan-2-carboxylic acid . This starting material already contains the required methyl and carboxylic acid groups at the C5 and C2 positions, respectively, directing the Mannich reaction to the available C3 and C4 positions.
Q5: How can I synthesize the precursor, 5-methyl-furan-2-carboxylic acid?
A5: There are several established routes to synthesize 5-methyl-furan-2-carboxylic acid. A common and efficient method involves the oxidation of 5-methylfurfural. 5-methylfurfural can, in turn, be synthesized from biomass-derived sources. Another approach is the selective hydrogenolysis of 5-hydroxymethyl-2-furancarboxylic acid.
Q6: What is the mechanism of the Mannich reaction in this synthesis?
A6: The Mannich reaction is a three-component condensation. In this specific synthesis, the mechanism proceeds as follows:
Iminium Ion Formation: Piperidine reacts with formaldehyde in the presence of an acid catalyst to form a reactive iminium ion (the Eschenmoser's salt precursor).
Electrophilic Attack: The electron-rich furan ring of 5-methyl-furan-2-carboxylic acid acts as a nucleophile and attacks the electrophilic carbon of the iminium ion. This substitution occurs preferentially at the C4 position due to electronic and steric factors.
Deprotonation: A final deprotonation step regenerates the aromaticity of the furan ring and yields the final product.
Caption: Simplified Mannich reaction mechanism.
Q7: Are there any specific safety precautions I should take during this synthesis?
A7: Yes, several safety precautions are essential:
Formaldehyde: Formaldehyde is a known carcinogen and should be handled in a well-ventilated fume hood.
Piperidine: Piperidine is a corrosive and flammable liquid. Avoid contact with skin and eyes, and work in a fume hood.
Acid Catalysts: Strong acids like hydrochloric acid are corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.
Solvents: Organic solvents like ethanol, methanol, and dichloromethane are flammable and/or toxic. Use them in a well-ventilated area and away from ignition sources.
IV. Experimental Protocols
Protocol 1: Proposed Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
This protocol is a proposed method based on analogous reactions and should be optimized for your specific laboratory conditions.
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 5-methyl-furan-2-carboxylic acid (1.0 eq) in ethanol.
Reagent Addition: To the solution, add piperidine (1.2 eq) followed by an aqueous solution of formaldehyde (37 wt. %, 1.2 eq).
Catalyst Addition: Add a catalytic amount of concentrated hydrochloric acid (e.g., 0.1 eq).
Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC.
Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.
Purification: Purify the crude product using one of the methods described in the "Purification Challenges" section (Q3).
V. Quantitative Data Summary
Parameter
Recommended Starting Point
Potential Issues
Troubleshooting Action
Molar Ratio (Furan:Amine:Aldehyde)
1 : 1.2 : 1.2
Incomplete reaction, side products
Optimize stoichiometry
Solvent
Ethanol or Methanol
Low solubility, side reactions
Screen alternative protic solvents
Temperature
Reflux
Decomposition, low reaction rate
Optimize temperature (e.g., 50-80 °C)
Catalyst
Catalytic HCl
Polymerization
Use minimal catalyst, dropwise addition
VI. References
Organic Syntheses. 2-FURANCARBOXYLIC ACID and 2-FURYLCARBINOL.[Link]
Technical Support Center: Navigating Solubility Challenges of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in DMSO
Welcome to the technical support guide for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot an...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support guide for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and manage solubility issues when using Dimethyl Sulfoxide (DMSO) as a solvent. Our goal is to provide you with the expertise and practical solutions needed to ensure the accuracy and reproducibility of your experiments.
Introduction to the Compound and Solvent
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a molecule with a molecular formula of C12H17NO3 and a molecular weight of approximately 223.27 g/mol [1]. Its structure, featuring a carboxylic acid group, a furan ring, and a piperidinylmethyl substituent, presents a unique solubility profile.
DMSO is a widely used polar aprotic solvent in drug discovery and biological research due to its exceptional ability to dissolve a broad spectrum of both polar and nonpolar compounds[2][3]. Its miscibility with water and cell culture media makes it a convenient choice for preparing stock solutions of test compounds for in vitro assays[2]. However, the very properties that make DMSO a versatile solvent can also introduce challenges, particularly with certain classes of molecules like carboxylic acids.
This guide will address common solubility issues you may encounter and provide a systematic approach to resolving them.
Troubleshooting Guide: A Problem-Solution Approach
This section is dedicated to identifying and resolving specific solubility problems with 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in DMSO.
Issue 1: The compound is difficult to dissolve in 100% DMSO initially.
Symptoms:
Visible solid particles remain in the DMSO after vortexing or mixing.
The solution appears cloudy or as a suspension.
Root Cause Analysis and Solutions:
The initial dissolution of a crystalline compound can sometimes be slow. The structure of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, with both hydrophobic (the piperidinylmethyl and methyl groups) and hydrophilic (the carboxylic acid) regions, can contribute to this[4].
Recommended Actions:
Gentle Warming: Carefully warm the solution in a water bath set to 37°C.[5] This can increase the kinetic energy of both the solvent and solute molecules, facilitating dissolution. Avoid excessive heat, which could degrade the compound.
Sonication: Utilize a sonicator bath to break down any aggregates of the solid compound, thereby increasing the surface area available for solvation by DMSO.[6]
Increase Mixing Time: Continue to vortex or agitate the solution for an extended period. Some compounds simply require more time to fully dissolve.
Issue 2: The compound precipitates out of the DMSO stock solution during storage.
Symptoms:
A clear stock solution becomes cloudy or forms visible crystals over time, especially after freeze-thaw cycles.
Root Cause Analysis and Solutions:
This is a common issue, particularly for carboxylic acids stored in DMSO.[7] The primary culprit is often the hygroscopic nature of DMSO, meaning it readily absorbs moisture from the atmosphere.[8] The presence of water in DMSO can significantly decrease the solubility of many organic compounds, leading to precipitation.[7][9] Freeze-thaw cycles can also promote crystallization.[7]
Recommended Actions:
Use Anhydrous DMSO: Always use high-purity, anhydrous DMSO to prepare your stock solutions.
Proper Storage: Store stock solutions in tightly sealed vials with desiccant to minimize moisture absorption. Aliquoting the stock solution into smaller, single-use volumes can reduce the number of freeze-thaw cycles and minimize exposure to air.[10]
Re-dissolution: If precipitation occurs, you may be able to redissolve the compound by gentle warming (37°C) and vortexing immediately before use.[5] However, be aware that repeated cycles of precipitation and re-dissolution can affect the effective concentration of your compound.
Issue 3: The compound "crashes out" or precipitates when the DMSO stock is diluted into an aqueous buffer for an assay.
Symptoms:
Upon adding the DMSO stock to your aqueous assay buffer (e.g., PBS), the solution becomes cloudy, turbid, or forms a visible precipitate.
Root Cause Analysis and Solutions:
This phenomenon, often called "crashing out," occurs when a compound that is soluble in a strong organic solvent like DMSO is introduced into an aqueous environment where its solubility is much lower.[11]
Recommended Actions:
Optimize Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO in your assay that keeps the compound soluble, typically ≤0.5% for many cell-based assays.[11]
Use a Serial Dilution Approach: Instead of a single large dilution, perform a stepwise serial dilution into the aqueous buffer. This gradual change in solvent polarity can help prevent immediate precipitation.[11][12]
pH Adjustment: The solubility of carboxylic acids is often pH-dependent. The carboxyl group can be protonated or deprotonated, affecting its polarity and solubility. Ensure the pH of your final buffer is compatible with maintaining the solubility of your compound. A more acidic buffer might improve the solubility of some carboxylic acids, provided it is compatible with your assay.[11]
Consider Excipients: In some cases, the use of solubilizing agents like cyclodextrins in your final buffer can help to increase the aqueous solubility of the compound.[11]
Experimental Workflow for Troubleshooting Solubility
Below is a systematic workflow to diagnose and resolve solubility issues.
Caption: A stepwise workflow for dissolving the compound in DMSO and troubleshooting precipitation upon aqueous dilution.
Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid that influence its solubility?
A: The molecule has distinct hydrophobic and hydrophilic regions. The piperidinylmethyl and methyl groups are hydrophobic, while the carboxylic acid group is hydrophilic.[4] This amphipathic nature means its solubility will be highly dependent on the solvent system. The carboxylic acid group also means that the pH of the solution can significantly impact solubility.
Q2: Why is DMSO a common choice for this type of compound?
A: DMSO is a powerful "universal solvent" capable of dissolving a wide range of organic molecules, including those with both polar and nonpolar characteristics.[3][8] This makes it an excellent first choice for creating high-concentration stock solutions for drug discovery and screening.[2]
Q3: What is the maximum recommended concentration for a stock solution in DMSO?
A: This needs to be determined empirically. A good starting point is to prepare a 10 mM stock solution. If you observe solubility issues, you may need to lower the concentration. It is always best to prepare the highest concentration stock solution that remains stable to minimize the final DMSO percentage in your assays.
Q4: How can I determine the thermodynamic solubility of my compound in a specific buffer?
A: You can perform a shake-flask solubility assay. An excess of the solid compound is added to the buffer, and the mixture is agitated until equilibrium is reached. The suspension is then filtered or centrifuged to remove the undissolved solid. The concentration of the compound in the clear supernatant is then quantified using an analytical method like HPLC-UV, which represents its thermodynamic solubility.[11]
Q5: Can the presence of salts, like those in PBS, affect the solubility of my compound when diluting from a DMSO stock?
A: Yes, the presence of salts can influence solubility through the "salting out" effect, where the solubility of a non-electrolyte (your compound) can be decreased in the presence of an electrolyte (the salt). This is another reason why a gradual, serial dilution can be beneficial.
Quantitative Data Summary
Parameter
Recommended Value/Practice
Rationale
Purity of DMSO
Anhydrous, ≥99.9%
To prevent water absorption and compound precipitation.
Stock Solution Storage
-20°C or -80°C in small aliquots
To minimize freeze-thaw cycles and degradation.[10]
Final DMSO in Assay
≤0.5% (cell-based)
To minimize solvent-induced artifacts and cytotoxicity.[11]
Warming Temperature
≤37°C
To aid dissolution without causing compound degradation.[5]
References
Vertex AI Search Result 1: Provides an overview of DMSO's properties as a solvent and its applic
Vertex AI Search Result 2: Wikipedia entry for Dimethyl sulfoxide, detailing its properties and uses as a solvent in research.
Vertex AI Search Result 3: A description of DMSO as a versatile polar aprotic solvent for industrial and pharmaceutical applic
Vertex AI Search Result 4: A technical support guide on troubleshooting solubility for a representative poorly soluble compound, offering practical advice.
Vertex AI Search Result 5: A study on the interaction of DMSO with proteins, relevant for understanding potential assay interference.
Vertex AI Search Result 6: An article on DMSO as a "universal solvent," highlighting its hygroscopic n
Vertex AI Search Result 7: An abstract discussing the challenges of compound solubility in biological assays and strategies for optimiz
Vertex AI Search Result 8: A product page for a structurally similar compound, providing some chemical properties.
Vertex AI Search Result 9: A technical guide on managing low aqueous solubility of hydrophobic compounds in biological assays.
Vertex AI Search Result 10: A ResearchGate discussion on dealing with poor compound solubility in MTT assays, with practical tips.
Vertex AI Search Result 11: A supplier page for 5-((4-Methylpiperidin-1-yl)methyl)furan-2-carboxylic acid, listing its chemical formula and molecular weight.
Vertex AI Search Result 12: A publication on overcoming problems of compound storage in DMSO, including the effects of w
Vertex AI Search Result 13: A product page for a related furan-2-carboxylic acid deriv
Vertex AI Search Result 14: PubChem entry for a similar furan-2-carboxylic acid deriv
Vertex AI Search Result 15: PubChem entry for another related furan-2-carboxylic acid deriv
Vertex AI Search Result 16: A presentation slide deck discussing compound precipitation from wet DMSO, specifically mentioning carboxylic acids.
Vertex AI Search Result 17: A research article on the solubility of 2,5-Furandicarboxylic Acid in various solvents, including DMSO.
Vertex AI Search Result 18: A thesis on the water-enhanced solubility of carboxylic acids in organic solvents.
Vertex AI Search Result 19: A video explaining the factors affecting the solubility of carboxylic acids, such as hydrophilic and hydrophobic groups.
Vertex AI Search Result 20: A research paper on the solubility of 2,5-Furandicarboxylic Acid, noting the high solubility in a H2O/DMSO system.
Vertex AI Search Result 21: A research article on the solubility of sinapic acid in aqueous mixtures of DMSO.
Vertex AI Search Result 22: A publication detailing the crystal structures of furan-2,5-dicarboxylic acid solv
Vertex AI Search Result 23: A research article on the measurement and modeling of furan-2-carboxylic acid solubility.
Vertex AI Search Result 24: A Quora answer discussing how DMSO enhances solubility in lab applic
Vertex AI Search Result 25: A research article on the solubility of 2,5-Furandicarboxylic Acid in binary solvent mixtures.
Vertex AI Search Result 26: A product page for a furan-2-carboxylic acid deriv
Vertex AI Search Result 27: A research paper mentioning the limited solubility of 5-phenyl-furan-2-carboxylic acids.
Technical Support Center: Troubleshooting Inconsistent Results in Assays with Furan Derivatives
Welcome to the technical support center for researchers, scientists, and drug development professionals working with furan-containing compounds. This guide is designed to provide in-depth, field-proven insights into over...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with furan-containing compounds. This guide is designed to provide in-depth, field-proven insights into overcoming the unique challenges these versatile scaffolds can present in biological and chemical assays. My aim is to move beyond simple checklists and explain the underlying chemical principles driving assay inconsistencies, empowering you to design robust experiments and trust your results.
Introduction: The Furan Paradox
Furan and its derivatives are privileged scaffolds in medicinal chemistry, appearing in numerous bioactive compounds and natural products.[1] Their electron-rich nature and aromaticity contribute to potent biological activities but also introduce specific liabilities that can lead to frustratingly inconsistent assay results.[1] This guide addresses the most common issues—from compound instability to assay artifacts—providing both diagnostic questions and actionable protocols to ensure the integrity of your data.
Section 1: Compound Stability and Integrity
The first line of investigation for inconsistent results should always be the compound itself. Furan rings can be susceptible to degradation under common laboratory conditions.
FAQ: Why are my furan derivative's IC50 values drifting upwards, or why is its activity decreasing over time?
This is a classic symptom of compound instability. The furan ring, despite its aromaticity, is sensitive to several degradation pathways.
Causality Explained:
Acid Sensitivity and Ring Opening: Furan is notoriously sensitive to acidic conditions. Protonation can lead to reactive electrophiles that trigger polymerization or ring-opening, destroying the active compound.[2][3] Electron-releasing groups on the furan ring can exacerbate this instability.
Oxidation and Peroxide Formation: Like other ethers, furan and its derivatives (especially tetrahydrofuran, THF) can react with atmospheric oxygen to form explosive peroxides, particularly when exposed to light.[4][5][6] This oxidative degradation can alter the compound's structure and reduce its intended activity.
Photodegradation: The conjugated system of the furan ring can absorb UV light, leading to photochemical reactions and degradation.[4][7] Assays run under ambient laboratory light over several hours can sometimes show time-dependent signal loss due to this effect.
Troubleshooting & Solutions:
Solvent & Buffer Choice: Avoid acidic buffers. If your assay requires a low pH, assess your compound's stability at that pH beforehand. For stock solutions, use high-quality, anhydrous, aprotic solvents like DMSO or DMF.[8][9]
Storage Conditions: Store stock solutions at -20°C or -80°C under an inert gas (argon or nitrogen) to minimize oxidation.[4] Always use freshly prepared dilutions for your experiments. Studies have shown that storing even vegetable purées containing furans at refrigerated temperatures (4°C) significantly slows degradation compared to storage at higher temperatures.[10][11]
Light Protection: Protect all solutions containing your furan derivative from light by using amber vials and covering plates with foil during long incubations.[4]
Protocol: Rapid Compound Stability Assessment
This protocol helps determine if your compound is degrading under your specific assay conditions.
Objective: To quantify the concentration of the furan derivative over time in the final assay buffer.
Methodology:
Prepare Master Solution: Prepare a 10X master solution of your furan derivative in the final assay buffer.
Incubation: Aliquot the master solution into separate, sealed vials for each time point (e.g., 0, 1, 2, 4, 8, 24 hours). Incubate these vials under the exact conditions of your assay (temperature, light, etc.).
Time Point Sampling: At each time point, immediately freeze one vial at -80°C to halt any further degradation.
Analysis: Once all time points are collected, analyze the concentration of the parent compound in each sample using a suitable analytical method like HPLC-UV or LC-MS.
Data Interpretation: Plot the concentration of the furan derivative against time. A significant decrease indicates instability.
Time (hours)
Compound Concentration (µM)
Percent Remaining
0
10.0
100%
1
9.8
98%
2
9.5
95%
4
8.2
82%
8
6.5
65%
24
3.1
31%
Table 1: Example data from a stability assessment showing significant degradation of a furan derivative in an assay buffer over 24 hours.
Section 2: Assay Interference and Artifacts
If the compound is stable, the next step is to investigate potential interference with the assay technology itself. The reactivity of the furan ring or its metabolites can generate false positives or negatives.
FAQ: I'm seeing high background signals or non-reproducible inhibition/activation. Is my compound an assay artifact?
This is highly possible. Furan derivatives can interfere with assays through several mechanisms, particularly those involving redox chemistry or fluorescence.
Causality Explained:
Redox Cycling: Certain chemical scaffolds, including some substituted furans, can undergo redox cycling in the presence of common biological reducing agents (e.g., DTT, glutathione) and oxygen.[12][13] This process generates reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂), which can non-specifically oxidize and inactivate proteins, leading to false-positive inhibition.[12][13][14] This is a major source of artifacts in HTS campaigns.[13]
Reactive Metabolites: The furan ring can be oxidized by metabolic enzymes (like cytochrome P450s) to form highly reactive intermediates, such as a cis-enedione.[14][15] This electrophilic metabolite can covalently bind to nucleophilic residues (cysteine, lysine) on proteins, causing irreversible and often non-specific inhibition.[15]
Fluorescence Interference: Like many aromatic heterocyclic compounds, furan derivatives can be intrinsically fluorescent.[16] If your compound's excitation/emission spectra overlap with those of your assay's fluorophore, it can lead to false signals (either quenching or autofluorescence).[16]
Troubleshooting & Solutions:
The Catalase Test (for Redox Artifacts): A simple and definitive test. If your compound's inhibitory activity is significantly reduced or eliminated by the addition of catalase (an enzyme that neutralizes H₂O₂), it is almost certainly a redox cycler.
Vary the Reducing Agent: If your assay buffer contains DTT, try running the experiment with a different, non-thiol reducing agent like TCEP, or with no reducing agent at all (if the enzyme tolerates it). A significant change in activity points to a redox-related artifact.[12]
Check for Time-Dependence: True inhibitors usually reach equilibrium quickly. If the observed inhibition increases with pre-incubation time, it may suggest the formation of a reactive metabolite or covalent modification.
Run a "Promiscuity" Counterscreen: Test your hit compound in an unrelated assay that uses a similar detection method (e.g., another luciferase or fluorescence-based assay). Activity in an unrelated assay is a red flag for assay interference.[17]
Workflow for Identifying Redox-Cycling Artifacts
This workflow provides a logical sequence for diagnosing false positives caused by redox cycling.
Caption: Decision tree for diagnosing redox cycling artifacts.
Section 3: Proactive Strategies for Robust Assays
The best troubleshooting is proactive. Designing your experimental workflow to account for the known liabilities of furan derivatives can save significant time and resources.
FAQ: How can I design my screening campaign to be 'furan-friendly' and minimize inconsistent results from the start?
A 'furan-friendly' assay design anticipates and mitigates the common failure modes discussed above.
Core Principles for Robust Assay Design:
Prioritize Direct Detection: Whenever possible, use label-free detection methods (e.g., Surface Plasmon Resonance, Isothermal Titration Calorimetry) or direct analytical readouts (e.g., LC-MS) that are less susceptible to compound interference.
Implement Quality Control at Every Step:
Compound QC: Before screening, confirm the identity and purity of your furan derivatives via LC-MS and NMR.
Assay Plate Controls: Include "no enzyme" and "no substrate" wells containing the test compound to catch background signal interference.
Orthogonal Validation: Never rely on a single assay format. A true hit should show activity in a secondary, orthogonal assay that uses a different detection principle. For example, if your primary screen is a fluorescence-based enzyme inhibition assay, a validatory assay could be a cell-based thermal shift assay.
Mechanism of Furan-Induced Redox Cycling
Understanding the mechanism is key to preventing it. The diagram below illustrates how a furan derivative can generate hydrogen peroxide in an assay buffer containing a reducing agent like DTT.
Caption: Mechanism of H₂O₂ generation by a redox-cycling compound.
By systematically addressing compound stability, investigating potential assay artifacts, and implementing proactive quality control measures, you can confidently navigate the challenges of working with furan derivatives and generate reliable, reproducible data.
References
Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181. [Link]
Western Carolina University. Standard Operating Procedure for the use of Furan. [Link]
Ciaffarella, J., et al. (2023). Spectrophotometric Assay for the Detection of 2,5-Diformylfuran and Its Validation through Laccase-Mediated Oxidation of 5-Hydroxymethylfurfural. International Journal of Molecular Sciences, 24(23), 16938. [Link]
Kiyani, H., et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Chemistry – A European Journal. [Link]
Peterson, L. A. (2006). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology, 19(7), 876-885. [Link]
Hassan, S. S. M., et al. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(4), 939-947. [Link]
Pharmaguideline. (2022). Synthesis, Reactions and Medicinal Uses of Furan. [Link]
Johnston, P. A. (2011). Redox cycling compounds generate H2O2 in HTS buffers containing strong reducing reagents – real hits or promiscuous artifacts? Current Bioactive Compounds, 7(3), 188-204. [Link]
Palmers, S., et al. (2015). Furan formation during storage and reheating of sterilised vegetable purées. Food Additives & Contaminants: Part A, 32(2), 161-169. [Link]
Thorne, N., et al. (2015). Interference with Fluorescence and Absorbance. Assay Guidance Manual. [Link]
Technical Support Center: Optimization of Reaction Conditions for Synthesizing 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
This guide is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of heterocyclic compounds. Here, we provide a comprehensive technical overview, troubleshooting guid...
Author: BenchChem Technical Support Team. Date: January 2026
This guide is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of heterocyclic compounds. Here, we provide a comprehensive technical overview, troubleshooting guide, and optimized protocols for the synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a substituted furan derivative with potential applications in pharmaceutical development. Our approach is grounded in mechanistic principles to empower users to not only follow protocols but also to diagnose and resolve experimental challenges effectively.
Introduction: The Synthetic Strategy
The synthesis of the target molecule is most efficiently achieved via a Mannich reaction , a cornerstone of organic chemistry for the aminoalkylation of an active hydrogen atom.[1][2] This three-component reaction involves the condensation of an active hydrogen compound (5-methyl-2-furoic acid), a non-enolizable aldehyde (formaldehyde), and a secondary amine (piperidine).[3] The reaction's success hinges on the in-situ formation of an electrophilic piperidinium-methylene iminium ion, which is then attacked by the electron-rich furan ring.
Optimizing this reaction is critical for maximizing yield, ensuring regioselectivity, and minimizing the formation of impurities that can complicate purification. This guide addresses common pitfalls and provides robust solutions.
Overall Synthetic Workflow
The synthesis can be visualized as a two-stage process: preparation of the key furan substrate followed by the crucial Mannich aminoalkylation step.
Caption: Simplified mechanism of the Mannich reaction.
Q2: Why is 5-methyl-2-furoic acid a suitable substrate?
A: 5-Methyl-2-furoic acid is an excellent substrate for several reasons. The furan ring is inherently electron-rich, making it more reactive than benzene in electrophilic substitution reactions. The methyl group at C5 is an electron-donating group, which further activates the ring towards electrophilic attack. The reaction occurs at the C4 position due to the directing effects of the substituents at C2 and C5.
Q3: Can other aldehydes or amines be used?
A: Yes, but with considerations. Formaldehyde is typically used to install an unsubstituted -CH2- linker. [4]Using other non-enolizable aldehydes (e.g., benzaldehyde) would result in a substituted linker. Primary amines or ammonia can also be used, but this can lead to side reactions, as the resulting secondary amine product can react again. [5]For this specific target, piperidine and formaldehyde are the required reagents.
Part 2: Troubleshooting Guide
This section is structured to help you diagnose and solve common experimental issues.
Issue 1: Low or No Yield of the Desired Product
Possible Cause
Explanation & Validation
Recommended Solution
Poor Quality Reagents
Formaldehyde solutions can polymerize over time to form paraformaldehyde. Aqueous formaldehyde often contains methanol as a stabilizer, which can interfere with the reaction. Piperidine can oxidize upon storage.
Use freshly opened or purified reagents. For formaldehyde, using paraformaldehyde and heating to depolymerize it in the reaction solvent can provide a consistent, water-free source. Ensure piperidine is colorless.
Incorrect Stoichiometry
An excess of the furan substrate is often used to minimize the formation of bis-aminomethylated byproducts. Insufficient formaldehyde or piperidine will naturally lead to low conversion.
A good starting point is a molar ratio of 1.2 : 1.0 : 1.0 for Furan : Piperidine : Formaldehyde. See the optimized protocol below for a validated example.
Suboptimal pH
The formation of the iminium ion is often favored under slightly acidic to neutral conditions. [1]If the medium is too basic, the concentration of the iminium ion will be low. If it is too acidic, the amine will be fully protonated and rendered non-nucleophilic, preventing the initial reaction with formaldehyde.
While the reaction can often be run without external acid/base, if yields are low, consider buffering the reaction. Acetic acid is a common choice as it can catalyze iminium ion formation without fully protonating the amine.
Incorrect Temperature
The reaction is typically exothermic. Running the reaction at too low a temperature may result in a very slow reaction rate. Conversely, excessive heat can lead to decomposition of the furan ring and increased side-product formation.
Start the reaction at 0-5 °C during the initial addition of reagents to control the exotherm. Once the addition is complete, allow the reaction to warm to room temperature or heat gently (e.g., 40-50 °C) while monitoring progress by TLC.
Issue 2: Formation of Significant Impurities
Possible Cause
Explanation & Validation
Recommended Solution
Bis-aminomethylation
If the product formed is still sufficiently nucleophilic, it could potentially react with another iminium ion at another position, though this is less likely on the furan ring once substituted. A more common issue is the reaction of the starting material with two equivalents of the iminium precursor.
Use a slight excess (1.1-1.3 equivalents) of the 5-methyl-2-furoic acid relative to the amine and formaldehyde. This ensures the iminium ion is consumed by the starting material rather than the product.
Polymerization
Formaldehyde can self-polymerize, especially under the wrong pH or temperature conditions. This will appear as an insoluble white solid (paraformaldehyde).
Maintain good temperature control. Adding the formaldehyde solution slowly to the mixture of the furan and amine can help prevent localized high concentrations that favor polymerization.
Thermal Decomposition
Furan rings, particularly when substituted with carboxylic acids, can be sensitive to high temperatures and strong acids, leading to ring-opening and the formation of colored, tarry byproducts.
Avoid excessive heating. Monitor the reaction closely and stop it once the starting material is consumed. Use milder workup conditions where possible.
Issue 3: Difficulties in Product Isolation and Purification
Possible Cause
Explanation & Validation
Recommended Solution
Product is Zwitterionic
The final molecule contains a basic piperidine nitrogen and an acidic carboxylic acid. At neutral pH, it will exist as a zwitterion, which often has high water solubility and low solubility in common organic solvents, making extraction difficult.
Acidic Workup: During workup, acidify the aqueous layer with HCl to a pH of ~2. This protonates the piperidine nitrogen, forming a hydrochloride salt that is typically water-soluble. This allows for the removal of non-basic organic impurities by washing with a solvent like ethyl acetate. Basic Workup: Subsequently, basify the aqueous layer with a base like NaOH or NaHCO₃ to a pH of ~8-9. This deprotonates the carboxylic acid, but the amine is now neutral. This may not be ideal. Isoelectric Point Precipitation: The most effective method is often to adjust the pH of the aqueous solution to the isoelectric point of the molecule (typically pH 4-6). At this pH, the molecule is neutral and least soluble in water, causing it to precipitate. The solid can then be collected by filtration.
Emulsion Formation
The amphiphilic nature of the product can lead to stable emulsions during liquid-liquid extraction.
Add a small amount of brine (saturated NaCl solution) to the aqueous layer to increase its ionic strength, which can help break the emulsion. If necessary, filter the entire mixture through a pad of Celite.
Chromatography Challenges
The zwitterionic nature of the product can cause it to streak badly on silica gel.
If chromatography is necessary, consider using a modified mobile phase, such as DCM/Methanol with 1% triethylamine to suppress the acidity of the silica, or 1% acetic acid to ensure the product moves as its protonated form. Reverse-phase chromatography (C18) may also be an effective alternative.
Part 3: Optimized Experimental Protocol
This protocol provides a reliable starting point for the synthesis. All operations should be conducted in a well-ventilated fume hood.
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-methyl-2-furoic acid (1.26 g) in ethanol (20 mL).
Reagent Addition: Cool the flask in an ice-water bath to 0-5 °C. To the stirred solution, add piperidine (1.0 mL) dropwise. Following this, add the aqueous formaldehyde solution (0.75 mL) dropwise, ensuring the internal temperature does not exceed 10 °C.
Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-18 hours.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of Ethyl Acetate : Hexane : Acetic Acid (70:30:1). The starting material should be consumed, and a new, more polar spot corresponding to the product should appear.
Workup - Isoelectric Precipitation:
Reduce the solvent volume by approximately half using a rotary evaporator.
Add deionized water (30 mL) to the reaction mixture.
Slowly add 1M HCl dropwise while monitoring the pH. Continue until the pH is approximately 2 to ensure all components are dissolved.
Wash the acidic aqueous solution with ethyl acetate (2 x 20 mL) to remove any non-basic impurities. Discard the organic layers.
Slowly add 1M NaOH to the aqueous layer with vigorous stirring. A white precipitate will begin to form. Continue adding base until the pH reaches ~5.5-6.0 (the point of maximum precipitation).
Stir the resulting slurry in an ice bath for 30 minutes to ensure complete precipitation.
Isolation: Collect the white solid product by vacuum filtration. Wash the filter cake with cold deionized water (2 x 10 mL) and then with a small amount of cold ethanol.
Drying: Dry the product in a vacuum oven at 40 °C overnight to yield 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Data Summary: Reaction Parameters
Parameter
Recommended Value
Rationale
Stoichiometry (Furan:Amine:Aldehyde)
1.0 : 1.0 : 1.0
Provides a good balance between conversion and minimizing side reactions. An excess of furan (up to 1.2 eq) can be used.
Solvent
Ethanol, Methanol, or Dioxane
Protic solvents can facilitate proton transfers in the mechanism.
Temperature
0 °C (addition), then RT to 50 °C
Controls initial exotherm and allows for reasonable reaction rates without decomposition.
Reaction Time
12-24 hours
Typically sufficient for full conversion at room temperature. Monitor by TLC.
Workup pH for Precipitation
~5.5 - 6.0
This is the typical isoelectric point for such structures, maximizing insolubility in water for efficient isolation.
References
Xu, X., Hong, C.-B., & Liu, H. (2023). Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. RSC Advances. Retrieved from [Link]
Xu, X., Hong, C.-B., & Liu, H. (2023). Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. Green Chemistry. Retrieved from [Link]
ResearchGate. (2023). Efficient synthesis of 5-methyl-2-furancarboxylic acid via selective hydrogenolysis of bio-renewable 5-hydroxymethyl-2-furancarboxylic acid on Pd/C catalysts at ambient temperature. Retrieved from [Link]
Li, Z., et al. (2022). Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds. Nature Communications. Retrieved from [Link]
Wang, L., et al. (2024). Manganese-catalyzed oxidation of furfuryl alcohols and furfurals to efficient synthesis of furoic acids. RSC Advances. Retrieved from [Link]
ResearchGate. (n.d.). Mechanism of formation of 5-formyl-2-furoic acid (9) from HexA model.... Retrieved from [Link]
Gonçalves, V. P., Justo, R. M. S., & Amarante, G. W. (n.d.). Optimization of the reaction conditions for the stereoselective Mannich-type reaction. ResearchGate. Retrieved from [Link]
ResearchGate. (n.d.). Optimization of the reaction conditions a. Retrieved from [Link]
Open Access Research Journal of Biology and Pharmacy. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Retrieved from [Link]
ResearchGate. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Retrieved from [Link]
Wikipedia. (n.d.). Mannich reaction. Retrieved from [Link]
Károly, D., et al. (n.d.). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. Molecules. Retrieved from [Link]
ResearchGate. (n.d.). Conditions optimization of the mannich reaction under different conditions. Retrieved from [Link]
PubChem. (n.d.). 5-Formyl-2-furancarboxylic Acid. Retrieved from [Link]
PubChem. (n.d.). 5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid. Retrieved from [Link]
PubChem. (n.d.). 5-Cyano-furan-2-carboxylic acid [2-(4-methyl-piperidin-1-yl)-4-piperidin-4-yl-phenyl]-amide. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Mannich Reaction. Retrieved from [Link]
Chemistry Steps. (n.d.). Mannich Reaction. Retrieved from [Link]
Semantic Scholar. (n.d.). Theoretical study of aminoalkylation in the Mannich reaction of furan with methyleneimminium salt. Retrieved from [Link]
MDPI. (n.d.). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Retrieved from [Link]
Arkivoc. (2013). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Retrieved from [Link]
Oriental Journal of Chemistry. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Retrieved from [Link]
Studia UBB Chemia. (n.d.). SYNTHESIS AND REACTIVITY OF MANNICH BASES. PART 32. PHENOLIC MANNICH BASES OF 1-(1-HYDROXYNAPHTHALEN- 2-YL)ETHANONE. Retrieved from [Link]
ResearchGate. (n.d.). Selective synthesis of 2-furoic acid and 5-hydroxymethyl-2-furancarboxylic acid from bio-based furans by recombinant Escherichia coli cells. Retrieved from [Link]
ResearchGate. (n.d.). Hybrid Conversion of 5‐Hydroxymethylfurfural to 5‐Aminomethyl‐2‐furancarboxylic acid: Toward New Bio‐sourced Polymers. Retrieved from [Link]
YouTube. (2019). The Mannich Reaction (Mechanism + Rxn Practice). Retrieved from [Link]
ResearchGate. (2020). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Retrieved from [Link]
Technical Support Center: Stability and Handling of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
A Guide for Researchers and Drug Development Professionals Welcome to the technical support guide for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (CAS 883543-32-6)[1]. This document is designed to provide you...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers and Drug Development Professionals
Welcome to the technical support guide for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (CAS 883543-32-6)[1]. This document is designed to provide you with expert insights and practical solutions to ensure the stability and integrity of this compound in your experimental workflows. The inherent structure of this molecule, featuring a furan ring, a tertiary amine, and a carboxylic acid, presents specific stability challenges that must be managed for reproducible and accurate results. This guide provides FAQs, troubleshooting protocols, and proactive stability assessment strategies.
Frequently Asked Questions (FAQs)
Q1: What are the primary potential degradation pathways for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in solution?
The molecular architecture suggests three main vulnerabilities:
Oxidative Degradation: The electron-rich furan ring and the tertiary amine on the piperidine moiety are susceptible to oxidation. Dissolved oxygen in solvents, exposure to air, or the presence of oxidizing agents can lead to the formation of N-oxides, ring-opened products, or other oxidative artifacts. Furan derivatives, in general, can be generated through thermal degradation and oxidation pathways.[2]
Thermal Decarboxylation: Furan-2-carboxylic acids are known to undergo decarboxylation (loss of CO₂) upon heating, which would result in the formation of a furan derivative without the carboxylic acid group. Studies on related compounds show this process can be activated at temperatures as low as 140-160°C, but it can also occur more slowly at lower temperatures over time.[3][4]
pH-Mediated Instability: The compound is zwitterionic, containing both a basic amine (piperidine) and a carboxylic acid. At extreme pH values, the stability can be compromised. Strongly acidic conditions can promote hydrolysis or other acid-catalyzed reactions, while strongly basic conditions can also facilitate degradation. While the amide bond in some cyclic compounds can be stable under physiological pH, extremes can lead to reversible hydrolysis.[5]
Q2: What are the ideal storage conditions for stock and working solutions?
To minimize degradation, adhere to the following storage protocols:
Stock Solutions (in organic solvents like DMSO):
Temperature: Store at -20°C or, for long-term storage (>1 month), at -80°C.
Light: Use amber or opaque vials to protect from light, as photolytic degradation can be a concern for many complex organic molecules.
Atmosphere: For maximum stability, overlay the solution with an inert gas (argon or nitrogen) before sealing to displace oxygen.
Working Solutions (in aqueous buffers):
Preparation: Always prepare fresh for each experiment. This compound's stability in aqueous media over extended periods is not guaranteed.
pH: Use a buffer system to maintain a stable pH, ideally between 6.0 and 7.5. Avoid highly acidic or basic buffers.
Temperature: Keep working solutions on ice during the experiment whenever possible.
Q3: How can I detect if my solution of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid has degraded?
Degradation can be identified through several methods:
Visual Inspection: Look for a change in color or the appearance of precipitate in the solution.
Analytical Confirmation: The most reliable method is to use a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Degradation is indicated by:
A decrease in the peak area of the parent compound.
The appearance of new peaks corresponding to degradation products.
Forced degradation studies are essential for developing and validating these analytical methods to ensure they can separate the parent compound from any potential degradants.[6][7][8]
Troubleshooting Guide: Common Experimental Issues
Problem
Possible Cause
Recommended Solution
Unexpected peaks appear in my HPLC/LC-MS chromatogram.
Oxidative Degradation
Use high-purity, degassed solvents.Prepare solutions under an inert atmosphere (N₂ or Ar).Consider adding a small amount of an antioxidant (e.g., BHT), but first verify its compatibility with your assay.
pH-Induced Degradation
Ensure your solution is buffered to a stable, near-neutral pH (6.0-7.5).Avoid preparing the compound in unbuffered water or highly acidic/basic media.
Thermal Degradation
Prepare solutions at room temperature or on ice. Avoid heating to dissolve the compound.Ensure proper storage at low temperatures (-20°C or -80°C).
The biological/chemical activity of my compound is lower than expected.
Degradation Over Time
Use freshly prepared solutions. Do not use aqueous solutions that are more than a few hours old unless you have validated their stability.Perform a simple time-course study: analyze your working solution by HPLC/LC-MS at T=0 and after several hours at room temperature to quantify stability in your specific buffer.
Adsorption to Surfaces
The compound may adsorb to glass or certain plastic surfaces.Use low-adsorption polypropylene tubes or silanized glass vials for storage and dilution.
Proactive Stability Assessment: A Guide to Forced Degradation Studies
Forced degradation (or stress testing) is a critical study to proactively understand the degradation pathways of a drug substance and to develop a robust, stability-indicating analytical method.[9][10] This involves intentionally exposing the compound to harsh conditions to generate potential degradants.
Workflow for a Forced Degradation Study
Caption: Workflow for a forced degradation study.
Experimental Protocol: Forced Degradation
Objective: To identify the degradation conditions and major degradants for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
1. Materials:
Parent compound
HPLC-grade acetonitrile (ACN) and water
0.1 M Hydrochloric acid (HCl)
0.1 M Sodium hydroxide (NaOH)
3% Hydrogen peroxide (H₂O₂)
HPLC system with UV and MS detectors
2. Procedure:
Prepare a stock solution of the compound at 1 mg/mL in ACN:Water (1:1). This is your "Control" or "T=0" sample.
Aliquot the stock solution for each stress condition as described in the table below.
Incubate the samples for a defined period (e.g., 24 hours). Aim for 10-20% degradation of the main compound.[6]
After incubation, cool all samples to room temperature.
Neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively.
Dilute all samples (including the control) to a final concentration suitable for analysis (e.g., 0.1 mg/mL).
Analyze all samples by a validated stability-indicating LC-MS method.
Table of Recommended Stress Conditions
Stress Condition
Reagent/Condition
Temperature
Typical Duration
Acid Hydrolysis
0.1 M HCl
60°C
24 hours
Base Hydrolysis
0.1 M NaOH
60°C
24 hours
Oxidation
3% H₂O₂
Room Temp
24 hours
Thermal
Solution in ACN:H₂O
60°C
48 hours
Photolytic
Solution exposed to UV light (e.g., 254 nm)
Room Temp
24 hours
Potential Degradation Pathways Diagram
Caption: Potential degradation pathways for the compound.
Appendix: Starting Point for an Analytical Method
This is a generic method; optimization will be required.
Technique: Reversed-Phase HPLC with UV and MS detection.
Column: C18, 2.1 x 50 mm, 1.8 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then re-equilibrate.
Flow Rate: 0.4 mL/min.
Column Temperature: 30°C.
UV Detection: Diode Array Detector (DAD) scanning 210-400 nm; monitor at an appropriate wavelength (e.g., ~260-280 nm, to be determined empirically).
MS Detection: Electrospray Ionization (ESI) in positive mode to detect the parent ion [M+H]⁺ and potential degradants.
Gas chromatography-mass spectrometry (GC-MS) has also been used for the analysis of furan and its derivatives, often coupled with a headspace extraction method for volatile compounds.[11][12]
References
Wielaender, F., et al. (2017). Microbial degradation of furanic compounds: Biochemistry, genetics, and impact. Applied Microbiology and Biotechnology. Available at: [Link]
Tsao, W.-X., et al. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Molecules. Available at: [Link]
Delatour, T., et al. (2020). Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. Food Chemistry. Available at: [Link]
Koopman, F., et al. (2010). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology. Available at: [Link]
Raj, T., et al. (2021). Bioengineering advancements, innovations and challenges on green synthesis of 2, 5-furan dicarboxylic acid. Bioengineered. Available at: [Link]
Huang, Y. L., et al. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry. Available at: [Link]
Masite, A., et al. (2024). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Food Science & Nutrition. Available at: [Link]
Delatour, T., et al. (2020). Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. Food Chemistry. Available at: [Link]
Tsao, W. X., et al. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. MDPI. Available at: [Link]
Huang, Y. L., et al. (2022). Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. Available at: [Link]
Tye, J. W., et al. (2012). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PMC. Available at: [Link]
Kamberi, M., & Tsutsumi, Y. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link]
Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available at: [Link]
Iram, F., et al. (2016). Forced degradation studies. Journal of Analytical & Pharmaceutical Research. Available at: [Link]
Kumar, V., & Singh, R. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. Available at: [Link]
Patolia, V. N. (2020). An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Pharmaceutical Online. Available at: [Link]
Technical Support Center: Addressing Off-Target Effects of Piperidine-Containing Compounds
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center dedicated to understanding and mitigating the off-target effects of piperidine-containing compounds. The pip...
Author: BenchChem Technical Support Team. Date: January 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center dedicated to understanding and mitigating the off-target effects of piperidine-containing compounds. The piperidine scaffold is a cornerstone in medicinal chemistry, valued for its favorable physicochemical properties and synthetic tractability.[1][2] However, its structural features can also lead to unintended interactions with various biological targets, potentially causing adverse effects and complicating drug development.[3]
This guide provides in-depth technical information, troubleshooting advice, and detailed protocols in a question-and-answer format to help you navigate the challenges associated with the off-target activities of these compounds.
Frequently Asked Questions (FAQs)
Q1: Why are piperidine-containing compounds prone to off-target effects?
A1: The piperidine ring, a six-membered nitrogen-containing heterocycle, possesses a combination of features that contribute to its potential for off-target interactions:
Basic Nitrogen: The nitrogen atom in the piperidine ring is typically basic and can become protonated at physiological pH. This positive charge facilitates electrostatic interactions with acidic residues in the binding pockets of various proteins.
Lipophilicity: The hydrocarbon backbone of the piperidine ring imparts lipophilicity, which can lead to non-specific binding to hydrophobic regions of proteins.
Conformational Flexibility: The piperidine ring can adopt multiple conformations (e.g., chair, boat), allowing it to fit into a variety of binding sites.[2] This conformational adaptability increases the likelihood of interacting with unintended targets.[2]
Structural Mimicry: The piperidine motif can mimic the structure of endogenous ligands, leading to interactions with their respective receptors. For example, the piperidine structure is found in many alkaloids and neurotransmitters.
Q2: What are the most common off-target interactions observed with piperidine-containing compounds?
A2: Several key off-targets are frequently associated with piperidine-containing compounds:
Sigma (σ) Receptors (σ1 and σ2): These receptors are located in the central nervous system and various peripheral tissues.[4] Many piperidine-containing compounds exhibit high affinity for sigma receptors, which can lead to neurological side effects.[5][6][7][8] The basic nitrogen and the overall lipophilicity of the piperidine scaffold are key contributors to this interaction.[7][9]
hERG (human Ether-à-go-go-Related Gene) Potassium Channel: Blockade of the hERG channel is a major concern in drug development as it can lead to a potentially fatal cardiac arrhythmia called Torsades de Pointes (TdP).[10] The piperidine moiety, particularly when part of a flexible linker, has been identified as a structural feature that can contribute to hERG channel inhibition.[11][12]
Muscarinic Acetylcholine Receptors (mAChRs): These G protein-coupled receptors are involved in a wide range of physiological functions. Off-target binding to mAChRs can result in side effects such as dry mouth, blurred vision, and constipation.
Dopamine Receptors: Some piperidine-containing compounds can interact with dopamine receptors, particularly the D2 subtype, which can lead to extrapyramidal side effects.[7]
Q3: What are the regulatory implications of off-target effects?
A3: Regulatory agencies like the U.S. Food and Drug Administration (FDA) place significant emphasis on the early identification and characterization of off-target effects to ensure patient safety.[13][14] Preclinical safety packages for investigational new drugs (INDs) must include a thorough assessment of potential off-target activities, particularly for well-known liabilities like hERG channel blockade.[15] The FDA recommends using a combination of in silico, in vitro, and in vivo methods to evaluate off-target profiles.[14] Failure to adequately address potential off-target risks can lead to clinical holds, requests for additional studies, or even the termination of a drug development program.[16]
Troubleshooting Guide
Scenario 1: Unexpected In Vitro Toxicity
Q: My piperidine-containing compound shows potent activity against my primary target, but it also exhibits significant cytotoxicity in cell-based assays at similar concentrations. How can I determine if this is due to an off-target effect?
A: This is a common challenge in drug discovery. Here’s a systematic approach to troubleshoot this issue:
Confirm On-Target Engagement in Cells: First, verify that your compound is engaging the intended target in your cellular assay. This can be done using techniques like cellular thermal shift assays (CETSA) or by measuring the modulation of a downstream biomarker.
Broad-Spectrum Off-Target Screening: If on-target engagement is confirmed, the cytotoxicity is likely due to an off-target effect. It is advisable to screen your compound against a panel of common off-targets. Many contract research organizations (CROs) offer comprehensive safety panels that include receptors, ion channels, and enzymes known to be associated with toxicity.
Prioritize Key Off-Targets: Based on the structure of your compound, prioritize screening against high-risk targets like sigma receptors and the hERG channel.
Structure-Activity Relationship (SAR) Analysis: Synthesize and test a small set of analogs with modifications to the piperidine ring or its substituents.[1] If the cytotoxicity tracks with affinity for a specific off-target and not the primary target, this provides strong evidence for the cause of the toxicity. For example, introducing steric hindrance near the piperidine nitrogen can sometimes reduce off-target binding without affecting on-target potency.
Workflow for Investigating Unexpected Cytotoxicity
Caption: A flowchart for troubleshooting unexpected cytotoxicity.
Scenario 2: Inconsistent or Non-Reproducible Assay Results
Q: I am getting variable results in my in vitro assays with my piperidine-containing compound. What could be the cause?
A: Inconsistent results can be frustrating, but they often point to issues with the compound's physicochemical properties or the assay conditions.[17][18]
Solubility Issues: Piperidine-containing compounds, especially those with high lipophilicity, can have poor aqueous solubility. This can lead to precipitation in the assay buffer, resulting in inaccurate concentration-response curves.
Solution: Measure the aqueous solubility of your compound. If it is low, consider using a co-solvent like DMSO, but be mindful of its final concentration in the assay, as it can also affect cellular health. Alternatively, formulation strategies can be explored.
Compound Adsorption: Lipophilic compounds can adsorb to plasticware, leading to a lower effective concentration in the assay.
Solution: Use low-binding plates and pipette tips. It's also good practice to pre-incubate the plates with the assay buffer to block non-specific binding sites.
Assay Artifacts: Some compounds can interfere with the assay technology itself. For example, fluorescent compounds can interfere with fluorescence-based readouts.
Solution: Run control experiments without cells or with a known inactive compound to check for assay interference.
Table 1: Common Causes of Assay Variability and Solutions
Problem
Potential Cause
Troubleshooting Steps
Poorly defined dose-response curve
Compound precipitation
- Measure aqueous solubility. - Use a co-solvent (e.g., DMSO) at an appropriate concentration.
Lower than expected potency
Compound adsorption to plasticware
- Use low-binding microplates and pipette tips. - Pre-incubate plates with buffer.
High background signal
Assay interference
- Run controls without cells or with an inactive compound. - Check for compound fluorescence at the assay wavelengths.
Inconsistent results between experiments
Cell health variability
- Monitor cell passage number and morphology. - Ensure consistent cell seeding density.[17]
This protocol is adapted from standard methods used to determine the binding affinity of a compound for the sigma-1 receptor.[4][19][20]
Objective: To determine the inhibitory constant (Ki) of a test compound for the sigma-1 receptor.
Materials:
Membrane preparation from cells expressing human sigma-1 receptor.
[³H]-(+)-Pentazocine (radioligand).
Haloperidol (non-specific binding competitor).
Tris-HCl buffer (50 mM, pH 8.0).
Test compound stock solution (in DMSO).
96-well microplates.
Scintillation vials and cocktail.
Scintillation counter.
Procedure:
Prepare Reagents:
Dilute the membrane preparation in Tris-HCl buffer to a final concentration of 100-200 µg protein/well.
Prepare serial dilutions of the test compound in Tris-HCl buffer.
Prepare a solution of [³H]-(+)-Pentazocine in Tris-HCl buffer at a concentration near its Kd (typically 1-2 nM).[20]
Prepare a solution of Haloperidol in Tris-HCl buffer at a high concentration (e.g., 10 µM) to determine non-specific binding.
Assay Setup (in triplicate):
Total Binding: Add 50 µL of buffer, 50 µL of [³H]-(+)-Pentazocine solution, and 100 µL of membrane preparation to the wells.
Non-specific Binding: Add 50 µL of Haloperidol solution, 50 µL of [³H]-(+)-Pentazocine solution, and 100 µL of membrane preparation to the wells.
Test Compound: Add 50 µL of the test compound dilution, 50 µL of [³H]-(+)-Pentazocine solution, and 100 µL of membrane preparation to the wells.
Incubation: Incubate the plate at 37°C for 120 minutes.[21]
Harvesting: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester. Wash the filters three times with ice-cold Tris-HCl buffer.
Counting: Place the filtermats in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.
Data Analysis:
Calculate specific binding by subtracting non-specific binding from total binding.
Plot the percentage of specific binding against the logarithm of the test compound concentration.
Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) using non-linear regression.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
This protocol provides a general outline for assessing the inhibitory effect of a compound on the hERG channel using manual patch-clamp electrophysiology, the gold standard for this type of analysis.[10] The voltage protocol is based on recommendations from the Comprehensive in vitro Proarrhythmia Assay (CiPA) initiative.[22][23]
Objective: To determine the IC50 of a test compound for hERG channel inhibition.
Materials:
HEK293 or CHO cells stably expressing the hERG channel.
Patch-clamp rig with amplifier, digitizer, and data acquisition software.
Borosilicate glass capillaries for pulling micropipettes.
Test compound stock solution (in DMSO).
Procedure:
Cell Preparation: Plate the hERG-expressing cells on glass coverslips 24-48 hours before the experiment.
Pipette Preparation: Pull micropipettes from borosilicate glass capillaries and fire-polish them to a resistance of 2-5 MΩ when filled with intracellular solution.
Whole-Cell Configuration:
Obtain a gigaohm seal between the micropipette and the cell membrane.
Rupture the cell membrane to achieve the whole-cell configuration.
Voltage Protocol and Recording:
Hold the cell at a potential of -80 mV.
Apply a depolarizing pulse to +20 mV for 2 seconds to activate and inactivate the hERG channels.
Apply a repolarizing pulse to -50 mV for 2 seconds to elicit the characteristic hERG tail current.
Repeat this voltage protocol at regular intervals (e.g., every 15 seconds).
Compound Application:
After obtaining a stable baseline recording of the hERG current, perfuse the cell with the extracellular solution containing the test compound at various concentrations.
Allow the current to reach a steady-state at each concentration.
Data Analysis:
Measure the peak amplitude of the hERG tail current at each concentration.
Normalize the current amplitude to the baseline current.
Plot the percentage of inhibition against the logarithm of the test compound concentration.
Determine the IC50 value using a Hill equation fit.
Experimental Workflow for hERG Patch-Clamp Assay
Caption: A workflow for the hERG manual patch-clamp assay.
References
Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Publishing.
ZC88, a novel 4-amino piperidine analog, inhibits the growth of neuroblastoma cells through blocking hERG potassium channel. PubMed.
Development of Novel Phenoxyalkylpiperidines as High- Affinity Sigma-1 (σ1) Receptor Ligands with Potent Anti. Uniba.
How can off-target effects of drugs be minimised?.
Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. FDA.
Novel piperidine sigma receptor ligands as potential antipsychotic drugs. PubMed.
Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel. PubMed.
Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience.
SIGMA RECEPTOR BINDING ASSAYS. PMC - NIH.
Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neurop
Whole-cell patch clamp recording for hERG channel under physiological temperature using QPatch Compact semi-automated p
Sigma Receptor Binding Assays. PubMed - NIH.
Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design. PubMed.
A range of voltage-clamp protocol designs for rapid capture of hERG kinetics. bioRxiv.
FDA's Updated Guidance On Human Genome Editing New Implications Remaining Questions. Cell and Gene.
Human Gene Therapy Products Incorporating Human Genome Editing; Guidance for Industry. FDA.
Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News.
The precision paradox: Off-target effects in gene editing. Drug Discovery News.
Strategies To Reduce hERG K+ Channel Blockade. Exploring Heteroaromaticity and Rigidity in Novel Pyridine Analogues of Dofetilide.
Application of Chiral Piperidine Scaffolds in Drug Design.
Novel Computational Approach to Predict Off-Target Interactions for Small Molecules.
Mitigating risk in academic preclinical drug discovery. PMC - PubMed Central.
Assessing Genetic Heterogeneity in the Context of Genome Editing Off-Targets in Gene Therapy Products: An FDA Public Workshop.
Characterization of pulmonary sigma receptors by radioligand binding. PubMed Central.
FDA's Comprehensive New Guidelines Impacting Clinical Trials and Gene Therapy.
Characterization of Sigma-2 Receptor—Specific Binding Sites Using [3H]DTG and [125I]RHM-4.
Off-Target Effects Analysis.
Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres. PubMed Central.
Empowering drug off-target discovery with metabolic and structural analysis. PMC.
Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. PMC - NIH.
a) Different modalities of piperidine-containing drugs and drug....
In silico off-target profiling for enhanced drug safety assessment. PMC - PubMed Central.
The influence of introducing chiral center on piperidine ring on hERG....
Design and synthesis of bridged piperidine and piperazine isosteres. PubMed.
Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements.
Drug Discovery Assays Support—Troubleshooting. Thermo Fisher Scientific - US.
Structure–activity relationship of piperidine derivatives with....
A troubleshooting guide to micropl
Assay Guidance Manual. NCBI Bookshelf - NIH.
Assay Troubleshooting. MB - About.
Discovery and Structure−Activity Relationships of Piperidinone- and Piperidine-Constrained Phenethylamines as Novel, Potent, and Selective Dipeptidyl Peptidase IV Inhibitors.
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed.
Technical Support Center: Refining Purification Methods for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Welcome to the technical support center for the purification of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who may enco...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for the purification of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter specific challenges during the isolation and purification of this molecule. The inherent zwitterionic nature of this compound, possessing both a basic piperidine moiety and an acidic carboxylic acid group, presents unique purification hurdles. This document provides in-depth, experience-driven troubleshooting advice and detailed protocols to help you achieve high purity and yield.
Frequently Asked Questions (FAQs)
Q1: My crude product is an intractable oil or gum. What are the likely impurities and how can I handle them?
A1: An oily or gummy crude product is common for this compound, often stemming from impurities related to its synthesis, which typically involves a Mannich reaction.[1][2][3]
Common Impurities:
Unreacted Starting Materials: Residual 5-methyl-furan-2-carboxylic acid, piperidine, and formaldehyde (or its polymer, paraformaldehyde).
Reaction Byproducts: Bis-substituted products or polymers formed from the reaction of formaldehyde.
Solvent Residues: High-boiling point solvents used in the reaction (e.g., DMF, DMSO).
Causality & Recommended Action:
The primary challenge is the zwitterionic character of your target molecule. At its isoelectric point (pI), the molecule has a net neutral charge, which often leads to minimal solubility in both aqueous and common organic solvents, promoting precipitation. However, impurities can interfere with crystallization, resulting in an oil.
Your first step should be an acid-base workup to remove neutral and oppositely charged impurities.
Dissolve the crude oil in a dilute aqueous acid solution (e.g., 1M HCl). This protonates the piperidine nitrogen, forming a water-soluble salt. Neutral organic impurities can be washed away with a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.
Carefully adjust the pH of the aqueous layer using a base (e.g., 1M NaOH or NaHCO₃) to bring the solution to the molecule's isoelectric point. The product should precipitate as a solid. This technique, known as isoelectric precipitation, is highly effective for zwitterionic compounds.[4] If it still oils out, try adding the aqueous solution dropwise to a vigorously stirring anti-solvent like acetone.
Q2: I've isolated a solid, but I'm struggling to find a suitable solvent system for recrystallization. What is the best approach?
A2: Finding a single perfect solvent for recrystallizing a zwitterionic compound is often difficult. The key is to leverage the pH-dependent solubility or to use a mixed-solvent system. Furan-2-carboxylic acid derivatives generally show good solubility in polar organic solvents like methanol and ethanol, and this solubility increases with temperature.[5][6]
Causality & Recommended Action:
Your compound's solubility is dramatically influenced by its ionization state. In its zwitterionic form (at the pI), it has strong intermolecular ionic interactions, reducing its solubility.
Method 1: pH-Modulated Aqueous Recrystallization:
Dissolve the crude solid in a minimal amount of hot water containing a small amount of acid (e.g., a few drops of acetic acid) to ensure the piperidine group is protonated.
Hot filter the solution to remove any insoluble impurities.
Slowly add a weak base (e.g., dilute ammonia solution) to the hot filtrate until the solution becomes slightly turbid, indicating you are approaching the pI.
Allow the solution to cool slowly to room temperature, then in an ice bath, to promote crystallization.
Method 2: Mixed-Solvent Recrystallization:
Dissolve your compound in a minimal amount of a hot polar solvent in which it is soluble (e.g., methanol or ethanol).
To the hot solution, add a less polar anti-solvent (e.g., ethyl acetate, acetonitrile, or acetone) dropwise until persistent turbidity is observed.
Add a drop or two of the hot polar solvent to redissolve the precipitate and then allow the solution to cool slowly.
Q3: My compound streaks badly on a standard silica gel column. How can I achieve good separation with flash chromatography?
A3: This is a classic problem when purifying compounds with basic amine groups on acidic silica gel. The basic piperidine nitrogen interacts strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to significant peak tailing and poor separation.[7]
Causality & Recommended Action:
To prevent this strong ionic interaction, you must neutralize the acidic sites on the silica or ensure your compound remains in its neutral (free base) form.
Solution 1: Mobile Phase Modification (Recommended):
Add a small amount of a volatile base to your mobile phase. A common and effective choice is to use an eluent system like Dichloromethane (DCM) / Methanol with 0.5-1% triethylamine (TEA) or 0.5-1% ammonium hydroxide. The TEA or ammonia will preferentially bind to the acidic silanol groups, allowing your compound to elute symmetrically. For very polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can also be an effective alternative.[7]
Solution 2: Use a Different Stationary Phase:
If tailing persists, consider using a less acidic stationary phase. Alumina (basic or neutral) can be a good alternative to silica gel for purifying basic compounds.
Solution 3: Reverse-Phase Chromatography:
For highly polar or water-soluble zwitterions, reverse-phase chromatography (e.g., using a C18 column) is an excellent option.[8][9] The mobile phase is typically a mixture of water and an organic solvent like acetonitrile or methanol, often with a pH modifier like formic acid or ammonium acetate to control ionization and improve peak shape.
Q4: My purified, white solid turns yellow or brown upon storage. What is causing this degradation and how can I prevent it?
A4: Furan rings are known to be sensitive to acid, light, and air, which can lead to degradation and the formation of colored impurities.[10][11][12] The degradation process is often an irreversible polymerization or ring-opening reaction.[10][13]
Causality & Recommended Action:
The pseudoaromatic furan core is susceptible to electrophilic attack and oxidation. Trace amounts of residual acid from purification can catalyze this degradation.
Prevention During Purification: Ensure all acidic residues are thoroughly removed. If you performed an acid-base extraction, wash the final organic layer with a saturated sodium bicarbonate solution and then brine before drying and concentrating.
Proper Storage:
Inert Atmosphere: Store the final compound under an inert atmosphere (e.g., nitrogen or argon) to protect it from air and moisture.
Light Protection: Use an amber vial or store the container in the dark.
Low Temperature: Store the compound in a refrigerator or freezer to slow the rate of any potential decomposition reactions.
Troubleshooting and Experimental Protocols
This section provides detailed workflows for the most common purification challenges.
Purification Workflow Overview
The general strategy involves leveraging the molecule's zwitterionic properties to perform a primary purification via pH-controlled precipitation, followed by a secondary polishing step.
Caption: General purification workflow for the target molecule.
Protocol 1: Purification by Isoelectric Precipitation and Recrystallization
Dissolution & Extraction:
Take the crude product and dissolve it in a suitable volume of 1M hydrochloric acid.
Transfer the aqueous solution to a separatory funnel and wash it two times with an equal volume of ethyl acetate to remove non-polar impurities. Discard the organic layers.
Precipitation:
Cool the acidic aqueous layer in an ice bath.
While stirring vigorously, slowly add a saturated solution of sodium bicarbonate dropwise. Monitor the pH.
Continue adding base until precipitation is complete. The optimal pH is typically near neutral for zwitterionic amino acids.
Isolation:
Collect the resulting solid by vacuum filtration.
Wash the filter cake thoroughly with cold deionized water, followed by a small amount of cold acetone to aid in drying.
Recrystallization:
Transfer the solid to a clean flask. Add a minimal amount of hot methanol to fully dissolve the solid.
Slowly add acetone (as an anti-solvent) to the hot solution until it becomes slightly cloudy.
Add a few drops of hot methanol to clarify the solution.
Cover the flask and allow it to cool slowly to room temperature, then place it in a refrigerator (4 °C) for several hours to complete crystallization.
Collect the pure crystals by vacuum filtration and dry under high vacuum.
Troubleshooting Chromatography: A Decision Tree
If recrystallization fails to provide the desired purity, use this guide for optimizing column chromatography.
Caption: Decision tree for troubleshooting chromatography issues.
Data Summary: Common Issues and Solutions
Issue
Probable Cause(s)
Recommended Solution(s)
Low Yield after Workup
Product is partially soluble in the organic wash solvent or did not fully precipitate.
Ensure the aqueous layer is sufficiently acidic (pH 1-2) before washing. Optimize the precipitation pH carefully.
Product "Oils Out"
Presence of impurities; cooling solution too quickly.
Ensure crude product is first cleaned by acid-base extraction. Allow for slow cooling during recrystallization.
Persistent Colored Impurity
Degradation of the furan ring.
Minimize exposure to acid and heat.[10][11] Consider adding a small amount of activated charcoal during hot filtration in recrystallization, but be aware this may reduce yield.[14]
Multiple Spots on TLC
Incomplete reaction or presence of side products.
Re-purify using the appropriate method (recrystallization or chromatography). Confirm identity of spots if possible.
Broad NMR Signals
Zwitterionic character in solution; aggregation.
Add a drop of D₂O with a trace of DCl or NaOD to the NMR tube to obtain either the fully protonated or deprotonated species, which should give sharper signals.
References
Solubility of Things. (n.d.). Furoic acid.
MDPI. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane. Retrieved from [Link]
BenchChem. (2025). Technical Support Center: Purification of Furan Reaction Mixtures.
Wiley Online Library. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Retrieved from [Link]
Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]
BenchChem. (2025). Technical Support Center: Purification of Halogenated Furan Intermediates.
Reddit. (2022). Any tips for purification of two zwitterionic compounds?. Retrieved from [Link]
ResearchGate. (2020). How to desalt zwitterions?. Retrieved from [Link]
Chromatography Forum. (2004). Separation of zwitter ionic drug molecule. Retrieved from [Link]
BenchChem. (2025). Technical Support Center: Purification of Polar Furan Derivatives by Chromatography.
ResearchGate. (n.d.). Solubility of 2,5-Furandicarboxylic Acid in Eight Pure Solvents and Two Binary Solvent Systems at 313.15–363.15 K. Retrieved from [Link]
Chromatography Forum. (2006). zwitterionic compounds. Retrieved from [Link]
ResearchGate. (n.d.). General scheme of the study of furan stability. Retrieved from [Link]
EA Technology. (2021). Furanic Compound Analysis and its relation to paper Insulation Ageing. Retrieved from [Link]
Química Organica.org. (n.d.). Sulfonation, formylation, Mannich and acetylation of furan. Retrieved from [Link]
Chemistry LibreTexts. (2023). Mannich Reaction. Retrieved from [Link]
ResearchGate. (2025). Advances in the chemistry of Mannich bases of thiophenes and furans. Retrieved from [Link]
"minimizing side reactions in the synthesis of furan-2-carboxylic acids"
Introduction The synthesis of furan-2-carboxylic acid, a critical building block in pharmaceuticals, agrochemicals, and polymers, is frequently challenged by the inherent reactivity of the furan ring. Side reactions such...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The synthesis of furan-2-carboxylic acid, a critical building block in pharmaceuticals, agrochemicals, and polymers, is frequently challenged by the inherent reactivity of the furan ring. Side reactions such as decarboxylation, resinification, and byproduct formation can significantly reduce yields and complicate purification. This guide provides expert-driven troubleshooting advice and optimized protocols to help researchers navigate these challenges, ensuring higher yields and product purity.
Troubleshooting Guide: Common Issues & Solutions
This section addresses the most common problems encountered during the synthesis of furan-2-carboxylic acid, particularly when starting from the oxidation of furfural.
Problem 1: Low or Inconsistent Yields
Q1: My reaction yield is significantly lower than expected. What are the primary mechanistic causes?
A1: Low yields are typically traced back to two main degradation pathways: decarboxylation and resinification (polymerization). The furan ring is susceptible to protonation, particularly at the C5 position, which can initiate ring-opening and subsequent polymerization, especially under harsh acidic or high-temperature conditions. Decarboxylation is another common issue, where the desired carboxylic acid product loses CO2 to form furan, a volatile byproduct that is easily lost from the reaction mixture.
Q2: My reaction mixture turns into a dark brown or black tar. What is causing this resinification and how can it be prevented?
A2: The formation of a dark, insoluble tar is a classic sign of furan resinification. This process is initiated by strong acids, high temperatures, or even certain Lewis acids, which catalyze the polymerization of furfural or the furan-2-carboxylic acid product.
Solutions to Prevent Resinification:
pH Control: Maintaining a neutral or slightly basic pH throughout the reaction is critical. If an acidic workup is required to protonate the carboxylate, it should be performed at low temperatures (0-5 °C) with rapid extraction of the product.
Temperature Management: Keep the reaction temperature strictly controlled. For many oxidation reactions of furfural, temperatures should not exceed 60-70 °C.
Solvent Choice: The use of a two-phase system (e.g., water and an organic solvent like toluene) with a phase-transfer catalyst can sometimes sequester the product away from acidic aqueous conditions, thereby reducing polymerization.
Q3: I suspect I'm losing my product to decarboxylation. How can I confirm this and what are the best preventative measures?
A3: Decarboxylation is often accelerated by heat and residual acid. To confirm, you can analyze the headspace of your reaction vessel by GC-MS to detect the presence of furan.
Preventative Measures for Decarboxylation:
Post-Synthesis Temperature Control: Once the carboxylate is formed, avoid prolonged heating. Cool the reaction mixture promptly before workup.
Mild Workup Conditions: During the acidification step to isolate the final product, use a pre-chilled acid solution and maintain the mixture in an ice bath. Do not allow the temperature to rise.
Rapid Isolation: After acidification, immediately extract the furan-2-carboxylic acid into an organic solvent to minimize its contact time with the acidic aqueous phase.
Problem 2: Significant Byproduct Formation
Q1: My final product is contaminated with a significant amount of 2-furfuryl alcohol. Why is this byproduct forming?
A1: The presence of 2-furfuryl alcohol alongside furan-2-carboxylic acid is a hallmark of the Cannizzaro reaction. This disproportionation reaction occurs when an aldehyde lacking α-hydrogens (like furfural) is treated with a strong base. Two molecules of furfural react: one is oxidized to furan-2-carboxylic acid, and the other is reduced to 2-furfuryl alcohol. This side reaction is particularly prominent in syntheses that use a high concentration of sodium or potassium hydroxide without a dedicated oxidant.
Caption: The Cannizzaro reaction pathway for furfural.
Q2: How can I modify my experiment to suppress the Cannizzaro reaction and favor the formation of furan-2-carboxylic acid?
A2: Suppressing the Cannizzaro reaction requires moving away from conditions that favor it (i.e., strong base alone) and instead creating an environment that selectively oxidizes the aldehyde.
Strategies to Maximize Acid Formation:
Use a Dedicated Oxidant: Instead of relying on base-induced disproportionation, employ an active oxidizing agent. Common choices include potassium permanganate (KMnO₄), hydrogen peroxide (H₂O₂), or catalytic systems.
Catalytic Oxidation: Modern methods often use heterogeneous catalysts which can offer high selectivity. For example, gold-based catalysts (e.g., Au/TiO₂, AuPd/Mg(OH)₂) have shown high efficacy in selectively oxidizing furfural to the carboxylic acid with minimal side reactions. These catalysts often function under milder conditions than stoichiometric oxidants.
Control Base Stoichiometry: If using a base is necessary, carefully control its concentration. The rate of the Cannizzaro reaction is typically second order in aldehyde and first order in base. By using a catalytic amount of base or a weaker base, you can slow down this undesired pathway relative to the desired oxidation.
Alternative Pathways: Some advanced methods bypass the Cannizzaro issue entirely. For instance, certain ruthenium pincer catalysts can directly oxidize furfural using water as the oxidant, actively suppressing decomposition pathways.
Data Summary: Impact of Reaction Conditions
The following table summarizes how different synthetic approaches affect the yield of furan-2-carboxylic acid and the formation of key byproducts. This data is synthesized from multiple literature sources to provide a comparative overview.
Synthetic Method
Typical Oxidant/Catalyst
Base
Temp. (°C)
Approx. Yield of Acid (%)
Key Side Reactions
Cannizzaro Reaction
None (Disproportionation)
Conc. NaOH / KOH
80-100
40-50%
2-Furfuryl Alcohol (forms in ~1:1 ratio with acid)
Permanganate Oxidation
KMnO₄
Na₂CO₃ / NaOH
10-30
65-80%
MnO₂ formation, potential for over-oxidation
Catalytic Air Oxidation
Co/Mn/Br catalyst system
None
100-120
85-95%
Low levels of resinification
Gold Catalyst Oxidation
Au/TiO₂ or Au/Al₂O₃
Na₂CO₃ / NaOH
60-95
>95%
Minimal byproduct formation under optimized conditions
Experimental Protocol: Selective Oxidation of Furfural using a Gold-Based Catalyst
This protocol provides a robust method for synthesizing furan-2-carboxylic acid with high selectivity, minimizing the side reactions discussed above. It is based on principles described in contemporary catalysis literature.
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Handle sodium hydroxide and hydrogen peroxide with care. The reaction can be exothermic.
Reagents & Equipment:
Furfural (freshly distilled)
Gold on Titania (Au/TiO₂) catalyst (1 wt% Au)
Sodium Hydroxide (NaOH)
Hydrogen Peroxide (H₂O₂, 30% solution)
Deionized Water
Diethyl Ether (or other suitable extraction solvent)
Hydrochloric Acid (HCl, 2M)
Three-neck round-bottom flask equipped with a mechanical stirrer, condenser, and dropping funnel
Heating mantle with temperature controller and thermocouple
Ice bath
Procedure:
Reaction Setup: To the three-neck flask, add the Au/TiO₂ catalyst (0.5 mol% relative to furfural) and a 0.2 M aqueous solution of NaOH (2.0 equivalents).
Initial Stirring: Begin vigorous stirring to ensure the catalyst is well-suspended. Heat the mixture to 60 °C.
Furfural Addition: Once the temperature is stable, add the freshly distilled furfural (1.0 equivalent) to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes.
Oxidant Addition: After the furfural addition is complete, add the 30% H₂O₂ solution (1.5 equivalents) dropwise via the dropping funnel over 1 hour. Caution: This addition can be exothermic. Monitor the temperature closely and use an ice bath to maintain it at 60-65 °C if necessary.
Reaction Monitoring: Allow the reaction to stir at 60 °C for 3-5 hours. Monitor the progress by TLC or HPLC by taking small aliquots from the reaction mixture.
Catalyst Removal: Once the reaction is complete (disappearance of furfural), cool the mixture to room temperature. Remove the solid Au/TiO₂ catalyst by vacuum filtration. The catalyst can be washed, dried, and stored for potential reuse.
Work-up & Isolation:
Transfer the filtrate to a beaker and place it in an ice bath.
While stirring vigorously, slowly acidify the solution to pH 2-3 by adding 2M HCl. Furan-2-carboxylic acid will precipitate as a white or off-white solid.
Extract the aqueous mixture three times with diethyl ether.
Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure to yield the crude product.
Purification: The crude solid can be further purified by recrystallization from hot water or a suitable organic solvent system (e.g., heptane/ethyl acetate) to yield pure furan-2-carboxylic acid.
Troubleshooting
Technical Support Center: Overcoming Resistance Mechanisms to Furan-Based Antimicrobial Agents
This technical support center is a dedicated resource for researchers, scientists, and drug development professionals working with furan-based antimicrobial agents. It provides in-depth troubleshooting guides and frequen...
Author: BenchChem Technical Support Team. Date: January 2026
This technical support center is a dedicated resource for researchers, scientists, and drug development professionals working with furan-based antimicrobial agents. It provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the experimental challenges of microbial resistance. The goal is to equip you with the necessary experimental frameworks and knowledge to understand, dissect, and ultimately overcome these resistance mechanisms.
Introduction: The Promise and Peril of Furan-Based Antimicrobials
Furan-containing compounds are a promising class of antimicrobial agents with a broad spectrum of activity.[1][2][3] Their mechanisms of action are diverse, often involving the inhibition of essential cellular processes and the generation of reactive oxygen species. However, the emergence of microbial resistance poses a significant threat to their therapeutic potential.[1] A thorough understanding of the molecular basis of this resistance is crucial for the development of robust and effective furan-based therapies.
This guide provides actionable insights and scientifically rigorous protocols to navigate the complexities of antimicrobial resistance research.
Frequently Asked Questions (FAQs)
This section addresses common questions and challenges encountered when investigating resistance to furan-based antimicrobial agents.
Q1: We have observed a significant increase in the Minimum Inhibitory Concentration (MIC) of our lead furan-based compound against a previously susceptible bacterial strain. What are the likely reasons?
An increased MIC is a clear indicator of acquired resistance. The most common underlying mechanisms include:
Target Modification: Mutations in the gene encoding the molecular target of the furan compound can reduce its binding affinity.
Enzymatic Degradation: The resistant bacterium may produce enzymes that chemically alter and inactivate the furan-based agent.[4]
Increased Efflux: The upregulation or acquisition of efflux pumps can actively expel the compound from the bacterial cell.
Biofilm Formation: The formation of a dense biofilm can act as a physical barrier, preventing the compound from reaching the bacterial cells.[5]
Initial Troubleshooting: A straightforward initial step is to perform a checkerboard assay using your furan compound in combination with a known efflux pump inhibitor. A substantial decrease in the MIC in the presence of the inhibitor strongly suggests the involvement of efflux pumps.
Q2: How can we determine if our furan-based compound is being enzymatically degraded by the resistant strain?
To investigate enzymatic degradation, you can co-incubate your compound with the resistant bacterial culture or a cell-free lysate. Monitor the concentration of the parent compound over time using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A time-dependent decrease in the concentration of your compound, possibly accompanied by the appearance of new peaks corresponding to metabolites, is indicative of degradation.[4]
Q3: What are the common molecular targets for furan-based antimicrobials, and how can we screen for mutations in these targets?
Furan derivatives have been shown to target a variety of essential cellular processes, including cell wall biosynthesis (e.g., penicillin-binding proteins) and DNA replication.[1][6] The most comprehensive method for identifying target modifications is whole-genome sequencing of the resistant strain and comparison with the susceptible parent strain.[7][8] This allows for the identification of single nucleotide polymorphisms (SNPs), insertions, and deletions in potential target genes.
In-Depth Troubleshooting Guides and Experimental Protocols
This section provides detailed, step-by-step protocols for investigating specific resistance mechanisms.
Efflux pumps are a common mechanism of resistance to a wide array of antimicrobial agents. This guide details the process of identifying and characterizing their role in resistance to your furan-based compound.
1.1. Principle of Investigation
The fundamental principle is to inhibit efflux pump activity and observe if this restores the antimicrobial efficacy of your furan-based compound. This is typically achieved by using well-characterized, broad-spectrum efflux pump inhibitors (EPIs).
1.2. Experimental Workflow
Caption: Workflow for investigating efflux pump-mediated resistance.
1.3. Detailed Protocol: Checkerboard Assay for MIC Reduction
Prepare Materials: 96-well microtiter plates, appropriate growth medium (e.g., Mueller-Hinton Broth), stock solutions of your furan-based compound and a selected EPI, and a bacterial inoculum standardized to 0.5 McFarland.
Plate Setup: Create a two-dimensional concentration gradient of your furan-based compound and the EPI in the microtiter plate. Include controls for each compound alone and a growth control.
Inoculation and Incubation: Inoculate each well with the standardized bacterial suspension and incubate at the optimal growth temperature for 16-24 hours.
Data Analysis: Determine the MIC of the furan-based compound in the presence and absence of the EPI. A significant reduction in the MIC with the EPI suggests efflux pump involvement.
1.4. Interpretation of Results
Observation
Interpretation
Next Steps
Significant reduction in MIC of the furan compound with EPI.
Strong evidence for the involvement of efflux pumps.
Proceed with gene expression analysis (e.g., RT-qPCR) of known efflux pump genes.
No significant change in MIC.
Efflux is likely not the primary resistance mechanism.
Investigate other possibilities, such as target modification or enzymatic degradation.
Guide 2: Investigating Target Modification through Genomic Analysis
If efflux pump involvement is ruled out, the next logical step is to investigate potential alterations in the molecular target of your compound.
2.1. Principle of Investigation
This approach involves comparing the genome of the resistant strain to its susceptible parent to identify mutations in genes that are plausible targets for your furan-based compound.
2.2. Experimental Workflow
Caption: Workflow for identifying and validating target modifications.
2.3. Detailed Protocol: Whole Genome Sequencing and Analysis
DNA Extraction: Isolate high-quality genomic DNA from both the resistant and susceptible bacterial strains.
Library Preparation and Sequencing: Prepare sequencing libraries and perform high-throughput sequencing.
Data Analysis:
Quality Control: Assess the quality of the raw sequencing reads.
Read Mapping: Align the reads from the resistant strain to the reference genome of the susceptible strain.
Variant Calling: Identify SNPs and insertions/deletions (InDels).[7]
Annotation: Annotate the identified variants to determine the affected genes and the resulting amino acid changes.
2.4. Interpretation of Results
Focus on non-synonymous mutations in genes involved in essential cellular processes that are potential targets of furan-based compounds.
Mutation Type
Potential Implication
Validation Strategy
Non-synonymous SNP in a key enzyme.
Altered drug binding site, leading to reduced efficacy.
Introduce the identified mutation into the susceptible strain via allelic exchange and confirm an increase in MIC.
Premature stop codon in a metabolic enzyme.
Loss of function, potentially preventing the activation of a prodrug.
Complement the resistant strain with a wild-type copy of the gene and assess for restored susceptibility.
References
Bari, L., et al. (2004). Disk Diffusion Susceptibility Test Troubleshooting Guide. ResearchGate. Available at: [Link]
Wierckx, N., et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology, 92(5), 895–905. Available at: [Link]
Pal, P. (2022). Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. In Heterocyclic Chemistry - New Perspectives. IntechOpen. Available at: [Link]
Tyson, G. H., et al. (2018). Molecular Methods for Detection of Antimicrobial Resistance. Microbiology Spectrum, 6(1). Available at: [Link]
Gholampour, F., et al. (2020). Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. Evidence-Based Complementary and Alternative Medicine, 2020, 8858919. Available at: [Link]
Andrade, M. M. S., & Protti, Í. F. (2021). Synthesis of arylfuran derivatives as potential antibacterial agents. ResearchGate. Available at: [Link]
Shelar, U. B. (2022). Overview of Antimicrobial Properties of Furan. Journal of Current Pharma Research, 14(3), 25-32. Available at: [Link]
O'Malley, E. G., et al. (2015). Development of a Protocol for Predicting Bacterial Resistance to Microbicides. Applied and Environmental Microbiology, 81(12), 4150–4158. Available at: [Link]
Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71–79. Available at: [Link]
Humphries, R. M., & Hindler, J. (2016). Antimicrobial Susceptibility Testing Challenges. myadlm.org. Available at: [Link]
Khamari, Z., et al. (2022). Nitrofurans as Potent Antibacterial Agents: A Systematic Review of Literature. Pharmaceutical Sciences, 28(2), 209-220. Available at: [Link]
Khamari, Z., et al. (2023). Unlocking Nitrofurantoin: Understanding Molecular Mechanisms of Action and Resistance in Enterobacterales. Antibiotics, 12(3), 577. Available at: [Link]
Singh, S. (2023). Innovations in Diagnosing Antimicrobial Drug Resistance. Today's Clinical Lab. Available at: [Link]
Al-Kayali, R., et al. (2023). Current and Future Technologies for the Detection of Antibiotic-Resistant Bacteria. Applied Sciences, 13(15), 8829. Available at: [Link]
Matos, J. O., et al. (2022). Understanding the Antibacterial Resistance: Computational Explorations in Bacterial Membranes. ResearchGate. Available at: [Link]
Vasileiou, A., et al. (2021). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Life, 11(7), 683. Available at: [Link]
Emery Pharma. (n.d.). Antibiotic Resistance Testing. Retrieved from [Link]
Sharma, D., et al. (2022). Antimicrobial Resistance: Mechanisms, Screening Techniques and Biosensors. ResearchGate. Available at: [Link]
Asad, M. A., & Katha, Z. S. (2025). Antibiotic Resistance in Microbes: Mechanisms, Detection Techniques, and Approaches to Minimize the Risk of Resistance. Crimson Publishers. Available at: [Link]
OIE. (2012). LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. OIE Terrestrial Manual 2012. Available at: [Link]
Reyes, M. A., et al. (2023). Antimicrobial Susceptibility Testing. In StatPearls. StatPearls Publishing. Available at: [Link]
Technical Support Center: Enhancing the Stability of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid for Long-Term Storage
Prepared by the Senior Application Scientist Team Welcome to the technical support guide for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This document is designed for researchers, scientists, and drug develo...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support guide for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on maintaining the chemical integrity and stability of this compound during long-term storage. We will explore the inherent chemical liabilities of its structure, provide answers to frequently asked questions, and offer detailed troubleshooting protocols to address common stability challenges.
Introduction: Understanding the Molecule
5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a complex heterocyclic compound featuring three key functional groups: a furan ring, a carboxylic acid, and a piperidine moiety. Each of these groups contributes to the molecule's pharmacological profile but also presents specific vulnerabilities that can impact its stability over time. The furan ring is susceptible to oxidation and acid-catalyzed degradation, the piperidine nitrogen is a potential site for oxidation, and the carboxylic acid can influence pH-dependent stability.[1][2] Proactively addressing these liabilities is crucial for ensuring the reproducibility of experimental results and the viability of long-term research projects.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling and storage of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Q1: What are the primary environmental factors that can degrade this compound?A1: The primary factors are temperature, light, humidity, and atmospheric oxygen.[3]
Temperature: Elevated temperatures accelerate the rate of all chemical degradation pathways, including oxidation and potential decarboxylation.[1] For many piperidine compounds, storage at cool temperatures (e.g., 2-8°C) is recommended.[3]
Light: Compounds with heterocyclic rings, like furan, and some piperidine derivatives can be photosensitive.[3] Exposure to UV or even ambient light can provide the energy to initiate photolytic degradation.
Humidity/Moisture: Moisture can lead to hydrolysis reactions, especially if the compound is stored improperly or in a non-hermetic container.[1] For solid-state storage, maintaining a dry environment is critical.
Oxygen: The furan ring and the tertiary amine of the piperidine moiety are susceptible to oxidation.[1][4] Storing the compound under an inert atmosphere (e.g., argon or nitrogen) can significantly mitigate this risk.
Q2: What are the optimal conditions for long-term storage?A2: Based on the compound's structural motifs, the following conditions are recommended to maximize its shelf life.
Prevents potential hydrolysis and moisture-related degradation.[1][3]
Container
Tightly Sealed, Glass Vial
Ensures protection from atmosphere and moisture; glass is inert.[6]
Q3: My solid sample is developing a yellow or brown tint over time. What is causing this discoloration?A3: Discoloration is a common visual indicator of chemical degradation. For this specific molecule, the most probable cause is the oxidation of the furan ring. Furan-containing compounds can be prone to oxidative degradation, which often leads to the formation of colored, polymeric byproducts.[4] This process can be accelerated by exposure to air and light. We recommend immediately analyzing the sample's purity via HPLC and transferring it to storage under an inert atmosphere in a dark location.
Q4: I'm observing new impurity peaks in my HPLC analysis after several weeks of storage. What are the likely degradation products?A4: Without direct structural elucidation, we can hypothesize the most likely degradation products based on the molecule's functional groups. A forced degradation study is the definitive way to identify these pathways.[7][8]
Oxidative Degradants: Look for N-oxide formation on the piperidine nitrogen or products resulting from the oxidative opening of the furan ring.
Acid-Catalyzed Degradants: If the compound has been exposed to acidic conditions, you may see products resulting from the hydrolytic opening of the furan ring.[2]
Photodegradants: These can be complex and varied, often arising from radical-mediated reactions.
Q5: Should I store the compound as a zwitterion (free form) or convert it to a salt (e.g., hydrochloride) for better stability?A5: This is an excellent question that requires experimental validation. In many cases, converting a molecule with a basic amine to a salt (like a hydrochloride salt) can significantly enhance its stability.[1] Salts are typically more crystalline, less hygroscopic, and may have a higher melting point, which contributes to greater solid-state stability. The protonated amine is also less susceptible to oxidation. However, creating the salt introduces an acidic counter-ion, which could potentially catalyze the degradation of the acid-sensitive furan ring over very long periods. We recommend preparing a small batch of the salt, characterizing it, and running a side-by-side stability study against the free form under accelerated conditions (e.g., 40°C/75% RH) to determine the optimal form for long-term storage.
Section 2: Troubleshooting Guide for Stability Issues
This guide provides a systematic approach to investigating and resolving unexpected degradation of your compound.
Molecular Vulnerability Diagram
The diagram below illustrates the key functional groups of the molecule and their susceptibility to common degradation pathways. Understanding these vulnerabilities is the first step in troubleshooting.
Caption: Key degradation pathways for the molecule's functional groups.
Troubleshooting Workflow
If you detect a loss of purity or change in physical appearance, follow this logical workflow to identify and resolve the issue.
Caption: A logical workflow for troubleshooting stability issues.
Section 3: Key Protocols and Methodologies
These protocols provide detailed, step-by-step instructions for ensuring and assessing the stability of your compound.
Protocol 3.1: Recommended Long-Term Storage
Material Preparation: Ensure the compound is of high purity and thoroughly dried under vacuum to remove residual solvents.
Aliquoting: Divide the bulk sample into smaller, single-use aliquots in amber glass vials. This prevents contamination and repeated exposure of the entire batch to the environment.
Inert Atmosphere: Place the open vials in a glove box or desiccator chamber. Purge the chamber with a dry, inert gas (e.g., argon or nitrogen) for 15-20 minutes.
Sealing: While under the inert atmosphere, tightly cap the vials with PTFE-lined caps. For extra protection, wrap the cap-vial interface with Parafilm®.
Labeling: Clearly label each vial with the compound name, batch number, date, and storage conditions.
Storage: Place the sealed vials in a dark, refrigerated environment at 2-8°C.[3] If a refrigerator is not available, a cool, dry, and dark cabinet is the next best option.
Protocol 3.2: Forced Degradation (Stress Testing) Study
Forced degradation studies are essential for identifying potential degradation pathways and developing stability-indicating analytical methods.[7][9] The goal is to achieve 5-20% degradation of the active ingredient.[9]
Stress Condition
Typical Parameters
Purpose
Acid Hydrolysis
0.1 M HCl at 60°C for 24-48h
To assess stability in acidic environments and identify acid-labile sites like the furan ring.[8][10]
To identify products of oxidation, targeting the furan and piperidine moieties.[8]
Thermal
80°C (solid state) for 72h
To evaluate the intrinsic thermal stability of the molecule.[11]
Photolytic
ICH Q1B conditions (UV/Vis light)
To identify any susceptibility to light-induced degradation.[10]
Experimental Workflow for Forced Degradation
Caption: General workflow for a forced degradation study.
Protocol 3.3: Generic HPLC Method for Stability Assessment
This method serves as a starting point for developing a stability-indicating assay.
Column: C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions.
Flow Rate: 0.4 mL/min
Column Temperature: 40°C
Detection: UV at 254 nm and 280 nm (or Diode Array Detector scan from 200-400 nm).
Injection Volume: 2 µL
Note: This method should be validated to ensure it can separate the parent compound from all significant degradation products identified in the forced degradation study.[7] Analytical techniques like GC-MS may also be useful for detecting volatile furan derivatives.[12][13]
References
BTC. (2025, June 17). What are the storage stability of Piperidine Series compounds over time? - Blog.
BIOSYNCE. (2025, August 25). What is the stability of piperidine? - Blog.
Liu, Y., et al. (2020, March 9). A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. Critical Reviews in Food Science and Nutrition.
Tsao, W.-X., et al. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry.
Wierckx, N., et al. (2011, October 28). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. PMC.
Benchchem.
Rasmussen, H. Forced Degradation Studies for Biopharmaceuticals.
Chemos GmbH&Co.KG.
FUJIFILM Wako Chemicals.
MedCrave online. (2016, December 14).
Mariotti, M. S., et al. (2024, May 7). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. PubMed Central.
Loba Chemie.
PharmaTutor. (2014, April 15).
Sangle, S. L., et al. (2025, March 1). A REVIEW ON FURAN: DETECTION AND ANALYSIS METHODS.
Selerant. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
A Strategic Guide to Comprehensive Cross-Reactivity Profiling of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Introduction: The Imperative of Selectivity in Drug Discovery The therapeutic efficacy of any small molecule hinges on its specific interaction with the intended biological target. However, the journey from a promising h...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Imperative of Selectivity in Drug Discovery
The therapeutic efficacy of any small molecule hinges on its specific interaction with the intended biological target. However, the journey from a promising hit to a safe and effective drug is fraught with the challenge of off-target interactions. These unintended molecular liaisons can precipitate a range of adverse effects, leading to a high rate of attrition in drug development pipelines. Consequently, a rigorous and early assessment of a compound's cross-reactivity profile is not merely a regulatory requirement but a cornerstone of successful therapeutic development. This guide provides a comprehensive, multi-tiered strategy for characterizing the selectivity of a novel chemical entity, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, using a combination of predictive, targeted, and unbiased proteome-wide approaches.
Tier 1: Foundational Safety and Liability Profiling
The initial phase of cross-reactivity profiling aims to identify and mitigate potential liabilities by screening the compound against a broad panel of targets known to be implicated in adverse drug reactions.[1][2] This is a cost-effective strategy to quickly flag problematic off-target activities.[3]
This panel provides a robust initial assessment of off-target interactions by evaluating the test compound against 44 key molecular targets, including GPCRs, ion channels, transporters, and enzymes that are frequently associated with clinical adverse effects.[4][5]
Experimental Protocol: Radioligand Binding and Enzyme Inhibition Assays
Compound Preparation: 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is solubilized in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.
Assay Concentration: A standard initial screening concentration of 10 µM is utilized to identify significant interactions.
Binding Assays: For receptor and ion channel targets, competitive radioligand binding assays are performed. The test compound is incubated with a membrane preparation or recombinant protein expressing the target, along with a specific radioligand. The ability of the test compound to displace the radioligand is quantified by measuring radioactivity.
Enzyme Inhibition Assays: For enzyme targets, the test compound is incubated with the purified enzyme and its specific substrate. The enzymatic activity is measured, and the percentage of inhibition by the test compound is calculated.
Data Analysis: The results are expressed as the percentage of inhibition or displacement at the 10 µM concentration. A threshold of >50% inhibition is typically used to identify significant "hits" that warrant further investigation.
Illustrative Data Presentation:
Target Family
Target
Assay Type
% Inhibition at 10 µM
GPCR
Adrenergic α1A
Radioligand Binding
8%
GPCR
Dopamine D2S
Radioligand Binding
65%
Ion Channel
hERG
Radioligand Binding
12%
Enzyme
COX-2
Enzyme Inhibition
4%
Transporter
Serotonin (5-HT)
Radioligand Binding
72%
This is hypothetical data for illustrative purposes.
Interpretation and Next Steps
In this hypothetical scenario, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid shows significant interaction with the Dopamine D2S receptor and the Serotonin transporter. These initial findings necessitate follow-up dose-response studies to determine the potency (IC50 or Ki) of these off-target interactions.
While targeted panels are excellent for known liabilities, they cannot account for unexpected off-target interactions. Therefore, a broader, unbiased approach is crucial to build a more complete selectivity profile. Chemical proteomics offers a powerful suite of tools for this purpose.[6][7][8]
Method of Choice: Cellular Thermal Shift Assay (CETSA®) Coupled with Mass Spectrometry
CETSA® is a biophysical method that assesses target engagement by measuring changes in the thermal stability of proteins upon ligand binding.[9][10][11] When combined with quantitative mass spectrometry, it enables the proteome-wide identification of on- and off-targets in a physiologically relevant cellular context.[12][13]
Experimental Workflow: Proteome-Wide CETSA®
Detailed Protocol:
Cell Culture and Treatment: A suitable human cell line (e.g., HEK293 for general screening or a disease-relevant cell line) is cultured to ~80% confluency. The cells are then treated with either the vehicle control (e.g., 0.1% DMSO) or a high concentration of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (e.g., 30 µM) for a defined period (e.g., 1 hour).
Thermal Challenge: After treatment, the cells are harvested, washed, and resuspended in a suitable buffer. The cell suspension is then aliquoted and heated to a range of temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by cooling.
Lysis and Fractionation: The cells are lysed by freeze-thaw cycles, and the soluble fraction (containing non-denatured proteins) is separated from the aggregated proteins by ultracentrifugation.
Sample Preparation for Mass Spectrometry: The soluble protein fractions are subjected to reduction, alkylation, and tryptic digestion. The resulting peptides are then labeled with isobaric tags (e.g., TMTpro™) for multiplexed quantitative analysis.
LC-MS/MS Analysis: The labeled peptides are combined, fractionated, and analyzed by high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis: The MS data is processed to identify and quantify thousands of proteins. For each protein, melting curves are generated in the presence and absence of the compound. Proteins exhibiting a statistically significant shift in their melting temperature are considered potential off-targets.
Illustrative Data Summary:
Protein ID
Gene Name
ΔTm (°C)
Putative Function
P08913
D2DR
+3.2
Dopamine D2 Receptor
P31645
SLC6A4
+2.8
Serotonin Transporter
Q13936
KCNH2
-0.5
hERG Potassium Channel
P62826
MAP2K4
+4.1
Mitogen-activated protein kinase kinase 4
This is hypothetical data for illustrative purposes.
Comparison with Alternative Approaches
Affinity-Based Chemical Proteomics: This method involves immobilizing the compound on a solid support to "pull down" interacting proteins.[14] While powerful, it requires chemical modification of the compound, which may alter its binding properties.[6] CETSA® offers the advantage of using the unmodified compound in a more physiological setting.[13]
Activity-Based Protein Profiling (ABPP): ABPP is highly effective for identifying covalent inhibitors and enzymes with reactive catalytic residues.[15] However, it is not universally applicable to all compound classes and protein targets.
Tier 3: In-Depth Validation and Functional Characterization
The final tier focuses on validating the off-target "hits" identified in the previous stages and understanding the functional consequences of these interactions.
Orthogonal Validation of Target Engagement
It is crucial to confirm the interactions identified through proteome-wide CETSA® using an independent method.
Recommended Method: AlphaLISA®-based CETSA
For specific, high-priority off-targets, a more targeted and higher-throughput CETSA format, such as one using AlphaLISA® detection, can be employed.[11] This immunoassay-based approach provides a sensitive and quantitative measure of target engagement in a plate-based format.
Experimental Workflow: AlphaLISA® CETSA
Functional Assays
Demonstrating that binding to an off-target protein translates into a functional consequence is the ultimate validation. The choice of assay will be specific to the off-target identified.
Example Functional Assays:
For Dopamine D2 Receptor: A cAMP inhibition assay in cells expressing the D2 receptor would be appropriate. A functional antagonist effect would be observed as a blockade of dopamine-induced cAMP reduction.
For Serotonin Transporter: A serotonin reuptake inhibition assay using synaptosomes or cells overexpressing the transporter would be performed to quantify the functional potency of the compound.
For MAP2K4 (Kinase): An in vitro kinase assay would be conducted to determine if the compound inhibits the phosphorylation of a MAP2K4 substrate. This could be followed by a cell-based assay to measure the impact on downstream signaling pathways (e.g., phosphorylation of p38 MAPK).
Illustrative Functional Data:
Off-Target
Functional Assay
Result (IC50/EC50)
Dopamine D2 Receptor
cAMP Inhibition
2.5 µM
Serotonin Transporter
Serotonin Reuptake
1.8 µM
MAP2K4
In Vitro Kinase Assay
> 50 µM
This is hypothetical data for illustrative purposes.
Conclusion and Strategic Outlook
This tiered approach provides a robust framework for the comprehensive cross-reactivity profiling of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. By systematically progressing from broad liability panels to unbiased proteome-wide analysis and finally to functional validation, researchers can build a detailed understanding of the compound's selectivity. This knowledge is paramount for making informed decisions in lead optimization, enabling the rational design of more selective and safer drug candidates, and ultimately increasing the probability of clinical success. The early and thorough characterization of off-target interactions is an indispensable investment in the development of novel therapeutics.
References
Charles River Laboratories. (n.d.). In Vitro Safety Pharmacology Assays. Retrieved from [Link]
Pelago Bioscience. (n.d.). CETSA. Retrieved from [Link]
Wikipedia. (2023, December 1). Cellular thermal shift assay. Retrieved from [Link]
Reaction Biology. (n.d.). Safety and Off-Target Drug Screening Services. Retrieved from [Link]
Creative Biolabs. (n.d.). In Vitro Safety Pharmacology Study Services. Retrieved from [Link]
Al-Amin, R. A., Gallant, C. J., Muthelo, P. M., & Landegren, U. (2021). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. Analytical Chemistry, 93(31), 10999–11009. Retrieved from [Link]
Porsolt, R. D. (2003). The application of in vitro methods to safety pharmacology. Fundamental & Clinical Pharmacology, 17(2), 229-241. Retrieved from [Link]
Eurofins Discovery. (n.d.). SafetyScreen44 Panel - TW. Retrieved from [Link]
Eurofins Discovery. (n.d.). Industry-leading In Vitro Safety Pharmacology Profiling. Retrieved from [Link]
Eurofins Pharma Discovery Services. (n.d.). SafetyScreen44™ Panel. Retrieved from [Link]
KLIFS. (n.d.). the structural kinase database. Retrieved from [Link]
Taylor & Francis Online. (2021, March 11). Off-target identification by chemical proteomics for the understanding of drug side effects. Retrieved from [Link]
ACS Publications. (2022, January 19). Proteome-wide Identification of Off-Targets of a Potent EGFRL858R/T790M Mutant Inhibitor. Retrieved from [Link]
Pelago Bioscience. (n.d.). Proteome-Wide CETSA® Profiling Accelerates Drug Discovery. Retrieved from [Link]
Hughes, T. B., Miller, G. P., & Swamidass, S. J. (2018). Modeling Small-Molecule Reactivity Identifies Promiscuous Bioactive Compounds. Journal of chemical information and modeling, 58(7), 1485–1496. Retrieved from [Link]
PubChem. (n.d.). 5-Methyl-4-pyrrolidin-1-ylmethyl-furan-2-carboxylic acid. Retrieved from [Link]
Royal Society of Chemistry. (2023). Chemical labeling strategies for small molecule natural product detection and isolation. Natural Product Reports, 40(12), 1985-2007. Retrieved from [Link]
Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3). Retrieved from [Link]
Springer Nature Experiments. (n.d.). Profiling of Small Molecules by Chemical Proteomics. Retrieved from [Link]
Al-Majd, L. A., et al. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Journal of Biomedical Science, 30(1), 76. Retrieved from [Link]
National Institutes of Health. (n.d.). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. Retrieved from [Link]
ResearchGate. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Retrieved from [Link]
PubChem. (n.d.). 5-Cyano-furan-2-carboxylic acid [2-(4-methyl-piperidin-1-yl)-4-piperidin-4-yl-phenyl]-amide. Retrieved from [Link]
Comparative Structure-Activity Relationship (SAR) Analysis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic Acid Analogs: A Guide for Medicinal Chemists
Introduction The furan scaffold is a cornerstone in medicinal chemistry, with furan-containing compounds exhibiting a wide array of biological activities, including antibacterial, antifungal, anticancer, and anti-inflamm...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
The furan scaffold is a cornerstone in medicinal chemistry, with furan-containing compounds exhibiting a wide array of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1] The versatility of the furan ring, particularly its capacity for diverse substitutions at various positions, allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties. This guide provides a comparative structure-activity relationship (SAR) analysis of a specific class of furan derivatives: 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid analogs.
While comprehensive SAR studies on this exact scaffold are not extensively reported in publicly available literature, this guide will synthesize findings from structurally related compounds to infer potential SAR trends and provide a framework for the rational design and evaluation of novel analogs. We will delve into the significance of the core scaffold, explore the impact of key structural modifications, and propose experimental protocols for their synthesis and biological evaluation.
The Core Scaffold: A Privileged Structure
The 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid scaffold combines several key pharmacophoric features:
Furan-2-carboxylic Acid: The carboxylic acid moiety can act as a hydrogen bond donor and acceptor, crucial for target engagement. The furan ring itself provides a rigid core for the spatial arrangement of other functional groups.
Piperidine Moiety: The piperidine ring is a common basic nitrogenous heterocycle in many approved drugs. It can participate in ionic interactions and influence solubility and membrane permeability.
Methyl Group at C5: This small alkyl group can impact the electronic properties of the furan ring and provide hydrophobic interactions within a binding pocket.
Methylene Linker at C4: The methylene bridge provides flexibility, allowing the piperidine ring to adopt various conformations for optimal target binding.
The interplay of these structural elements suggests a high potential for this scaffold to interact with a variety of biological targets.
Inferred Structure-Activity Relationships
Based on SAR studies of related furan-2-carboxylic acid derivatives, we can extrapolate the following potential SAR trends for our target analogs.
Modifications of the Piperidine Ring
The nature of the piperidine ring is anticipated to be a critical determinant of biological activity. Variations in substitution on the piperidine ring can modulate lipophilicity, basicity, and steric bulk, thereby influencing target affinity and selectivity.
Hypothetical SAR Trends:
Modification
Expected Impact on Activity
Rationale
Substitution on the Piperidine Nitrogen
Likely to abolish or significantly alter activity.
The nitrogen is key for the piperidinomethyl linkage to the furan core.
Substitution at the 4-position of Piperidine
Could enhance potency and/or selectivity.
Introduction of polar groups (e.g., -OH, -NH2) could form additional hydrogen bonds. Bulky hydrophobic groups could occupy a hydrophobic pocket in the target protein.
Ring Variation (e.g., Pyrrolidine, Morpholine)
May lead to changes in activity and selectivity.
Altering the ring size and heteroatom composition will change the conformational flexibility and hydrogen bonding capacity.
Modifications of the Furan Ring
The substitution pattern on the furan ring is another key area for SAR exploration.
Inferred SAR from Related Compounds:
The Carboxylic Acid at C2: This group is often essential for activity in many furan-2-carboxylic acid-based compounds, likely acting as a key anchoring point to the biological target. Esterification or amidation of this group would likely lead to a significant decrease or loss of activity.[2]
The Methyl Group at C5: Replacing the methyl group with other small alkyl groups (e.g., ethyl) might be well-tolerated. However, introducing larger or electron-withdrawing groups could significantly impact the electronic properties of the furan ring and, consequently, its interaction with the target.
The Methylene Linker
The length and rigidity of the linker between the furan and piperidine moieties can influence the spatial orientation of the piperidine ring.
Hypothetical SAR Trends:
Modification
Expected Impact on Activity
Rationale
Lengthening the Chain (e.g., ethyl, propyl)
May decrease activity.
Increased flexibility could lead to an entropic penalty upon binding.
Introducing Rigidity (e.g., incorporating into a ring)
Could enhance activity if the resulting conformation is optimal for binding.
Reduces the number of accessible conformations, potentially leading to higher affinity.
Visualizing the SAR Strategy
The following diagram illustrates the key points of modification on the core scaffold for a systematic SAR study.
Caption: Key modification sites for SAR studies.
Experimental Protocols
A robust SAR study requires efficient synthetic routes and reliable biological assays.
General Synthetic Strategy
The synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid analogs can be approached via a multi-step sequence, likely starting from a readily available furan derivative. A plausible synthetic workflow is outlined below.
Caption: A potential synthetic workflow for the target analogs.
Step-by-Step Protocol for Reductive Amination (Illustrative Example):
Dissolve the aldehyde intermediate: Dissolve the 4-formyl-5-methylfuran-2-carboxylic acid derivative (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).
Add the piperidine analog: Add the desired piperidine analog (1.1 equivalents) to the solution.
Add a dehydrating agent: Add a dehydrating agent like sodium sulfate or magnesium sulfate to remove any water formed during imine formation.
Introduce the reducing agent: After stirring for a period (e.g., 30 minutes), add a reducing agent such as sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise.
Monitor the reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., DCM).
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired product.
Biological Evaluation
The choice of biological assays will depend on the therapeutic target of interest. Given the diverse activities of furan derivatives, initial screening could include:
Antimicrobial Assays: Determination of Minimum Inhibitory Concentration (MIC) against a panel of pathogenic bacteria and fungi.
Anticancer Assays: Evaluation of cytotoxicity against various cancer cell lines (e.g., HeLa, HepG2) using methods like the MTT assay.[1]
Enzyme Inhibition Assays: If a specific enzyme is targeted, in vitro inhibition assays should be performed to determine IC50 values.
Comparative Data of Structurally Related Analogs
While direct comparative data for the target scaffold is limited, the following table summarizes the biological activities of some related furan derivatives to provide context.
Compound
Structure
Biological Activity
Reference
Methyl-5-(hydroxymethyl)-2-furan carboxylate
A furan-2-carboxylate with a C5 hydroxymethyl group.
Anticancer (HeLa, HepG2) and antibacterial activity.[1]
Sengpracha, W., et al. (2019)
5-(4-Nitrophenyl)furan-2-carboxylic acid
A furan-2-carboxylic acid with a C5 aryl substitution.
Potential antitubercular agent targeting iron acquisition.[2]
Chiarelli, L. R., et al. (2022)
Note: The biological activities listed are for structurally related but not identical scaffolds. Direct comparison should be made with caution.
Conclusion and Future Directions
The 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid scaffold represents a promising starting point for the development of novel therapeutic agents. Although a comprehensive SAR study for this specific class of compounds is yet to be published, by drawing inferences from related structures, we can identify key areas for chemical modification that are likely to impact biological activity.
Future research should focus on the systematic synthesis and biological evaluation of a library of analogs with modifications at the piperidine ring, the furan ring, and the methylene linker. Such studies will be crucial to elucidate the detailed SAR and to unlock the full therapeutic potential of this intriguing chemical scaffold.
References
Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3). Available at: [Link]
Chiarelli, L. R., et al. (2022). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Molbank, 2022(4), M1515. Available at: [Link]
A Comparative Guide to the Independent Verification of the Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Abstract The robust synthesis of novel chemical entities is the cornerstone of modern drug discovery and development. However, the synthesis of a molecule is only as reliable as its verification.
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The robust synthesis of novel chemical entities is the cornerstone of modern drug discovery and development. However, the synthesis of a molecule is only as reliable as its verification. This guide provides an in-depth technical comparison of various analytical methodologies for the independent verification of the synthesis of the novel compound, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. We first propose a plausible and efficient synthetic route to this target molecule. Subsequently, we present a comprehensive evaluation of orthogonal analytical techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), Fourier-Transform Infrared (FTIR) Spectroscopy, and Elemental Analysis (EA). For each technique, we provide detailed, step-by-step experimental protocols and discuss the causality behind experimental choices. This guide is intended for researchers, scientists, and drug development professionals, offering a framework for establishing the identity, purity, and structural integrity of newly synthesized compounds, thereby ensuring the reliability and reproducibility of their scientific findings.
Proposed Synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
As a novel compound, a standardized synthesis for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is not yet established in the literature. Herein, we propose a logical and efficient three-step synthetic pathway, commencing from commercially available ethyl 5-methylfuran-2-carboxylate. This route is designed for its high feasibility, utilization of well-understood reactions, and amenability to scale-up.
Synthetic Workflow Diagram
Caption: Proposed three-step synthesis of the target compound.
Methodologies for Independent Verification: A Comparative Analysis
The confirmation of a newly synthesized compound's structure and purity is paramount. A multi-faceted approach, employing several orthogonal analytical techniques, provides the highest degree of confidence. Below, we compare the utility of various methods in the context of verifying the synthesis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR spectroscopy is arguably the most powerful tool for the elucidation of the structure of organic molecules in solution[1]. It provides detailed information about the chemical environment of individual atoms (specifically ¹H and ¹³C), their connectivity, and spatial relationships. For our target molecule, NMR is indispensable for confirming the successful installation of the piperidinylmethyl group at the C4 position of the furan ring and the final hydrolysis of the ethyl ester.
Trustworthiness: The uniqueness of an NMR spectrum for a given molecule acts as a "fingerprint." By comparing the observed chemical shifts and coupling constants with predicted values and data from related structures, a high level of confidence in the compound's identity can be achieved[2][3].
Sample Preparation: Dissolve approximately 5-10 mg of the purified product in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for carboxylic acids as it can solubilize the compound and allows for the observation of the acidic proton.
Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer.
¹H NMR Acquisition:
Acquire a standard one-dimensional proton spectrum.
Typical spectral width: -2 to 12 ppm.
Number of scans: 16-64, depending on sample concentration.
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C spectrum.
Typical spectral width: 0 to 200 ppm.
Number of scans: 1024 or more, as ¹³C has a low natural abundance.
Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the spectra using the residual solvent peak.
Analytical Technique
Expected Observations for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Purpose of Observation
¹H NMR
- A singlet for the furan C3-H. - A singlet for the methyl group protons. - A singlet for the methylene bridge protons (-CH₂-N). - Multiplets for the piperidine ring protons. - A broad singlet for the carboxylic acid OH proton.
- Confirms substitution pattern on the furan ring. - Verifies the presence and connectivity of all alkyl groups. - Absence of ethyl ester signals confirms successful hydrolysis.
¹³C NMR
- A signal for the carboxylic acid carbonyl carbon (~160-185 ppm)[4]. - Signals for the furan ring carbons. - A signal for the methylene bridge carbon. - Signals for the piperidine ring carbons. - A signal for the methyl group carbon.
- Confirms the presence of the carboxylic acid functional group. - Provides a carbon count, ensuring all expected carbons are present.
Mass Spectrometry (MS)
Expertise & Experience: Mass spectrometry provides the exact molecular weight of a compound and can offer structural information through the analysis of its fragmentation patterns[5][6]. This technique is crucial for confirming that the target molecule has been formed and not an isomer or an unexpected byproduct. High-Resolution Mass Spectrometry (HRMS) is particularly powerful as it can determine the elemental formula of the molecule with high accuracy.
Trustworthiness: HRMS provides a self-validating system by matching the experimentally measured mass to a calculated mass for a specific elemental formula to within a very small tolerance (typically <5 ppm). This provides unambiguous confirmation of the compound's elemental composition.
Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution to a final concentration in the low µg/mL to ng/mL range.
Instrumentation: Use a mass spectrometer equipped with an Electrospray Ionization (ESI) source, such as a Time-of-Flight (TOF) or Orbitrap analyzer.
Data Acquisition:
Introduce the sample into the mass spectrometer via direct infusion or coupled with an HPLC system.
Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.
The high resolution of the instrument will provide a highly accurate mass measurement.
Analytical Technique
Expected Observations
Purpose of Observation
ESI-HRMS
- Calculated [M+H]⁺: C₁₂H₁₈NO₃⁺ = 224.1281 - Observed [M+H]⁺: Should be within 5 ppm of the calculated value.
- Confirms the molecular weight and elemental formula of the target compound.
MS/MS Fragmentation
- Fragments corresponding to the loss of COOH, the piperidine ring, or cleavage of the methylene bridge.
- Provides structural confirmation by correlating fragment masses to specific parts of the molecule's structure[7][8].
High-Performance Liquid Chromatography (HPLC)
Expertise & Experience: HPLC is the gold standard for determining the purity of a synthesized compound. It separates the components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. By developing a suitable method, the target compound can be separated from any starting materials, intermediates, or byproducts, allowing for its quantification as a percentage of the total sample.
Trustworthiness: The purity assessment by HPLC is self-validating when a high-purity reference standard is not available by demonstrating a single, sharp, and symmetrical peak under optimized conditions. Further validation can be achieved by using a photodiode array (PDA) detector to check for peak purity.
Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent to a known concentration (e.g., 1 mg/mL).
Instrumentation: An HPLC system with a C18 reversed-phase column and a UV or PDA detector.
Chromatographic Conditions:
Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). The polar nature of the carboxylic acid and the amine necessitates careful method development[9][10][11][12].
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV at a wavelength where the furan ring absorbs (e.g., 254 nm).
Data Analysis: Integrate the area of all peaks in the chromatogram. The purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.
Analytical Technique
Expected Observations
Purpose of Observation
HPLC
- A single major peak with a retention time characteristic of the compound. - Purity should ideally be >95% for use in further applications.
- Quantifies the purity of the synthesized compound. - Detects the presence of any impurities.
Fourier-Transform Infrared (FTIR) Spectroscopy
Expertise & Experience: FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule[13]. It is particularly useful for confirming the presence of the carboxylic acid group and for monitoring the disappearance of the ester carbonyl from the precursor.
Trustworthiness: The presence of characteristic absorption bands provides strong evidence for the inclusion of specific functional groups in the final structure.
Sample Preparation: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.
Data Acquisition: Record the spectrum, typically over a range of 4000-400 cm⁻¹.
Data Analysis: Identify the characteristic absorption frequencies for the functional groups in the molecule.
Analytical Technique
Expected Observations (cm⁻¹)
Purpose of Observation
FTIR
- Very broad O-H stretch from ~3300-2500 cm⁻¹[14]. - C=O stretch from ~1760-1690 cm⁻¹[13][15]. - C-N stretch and various C-H stretches.
- Confirms the presence of the carboxylic acid functional group. - Absence of a sharp C=O stretch around 1735-1750 cm⁻¹ indicates complete hydrolysis of the ester[4][16].
Elemental Analysis (EA)
Expertise & Experience: Elemental analysis by combustion provides the mass fractions of carbon, hydrogen, and nitrogen in a sample[17][18]. This classical technique is a fundamental method for confirming the empirical formula of a pure substance.
Trustworthiness: The agreement between the experimentally found elemental composition and the calculated values for the proposed formula, typically within a ±0.4% tolerance, provides strong, independent confirmation of the compound's purity and elemental makeup[19][20][21].
Sample Preparation: A precisely weighed amount (typically 1-3 mg) of the highly purified and dried sample is placed in a tin or silver capsule.
Instrumentation: A CHN elemental analyzer.
Analysis: The sample is combusted in an excess of oxygen, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified.
Data Analysis: The instrument's software calculates the percentage of C, H, and N in the original sample.
Analytical Technique
Calculated vs. Expected Found Values for C₁₂H₁₇NO₃
Purpose of Observation
Elemental Analysis
- Calculated: C, 64.55%; H, 7.67%; N, 6.27%. - Found: Should be within ±0.4% of the calculated values.
- Confirms the elemental composition and purity of the bulk sample.
Comparative Summary and Workflow for Verification
No single technique can definitively prove the structure and purity of a new compound. A combination of these orthogonal methods is essential for robust and independent verification.
Comparative Table of Verification Techniques
Technique
Primary Information
Strengths
Limitations
NMR Spectroscopy
Detailed molecular structure and connectivity.
Unambiguous structure elucidation.
Requires relatively pure sample; can be complex to interpret.
Mass Spectrometry
Molecular weight and elemental formula.
High sensitivity and accuracy for molecular formula.
Isomers are not easily distinguished without fragmentation studies.
HPLC
Purity and quantification.
Excellent for assessing purity and detecting impurities.
Does not provide structural information on its own.
FTIR Spectroscopy
Presence of functional groups.
Fast, non-destructive, good for reaction monitoring.
Provides limited information on the overall molecular structure.
Elemental Analysis
Elemental composition and purity.
Confirms the empirical formula of the bulk sample.
Requires a highly pure and homogenous sample.
Recommended Verification Workflow
Caption: A logical workflow for the independent verification process.
Conclusion
The independent verification of a newly synthesized compound such as 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is a critical, multi-step process that underpins the reliability of chemical research. This guide has proposed a viable synthetic route and provided a comparative analysis of essential analytical techniques. While NMR and high-resolution mass spectrometry are paramount for initial structural elucidation, they must be complemented by methods like HPLC and elemental analysis to rigorously establish purity. The synergistic use of these orthogonal methods, as outlined in the recommended workflow, creates a self-validating system that ensures the trustworthiness and integrity of the synthesized material. Adherence to these principles of comprehensive characterization is essential for the advancement of drug discovery and the broader chemical sciences.
References
AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. [Link]
Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. [Link]
ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. [Link]
Canadian Science Publishing. (n.d.). Mass spectrometry of some furanocoumarins. [Link]
BioPharma Services. (n.d.). BA Method Development: Polar Compounds. [Link]
MDPI. (n.d.). Production and Synthetic Possibilities of 5-Chloromethylfurfural as Alternative Biobased Furan. [Link]
Imre Blank's Homepage. (n.d.). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. [Link]
University of Calgary. (n.d.). IR: carboxylic acids. [Link]
PubMed Central (PMC). (n.d.). An International Study Evaluating Elemental Analysis. [Link]
Royal Society of Chemistry. (2015). Production of 5-(chloromethyl)furan-2-carbonyl chloride and furan-2,5-dicarbonyl chloride from biomass-derived. [Link]
LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]
JoVE. (2023). Video: Spectroscopy of Carboxylic Acid Derivatives. [Link]
Jones Chromatography. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]
Chemistry LibreTexts. (2020). 21.3: Spectroscopy of Carboxylic Acids. [Link]
ResearchGate. (2025). Ionization and fragmentation of furan molecules by electron collisions. [Link]
A Comparative Performance Analysis of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid as a Novel Anti-Inflammatory Agent
This guide presents a technical benchmark of the novel compound, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (designated here as Compound F-821), against established commercial non-steroidal anti-inflammatory...
Author: BenchChem Technical Support Team. Date: January 2026
This guide presents a technical benchmark of the novel compound, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (designated here as Compound F-821), against established commercial non-steroidal anti-inflammatory drugs (NSAIDs). We will explore its performance within a scientifically rigorous, hypothetical framework based on the known biological activities of furan-based chemical scaffolds. The objective is to provide researchers and drug development professionals with a clear, data-driven comparison and the methodologies required to validate these findings.
Introduction and Scientific Rationale
Inflammation is a critical biological response, but its dysregulation leads to chronic diseases such as arthritis and cardiovascular conditions. The primary mediators of inflammation and pain are prostaglandins (PGs), synthesized by cyclooxygenase (COX) enzymes.[1] There are two key isoforms: COX-1, which is constitutively expressed and involved in homeostatic functions like protecting the gastric mucosa, and COX-2, which is induced at sites of inflammation.[2][3]
Traditional NSAIDs, like Ibuprofen, are non-selective and inhibit both COX-1 and COX-2.[4][5] This lack of selectivity is responsible for common side effects, most notably gastrointestinal issues.[6] Consequently, the development of selective COX-2 inhibitors, such as Celecoxib, was a major therapeutic advance, offering potent anti-inflammatory effects with a reduced risk of certain side effects.[7][8]
The furan-2-carboxylic acid scaffold is present in numerous compounds with diverse biological activities, including anti-inflammatory properties. This guide postulates that Compound F-821, a novel derivative of this scaffold, may act as a potent and selective COX-2 inhibitor. To test this hypothesis, we will benchmark its performance against a non-selective inhibitor, Ibuprofen , and a COX-2 selective inhibitor, Celecoxib .[9][10]
Our evaluation will follow a logical two-tiered approach:
Biochemical Assay: Direct measurement of enzyme inhibition using purified recombinant COX-1 and COX-2 enzymes. This provides fundamental data on potency (IC50) and selectivity.
Cell-Based Assay: Assessment of the compound's ability to inhibit prostaglandin production in a biologically relevant inflammatory model using lipopolysaccharide (LPS)-stimulated macrophages.
This dual-assay strategy ensures that our evaluation is not only based on direct target engagement but also validated in a cellular context that mimics an inflammatory environment.
Experimental Design & Workflow
The overall benchmarking strategy is designed to move from a reductionist biochemical approach to a more integrated cellular model. This ensures that the mechanistic data from the enzyme assays are translated into a functional cellular outcome.
Caption: Experimental workflow for benchmarking Compound F-821.
Methodologies & Protocols
In Vitro COX-1 and COX-2 Inhibition Assay
Causality: This assay is the cornerstone of our investigation. By using purified enzymes, we can directly measure the interaction between our compounds and their targets without the complexity of cellular systems. This allows for a precise determination of the 50% inhibitory concentration (IC50) for each isoform and the calculation of a selectivity index (SI), which is a critical parameter for modern anti-inflammatory drug candidates.[11]
Protocol: (Adapted from colorimetric inhibitor screening kits).[12][13]
Reagent Preparation:
Prepare Assay Buffer (0.1 M Tris-HCl, pH 8.0).
Reconstitute recombinant human COX-1 and COX-2 enzymes in the Assay Buffer. Keep on ice.
Prepare a solution of Heme co-factor in the Assay Buffer.
Prepare the substrate, Arachidonic Acid, in an appropriate solvent and then dilute in Assay Buffer to the final working concentration.
Prepare the colorimetric substrate, N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).
100% Activity Wells (Positive Control): 150 µL Assay Buffer, 10 µL Heme, 10 µL of enzyme (either COX-1 or COX-2).
Inhibitor Wells: 140 µL Assay Buffer, 10 µL Heme, 10 µL of enzyme, and 10 µL of test compound (Compound F-821, Ibuprofen, or Celecoxib) at various concentrations. Use DMSO as a vehicle control.
Incubation:
Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitors to bind to the enzymes.
Reaction Initiation:
Add 10 µL of Arachidonic Acid solution to all wells except the background wells.
Immediately add 10 µL of TMPD solution to all wells.
Measurement:
Read the absorbance at 590 nm using a plate reader every minute for 5 minutes. The rate of color development is proportional to the peroxidase activity of the COX enzyme.
Data Analysis:
Calculate the percentage of inhibition for each compound concentration relative to the 100% activity control.
Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Calculate the Selectivity Index (SI) as: SI = IC50 (COX-1) / IC50 (COX-2).
Cell-Based PGE2 Production Assay
Causality: While the enzyme assay measures direct target engagement, it doesn't account for cell permeability, metabolism, or off-target effects. This cell-based assay addresses that gap. We use RAW 264.7 murine macrophages, a standard cell line for inflammation studies.[14] Stimulation with bacterial lipopolysaccharide (LPS) robustly induces COX-2 expression and subsequent production of Prostaglandin E2 (PGE2), a key inflammatory mediator.[15] By measuring the reduction in PGE2 levels, we can determine a compound's functional efficacy in a cellular inflammatory model.
Protocol: (Adapted from established LPS-stimulation protocols).[16][17]
Cell Culture:
Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
Seed cells into a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.[14]
Compound Treatment:
Remove the culture medium.
Add fresh medium containing serial dilutions of the test compounds (Compound F-821, Ibuprofen, Celecoxib) or vehicle (DMSO).
Pre-incubate the cells with the compounds for 2 hours at 37°C.[14]
Inflammatory Stimulation:
Add LPS to each well to a final concentration of 100 ng/mL (excluding the unstimulated negative control wells).
After incubation, centrifuge the plate to pellet any detached cells.
Carefully collect the cell culture supernatant for PGE2 analysis.
PGE2 Quantification:
Measure the concentration of PGE2 in the supernatants using a competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.[19]
Data Analysis:
Calculate the percentage of PGE2 inhibition for each compound concentration relative to the LPS-stimulated vehicle control.
Plot the percent inhibition against the logarithm of the compound concentration to determine the 50% effective concentration (EC50).
Data Presentation & Comparative Analysis
The following tables summarize the hypothetical performance data for Compound F-821 against the commercial benchmarks. The data are designed to be scientifically plausible and illustrative of a promising drug candidate.
Table 1: In Vitro COX Enzyme Inhibition
Compound
COX-1 IC50 (µM)
COX-2 IC50 (µM)
Selectivity Index (COX-1/COX-2)
Compound F-821
12.5
0.08
156.3
Ibuprofen
5.2
15.6
0.33
Celecoxib
10.6
0.07
151.4
Data are illustrative.
Table 2: Cellular Anti-Inflammatory Potency
Compound
EC50 for PGE2 Inhibition (µM) in LPS-stimulated RAW 264.7 cells
Compound F-821
0.21
Ibuprofen
1.8
Celecoxib
0.19
Data are illustrative.
Interpretation and Discussion
The results from our benchmarking study position Compound F-821 as a highly promising anti-inflammatory candidate with a profile comparable to the selective COX-2 inhibitor, Celecoxib.
From the in vitro enzyme assays (Table 1), Compound F-821 demonstrates potent inhibition of the COX-2 enzyme (IC50 = 0.08 µM), which is on par with Celecoxib (IC50 = 0.07 µM).[7][8] Crucially, it shows significantly less activity against the COX-1 isoform (IC50 = 12.5 µM), resulting in a high Selectivity Index of 156.3. This profile is highly desirable, as it suggests a reduced potential for the gastrointestinal side effects associated with COX-1 inhibition.[3] In stark contrast, Ibuprofen shows non-selective activity, inhibiting COX-1 more potently than COX-2, which aligns with its known pharmacological profile.[5][20]
This promising biochemical profile is successfully translated into a functional cellular response (Table 2). In the LPS-stimulated macrophage model, Compound F-821 effectively suppressed the production of the key inflammatory mediator PGE2 with an EC50 of 0.21 µM. This cellular potency is again comparable to Celecoxib (0.19 µM) and markedly superior to the non-selective Ibuprofen (1.8 µM). This demonstrates that Compound F-821 is not only a potent enzyme inhibitor but is also cell-permeable and effective at its target in a complex biological environment.
The relationship between the biochemical and cellular data can be visualized as follows:
Caption: Mechanism of NSAID action and selectivity profiles.
Conclusion and Future Directions
This guide outlines a robust, multi-tiered strategy for benchmarking the novel molecule 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid (Compound F-821). The hypothetical data strongly support its classification as a potent and highly selective COX-2 inhibitor, with performance characteristics that rival the commercial drug Celecoxib.
The detailed protocols provided herein serve as a template for researchers to validate these findings. Future work should focus on expanding this profile to include in vivo models of inflammation and pain, pharmacokinetic studies, and comprehensive safety and toxicology assessments to fully elucidate the therapeutic potential of this promising compound.
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Lipopolysaccharide-Induced Nitric Oxide, Prostaglandin E2, and Cytokine Production of Mouse and Human Macrophages Are Suppressed by Pheophytin-b - MDPI. [Link]
Effect of LF on LPS-induced prostaglandin E2 (PGE2) production and COX2... - ResearchGate. [Link]
Lipopolysaccharide-Induced Nitric Oxide, Prostaglandin E2, and Cytokine Production of Mouse and Human Macrophages Are Suppressed by Pheophytin-b - PMC - PubMed Central. [Link]
Lipopolysaccharide-Induced Nitric Oxide and Prostaglandin E2 Production Is Inhibited by Tellimagrandin II in Mouse and Human Macrophages - NIH. [Link]
Induction of COX-2 Enzyme and Down-regulation of COX-1 Expression by Lipopolysaccharide (LPS) Control Prostaglandin E2 Productio. [Link]
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A Researcher's Guide to Confirming Mechanism of Action with Genetic Knockout Studies
For researchers, scientists, and professionals in drug development, unequivocally demonstrating a drug's mechanism of action (MoA) is a cornerstone of preclinical and clinical success. Among the arsenal of molecular tool...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers, scientists, and professionals in drug development, unequivocally demonstrating a drug's mechanism of action (MoA) is a cornerstone of preclinical and clinical success. Among the arsenal of molecular tools available, genetic knockout (KO) studies stand out as a definitive method to probe the necessity of a specific gene product for a biological process or drug response.[1][2][3] This guide provides an in-depth comparison of modern gene knockout technologies, offering practical insights and detailed protocols to empower your MoA confirmation studies.
Section 1: The "Why" and "How" of Genetic Knockout for MoA Confirmation
At its core, a gene knockout experiment aims to permanently inactivate a specific gene to observe the resulting phenotypic changes.[1][2][4] In the context of drug development, if a compound is hypothesized to act through a particular protein target, knocking out the gene encoding that protein should, in theory, abolish or significantly alter the drug's effect. This simple yet powerful logic forms the basis of using KO studies for MoA validation.
The Central Hypothesis: A Logic Flow
The experimental design hinges on a clear, testable hypothesis. For a given drug and its putative target, the expected outcomes of a knockout study can be visualized as a logical progression.
Caption: Logical flow for MoA confirmation using a knockout model.
Section 2: A Comparative Analysis of Gene Editing Technologies
Head-to-Head Comparison: ZFNs vs. TALENs vs. CRISPR-Cas9 vs. RNAi
Feature
Zinc-Finger Nucleases (ZFNs)
TALENs
CRISPR-Cas9
RNA Interference (RNAi)
Mechanism
DNA-binding zinc finger proteins fused to a FokI nuclease domain.[10][11][12]
TALE proteins fused to a FokI nuclease domain.[10][13][14]
A guide RNA (gRNA) directs the Cas9 nuclease to a specific DNA sequence.[13][15][16]
Small interfering RNAs (siRNAs) or short hairpin RNAs (shRNAs) trigger the degradation of target mRNA.[1][5][8]
Applications where high specificity is paramount and the complexity of design is not a major hurdle.
Similar to ZFNs, but with a better balance of specificity and ease of use.[11]
High-throughput screening, rapid generation of knockout models, and multiplexed gene editing.[13]
Initial target validation, dose-dependent effect studies, and situations where a complete knockout may be lethal.[20]
Section 3: Experimental Workflow: A Step-by-Step Guide to CRISPR-Cas9 Knockout
The CRISPR-Cas9 system is the most widely adopted method for generating gene knockouts due to its simplicity and efficiency.[13] Here, we outline a comprehensive workflow for generating and validating a knockout cell line to confirm a drug's MoA.
Workflow Diagram
Caption: A typical experimental workflow for generating and validating a CRISPR-Cas9 knockout cell line.
Detailed Protocol
Phase 1: Design and Preparation
sgRNA Design:
Objective: Design multiple single guide RNAs (sgRNAs) targeting a critical exon of your gene of interest, preferably near the 5' end of the coding sequence.[21]
Tools: Use online design tools like Benchling, CHOPCHOP, or Synthego's design tool. These tools help predict on-target efficiency and potential off-target sites.[22]
Causality: Targeting an early exon is more likely to introduce a frameshift mutation that results in a non-functional truncated protein.[4] Designing multiple sgRNAs provides a backup if one is inefficient.[22]
Component Preparation:
Objective: Prepare the CRISPR components for delivery.
Options:
All-in-one plasmid: A single plasmid encoding both Cas9 and the sgRNA.
Two-plasmid system: Separate plasmids for Cas9 and sgRNA.
Ribonucleoprotein (RNP) complex: Purified Cas9 protein pre-complexed with synthetic sgRNA.
Trustworthiness: The RNP approach is often preferred as it leads to transient Cas9 activity, reducing the chances of off-target mutations compared to plasmid-based methods.[17]
Phase 2: Execution
Delivery into Cells:
Objective: Introduce the CRISPR components into the target cell line.
Methods: Common methods include lipid-based transfection (e.g., Lipofectamine), electroporation, or viral transduction (e.g., lentivirus).[23]
Expertise: The choice of delivery method is cell-type dependent. Electroporation is often highly efficient for delivering RNP complexes.[17]
Single-Cell Isolation and Expansion:
Objective: Isolate individual cells to grow clonal populations, each arising from a single editing event.
Methods: Fluorescence-Activated Cell Sorting (FACS) or limiting dilution.
Causality: This step is critical because the initial transfected population is heterogeneous, containing a mix of unedited cells, cells with mono-allelic edits, and cells with bi-allelic edits. Only by analyzing clonal populations can you identify a true knockout.
Phase 3: Validation
Genomic Validation:
Objective: Confirm that the desired genetic modification has occurred at the DNA level.
Protocol:
Extract genomic DNA from each clonal population.
Amplify the targeted region using PCR.
Sequence the PCR product using Sanger sequencing.
Analyze the sequencing data using tools like TIDE (Tracking of Indels by DEcomposition) or ICE (Inference of CRISPR Edits) to identify and quantify insertions/deletions (indels).[24][25]
Trustworthiness: Direct sequencing is the gold standard for confirming the genetic knockout.[23][24]
Protein Expression Validation:
Objective: Verify the absence of the target protein.
Protocol:
Prepare protein lysates from wild-type and validated knockout clones.
Perform a Western blot using a validated antibody against the target protein.
Alternatively, use mass spectrometry for a more quantitative and unbiased assessment of protein absence.[24]
Causality: The absence of the protein is the ultimate confirmation of a successful functional knockout. This step is crucial as some in-frame indels might not lead to a complete loss of protein function.
Functional Assay (MoA Confirmation):
Objective: Test the effect of the drug on the knockout cells.
Protocol:
Culture wild-type and validated knockout cells.
Treat both cell populations with a dose-range of the drug.
Measure the relevant phenotypic endpoint (e.g., cell viability, reporter gene activity, phosphorylation of a downstream target).
Control: Include a vehicle-treated control for both cell lines.
Data Interpretation: If the drug's effect is significantly diminished or completely absent in the knockout cells compared to the wild-type cells, this provides strong evidence that the knocked-out gene is essential for the drug's mechanism of action.
Section 4: Navigating the Pitfalls: Off-Target Effects and Compensatory Mechanisms
While powerful, genetic knockout studies are not without their challenges. A rigorous experimental design must account for potential confounding factors.
Off-Target Effects
The Cas9 nuclease can sometimes cleave DNA at sites that are similar but not identical to the intended target sequence.[17][18][19] These off-target mutations can introduce unintended phenotypic changes, complicating data interpretation.[18]
Mitigation Strategies:
High-Fidelity Cas9 Variants: Engineered versions of Cas9 (e.g., SpCas9-HF1, eSpCas9) show reduced off-target activity.[17]
Careful sgRNA Design: Use algorithms that predict and minimize off-target sites.
RNP Delivery: As mentioned, the transient nature of RNP delivery limits the time Cas9 is active in the cell, reducing the window for off-target events.[17]
Whole-Genome Sequencing: For clinical applications, sequencing the entire genome of the final knockout clone is the most thorough way to check for off-target mutations.
Genetic Compensation
In some cases, the loss of one gene can be compensated for by the upregulation of a functionally related gene, masking the true phenotype of the knockout.[26][27][28][29] This is a biological robustness mechanism that can lead to false-negative results, where the drug target appears non-essential because another gene has taken its place.[26][27][29]
Identification and Control Strategies:
Transcriptomic Analysis: Perform RNA-sequencing on both wild-type and knockout cells to identify genes that are significantly upregulated in the knockout line.
Phenotypic Comparison to RNAi: Interestingly, genetic compensation is often observed in stable knockouts but not in transient knockdowns.[26][29] If a knockdown of the target gene produces a phenotype that is absent in the knockout, it may suggest a compensatory mechanism is at play in the knockout model.[26][29]
Double Knockouts: If a compensatory gene is identified, creating a double knockout of both the primary target and the compensatory gene can reveal the true phenotype.[30]
Conclusion
Genetic knockout studies, particularly those employing the CRISPR-Cas9 system, are an indispensable tool for definitively confirming a drug's mechanism of action. By providing a clear "yes" or "no" answer to the question of a target's necessity, these experiments build a foundation of trust and scientific rigor in the drug development pipeline. Success, however, relies on a deep understanding of the technologies, a meticulously planned workflow, and a vigilant awareness of potential pitfalls like off-target effects and genetic compensation. By following the principles and protocols outlined in this guide, researchers can confidently navigate the complexities of gene editing to generate robust, interpretable, and publication-quality data.
References
Synthego. (n.d.). A Step-by-Step Guide on Gene Knockouts. Retrieved from [Link]
Zhang, X. H., Tee, L. Y., Wang, X. G., Huang, Q. S., & Yang, S. H. (2023). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Bioengineering and Biotechnology, 11, 1143157. [Link]
Genetic Education. (2019). Gene Knockout: Steps, Methods and Applications. Retrieved from [Link]
Precision Biosystems. (2020). CRISPR, ZFNs, TALENs: Differences Between Bioengineering Technologies. Retrieved from [Link]
Zhang, X. H., Tee, L. Y., Wang, X. G., Huang, Q. S., & Yang, S. H. (2023). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Bioengineering and Biotechnology, 11, 1143157. [Link]
Innovative Genomics Institute. (2017). Anti-CRISPR Proteins Decrease Off-Target Effects of Cas9. Retrieved from [Link]
News-Medical.Net. (2019). Gene Editing Techniques: ZFNs, TALENs or CRISPR?. Retrieved from [Link]
Addgene. (2024). CRISPR 101: Off-Target Effects. Retrieved from [Link]
Patsnap. (2025). CRISPR vs. TALEN vs. ZFN: Which Gene Editing Tool Is Right?. Retrieved from [Link]
Quora. (n.d.). What is the difference between ZFNs, TALENs, and CRISPR?. Retrieved from [Link]
ResearchGate. (2021). (PDF) RNA interference: from target validation to therapeutics. Retrieved from [Link]
Biognosys. (n.d.). How to Validate a CRISPR Knockout. Retrieved from [Link]
Taylor & Francis Online. (2006). RNAi: for functional analysis and target validation. Retrieved from [Link]
StudySmarter. (2024). Gene Knockout: Definition & Technique. Retrieved from [Link]
El-Brolosy, M. A., & Stainier, D. Y. R. (2017). Genetic compensation: A phenomenon in search of mechanisms. PLoS genetics, 13(7), e1006780. [Link]
ResearchGate. (2021). Genetic compensation in knockouts: a review and evaluation of current models explaining discrepancies in loss-of-function studies. Retrieved from [Link]
Rebourcet, D., et al. (2024). Compensatory mechanisms that maintain androgen production in mice lacking key androgen biosynthetic enzymes. The Journal of endocrinology, 263(2), e230234. [Link]
Max-Planck-Gesellschaft. (2015). Gene knockout: loss of a gene can be compensated by another gene. Retrieved from [Link]
MDPI. (2023). Guidelines for Performing CRISPR/Cas9 Genome Editing for Gene Validation and Trait Improvement in Crops. Retrieved from [Link]
GenScript. (2023). Best Practices for Selecting Controls in Gene Expression Experiments. Retrieved from [Link]
preLights. (2020). Drug mechanism-of-action discovery through the integration of pharmacological and CRISPR screens. Retrieved from [Link]
El-Brolosy, M. A., & Stainier, D. Y. R. (2017). Genetic compensation: A phenomenon in search of mechanisms. PLoS genetics, 13(7), e1006780. [Link]
BioInteractive. (n.d.). CRISPR-Cas9 Mechanisms and Applications. Retrieved from [Link]
PubMed. (2025). Techniques for Validating CRISPR Changes Using RNA-Sequencing Data. Retrieved from [Link]
Horizon Discovery. (n.d.). Strategies to detect and validate your CRISPR gene edit. Retrieved from [Link]
Horizon Discovery. (n.d.). Video: How to design a CRISPR gene knockout experiment. Retrieved from [Link]
Benchling. (2016). What to Consider When Planning a Gene Knockout Experiment with CRISPR/Cas9. Retrieved from [Link]
Takara Bio. (2018). Successful CRISPR knockout experiments—here's what to consider before starting (Part I). Retrieved from [Link]
American Physiological Society. (n.d.). Using Knockout and Transgenic Mice to Study Neurophysiology and Behavior. Retrieved from [Link]
MtoZ Biolabs. (n.d.). Gene Knockout for Drug Screening and Target Identification. Retrieved from [Link]
Horizon Discovery. (2023). Why designing guides for CRISPR knockout experiments is more complex than just looking at every NGG PAM. Retrieved from [Link]
ACS Omega. (2022). Insights into the Mechanism of CRISPR/Cas9-Based Genome Editing from Molecular Dynamics Simulations. Retrieved from [Link]
News-Medical.Net. (2024). Researchers uncover key mechanisms of CRISPR gene editing. Retrieved from [Link]
Scientific Reports. (2021). Exploring gene knockout strategies to identify potential drug targets using genome-scale metabolic models. Retrieved from [Link]
BOC Sciences. (2026). RNA Interference vs Gene Knockout: Key Differences for Drug Discovery. Retrieved from [Link]
A Researcher's Guide to Ensuring Reproducibility in In Vitro Profiling of Novel Furan-2-Carboxylic Acid Derivatives
Byline: A Senior Application Scientist Introduction: The Challenge of Reproducibility with Novel Chemical Entities The journey of a novel chemical entity, such as 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid,...
Author: BenchChem Technical Support Team. Date: January 2026
Byline: A Senior Application Scientist
Introduction: The Challenge of Reproducibility with Novel Chemical Entities
The journey of a novel chemical entity, such as 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, from synthesis to a potential therapeutic candidate is paved with rigorous in vitro testing.[1][2] These early-stage experiments are foundational, offering the first glimpse into a compound's biological activity and potential. However, the scientific community is increasingly aware of the "reproducibility crisis," where findings from one laboratory are difficult to replicate in another.[3][4] This guide provides a framework for designing and executing robust in vitro experiments, using the novel compound 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid as a case study, to ensure the generation of reliable and reproducible data.
While specific biological data for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is not yet publicly available, the furan-2-carboxylic acid scaffold is present in numerous compounds with diverse biological activities, including antimicrobial and anticancer properties.[5][6][7] This guide will therefore focus on a hypothetical in vitro testing cascade for potential anticancer activity, a common application for such scaffolds.
PART 1: Foundational Principles for Reproducible In Vitro Research
Before embarking on specific assays, it is crucial to establish a foundation of good cell culture practice and rigorous experimental design. These principles are universal and form the bedrock of reproducible science.[4]
The Cornerstone: Cell Line Authentication
The identity of the cell line used is a critical variable. Misidentified or cross-contaminated cell lines are a major source of irreproducible data.
Protocol: Implement routine short tandem repeat (STR) profiling for all cell lines upon receipt and before cryopreservation. This should be repeated every few months during active culturing.
Rationale: STR profiling provides a unique genetic fingerprint for each cell line, confirming its identity and ensuring that the experimental system is what it is reported to be.
Reagent and Compound Quality Control
The purity and stability of the test compound and all reagents can significantly impact experimental outcomes.
Compound Identity and Purity: Verify the structure and purity of each new batch of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid using methods like NMR, mass spectrometry, and HPLC.
Reagent Consistency: Use a single, quality-controlled batch of critical reagents like fetal bovine serum (FBS) for a set of experiments to minimize variability.
Standardized Operating Procedures (SOPs)
Detailed SOPs are essential for ensuring consistency within and between laboratories.[4]
Content: SOPs should meticulously document every step of a procedure, including cell seeding densities, incubation times, reagent concentrations, and instrument settings.
Implementation: All personnel involved in the experiments should be thoroughly trained on the relevant SOPs.
PART 2: A Hypothetical In Vitro Testing Cascade for Anticancer Activity
This section outlines a step-by-step experimental workflow to assess the potential anticancer activity of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. For comparative purposes, we will include a known furan-based anticancer agent, 5-(5-Nitro-2-furoyl)-L-aspartic acid hydrazide (Compound X) , which has demonstrated activity against various cancer cell lines.
Initial Cytotoxicity Screening: The MTT Assay
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric assay to assess cell metabolic activity and, by inference, cell viability.
Experimental Protocol:
Cell Seeding: Seed cancer cell lines (e.g., HeLa, HepG2) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid and the comparator, Compound X, for 72 hours. Include a vehicle control (e.g., DMSO).
MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound.
Rationale for Choices: The use of multiple cell lines provides a broader understanding of the compound's activity spectrum. A 72-hour treatment period is a standard duration to observe significant effects on cell proliferation.
Investigating the Mechanism of Cell Death: Apoptosis vs. Necrosis
To understand how the compound induces cell death, it is essential to distinguish between programmed cell death (apoptosis) and uncontrolled cell death (necrosis).
Treatment: Treat cells with the test compounds at their respective IC50 concentrations for 24 and 48 hours.
Staining: Harvest the cells and stain with Annexin V-FITC and PI according to the manufacturer's protocol.
Flow Cytometry: Analyze the stained cells using a flow cytometer.
Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V positive, PI negative), late apoptosis/necrosis (Annexin V positive, PI positive), and necrosis (Annexin V negative, PI positive).
Rationale for Choices: This dual-staining method allows for the clear differentiation of different stages of cell death, providing mechanistic insights.
PART 3: Ensuring Trustworthiness Through Self-Validating Systems
Every experiment should be designed with internal controls that validate the results.
Positive and Negative Controls: In the MTT assay, a known cytotoxic drug (e.g., doxorubicin) should be used as a positive control, while the vehicle (e.g., DMSO) serves as the negative control.
Assay Performance Metrics: For each assay, establish and monitor key performance metrics such as the Z'-factor for high-throughput screens to ensure assay quality and reproducibility.[8][9]
Conclusion: A Commitment to Rigorous and Reproducible Science
The principles and protocols outlined in this guide provide a framework for the robust in vitro evaluation of novel compounds like 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. By prioritizing cell line authentication, reagent quality control, detailed SOPs, and the use of appropriate controls, researchers can generate high-quality, reproducible data. This commitment to scientific integrity is paramount for accelerating the translation of promising molecules from the laboratory to the clinic.
References
Pion Inc. (2024, September 17). The Role Of in vitro Testing In Drug Development.
NIH. (2024, February 1). Complex in vitro model: A transformative model in drug development and precision medicine - PMC.
bioRxiv. (2019, February 5). A multi-center study on factors influencing the reproducibility of in vitro drug-response studies.
PubMed Central. In Vitro Research Reproducibility: Keeping Up High Standards - PMC.
BioIVT. (2026, January 13). 2026: Areas of major impact across life sciences.
Veranex. (2024, September 25). Exploring the Assay Development Pipeline for In-Vitro Diagnostics (IVDs).
Molecular Diagnostic Assay Valid
InfinixBio. How To Meet The Regulatory Requirements For Preclinical Assay Development.
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Optimizing Immunohistochemistry Validation and Regulatory Str
Oriental Journal of Chemistry. (2019, May 8). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)
MDPI. Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening.
"evaluating the selectivity of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid against related targets"
A Comprehensive Guide to Evaluating the Selectivity of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid This guide provides a comprehensive framework for researchers, scientists, and drug development professionals...
Author: BenchChem Technical Support Team. Date: January 2026
A Comprehensive Guide to Evaluating the Selectivity of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously evaluate the selectivity of the novel compound, 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. While specific biological data for this compound is not yet publicly available, its structural motifs—a furan-2-carboxylic acid core and a piperidine moiety—are prevalent in numerous pharmacologically active agents.[1][2][3] This suggests potential interactions with a range of biological targets, making a thorough selectivity assessment crucial.
Drawing from established principles of drug discovery, this guide will use a plausible, hypothesized primary target to illustrate the necessary experimental workflows. We will proceed under the assumption that our compound of interest is a modulator of G-protein coupled receptors (GPCRs), a large family of transmembrane proteins that are the targets for approximately one-third of all marketed drugs.[4][5]
Section 1: Defining the Target Landscape
The first step in any selectivity profiling is to define a logical panel of targets. This panel should include the hypothesized primary target and a selection of related off-targets.
Hypothesized Primary Target: A G-Protein Coupled Receptor (GPCR)
Given the structural similarities of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid to known GPCR ligands, we will hypothesize that its primary target is a specific GPCR, for instance, a serotonin or dopamine receptor subtype. These receptors are critical in the central nervous system and are modulated by numerous drugs containing piperidine scaffolds.[3]
Selection of Related Off-Targets
A robust selectivity panel should include:
Closely Related Receptor Subtypes: Other receptors within the same family (e.g., other serotonin receptor subtypes if the primary target is a serotonin receptor).
Receptors with Similar Ligand Binding Pockets: GPCRs from different families that are known to bind similar chemical scaffolds.
Commonly Implicated Off-Targets: A broader panel of targets known for promiscuous binding, such as certain kinases or ion channels, to identify potential unforeseen interactions.
Section 2: Experimental Strategy for Selectivity Profiling
A multi-tiered approach, combining initial binding assays with subsequent functional assays, provides a comprehensive understanding of a compound's selectivity.
Tier 1: Primary Screening with Radioligand Binding Assays
Radioligand binding assays are a gold standard for determining the affinity of a compound for a specific receptor.[6] These assays measure the displacement of a radioactively labeled ligand, known to bind to the target receptor, by the test compound.
Objective: To determine the binding affinity (Ki) of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid for the primary target and a broad panel of off-targets.
Workflow Diagram:
Caption: Workflow for a radioligand binding assay.
Tier 2: Functional Assays for On-Target and Off-Target Activity
While binding assays reveal affinity, they do not indicate whether the compound acts as an agonist, antagonist, or inverse agonist. Functional assays are essential to characterize the compound's biological effect.[7]
Objective: To determine the functional activity (e.g., EC50 for agonists, IC50 for antagonists) of the compound at the primary target and any off-targets identified in Tier 1.
Common Functional Assays for GPCRs:
cAMP Assays: For Gs and Gi-coupled receptors, changes in intracellular cyclic AMP levels are measured.[8]
Calcium Flux Assays: For Gq-coupled receptors, the release of intracellular calcium is monitored.[7][9]
Reporter Gene Assays: These assays measure the transcriptional activation of a reporter gene downstream of GPCR signaling.[10]
Workflow Diagram:
Caption: General workflow for cell-based functional assays.
Section 3: Data Interpretation and Selectivity Index
The selectivity of a compound is quantified by the Selectivity Index (SI) . The SI is the ratio of the compound's affinity or potency for an off-target to its affinity or potency for the primary target.[11]
Formula:
For binding assays: SI = Ki (off-target) / Ki (primary target)
For functional assays: SI = EC50 or IC50 (off-target) / EC50 or IC50 (primary target)
A higher SI value indicates greater selectivity for the primary target. A commonly accepted threshold for a "selective" compound is an SI of ≥100.
The structural motifs of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid also bear resemblance to some enzyme inhibitors. Therefore, a broader selectivity screen should include a panel of relevant enzymes.
Objective: To determine if the compound inhibits the activity of key enzymes, such as kinases or metabolic enzymes.
General Enzyme Inhibition Assay Protocol: [12][13]
Reagent Preparation: Prepare solutions of the purified enzyme, its substrate, and serial dilutions of the test compound in an appropriate assay buffer.
Assay Setup: In a microplate, combine the enzyme and the test compound (or vehicle control).
Reaction Initiation: Add the substrate to initiate the enzymatic reaction.
Detection: Measure the rate of product formation or substrate consumption over time using a suitable detection method (e.g., spectrophotometry, fluorescence, luminescence).
Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.[14]
Workflow Diagram:
Caption: Workflow for an enzyme inhibition assay.
Section 5: Conclusion and Future Directions
A thorough evaluation of the selectivity of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid is paramount for its progression as a potential therapeutic agent. The experimental framework outlined in this guide, encompassing binding affinity, functional activity, and enzyme inhibition assays, provides a robust methodology for characterizing its on- and off-target profile. The resulting selectivity indices will be critical in assessing the compound's potential for efficacy and safety.
Further studies, such as in vivo animal models and ADME (absorption, distribution, metabolism, and excretion) profiling, will be necessary to fully elucidate the therapeutic potential of this novel compound.
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Javaid, M. N., et al. (2024). Emerging pharmaceutical uses of piperidine, pyrrolidine, and derivatives. Journal of Molecular Structure, 1301, 137357.
Schulte, L., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 25(10), 5364.
Kuzmič, P. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50(3-4), 345–352.
Raczynska, A., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 278, 116773.
International Journal of Novel Research and Development. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. Retrieved from [Link]
Scilit. (n.d.). Cell‐based assays in GPCR drug discovery. Retrieved from [Link]
Hauser, A. S., et al. (2017). Trends in GPCR drug discovery: new agents, targets and indications. Nature Reviews Drug Discovery, 16(12), 829–842.
Schulze, J., et al. (2022). Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements. STAR Protocols, 3(3), 101538.
Navigating the Disposal of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic Acid: A Comprehensive Guide to Laboratory Safety and Waste Management
For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses the...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it encompasses their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a compound with structural motifs requiring careful consideration for waste management. By understanding the underlying chemical principles and regulatory frameworks, laboratories can ensure the safety of their personnel and the protection of the environment.
Hazard Profile and Core Chemical Characteristics
Furan-2-carboxylic Acid Moiety: Derivatives of furan-2-carboxylic acid are known to be irritants. For instance, 2-furoic acid and its derivatives can cause skin and serious eye irritation[1][2][3][4]. Similarly, 5-Hydroxymethyl-2-furancarboxylic Acid is classified as a skin, eye, and respiratory irritant.
Piperidine Moiety: The piperidine ring, a common heterocyclic amine, and its derivatives can also be hazardous. For example, piperidine-4-carboxylic acid may cause respiratory irritation, skin irritation, and serious eye irritation[5]. 1-Methylpiperidine-4-carboxylic acid is described as harmful if swallowed, in contact with skin, or if inhaled, and also causes skin and eye irritation[6].
Based on these structural analogs, it is prudent to handle 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid as a compound that is potentially irritating to the skin, eyes, and respiratory tract. The GHS pictograms for similar compounds often include the exclamation mark for these types of hazards[6].
Hazard Classification
Anticipated for 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
The "Cradle-to-Grave" Philosophy of Chemical Waste Management
The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA)[8][9]. This framework mandates a "cradle-to-grave" approach, meaning that hazardous waste is tracked from its generation to its final disposal[9]. As a generator of chemical waste, your laboratory is responsible for its proper identification, management, and disposal[9].
Step-by-Step Disposal Protocol
This protocol is designed to provide a clear, actionable workflow for the safe disposal of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid and its associated waste.
Part 1: Immediate Post-Experiment Procedures
Segregation at the Source:
Immediately after use, segregate all waste contaminated with 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid. This includes:
Unused or excess solid compound.
Contaminated personal protective equipment (PPE) such as gloves and disposable lab coats.
Causality: Segregation prevents the unintentional mixing of incompatible waste streams, which could lead to hazardous reactions. It is a foundational principle of safe laboratory waste management[10].
Waste Container Selection and Labeling:
Use a dedicated, leak-proof, and chemically compatible container for solid waste. For liquid waste, use a sealable container, also ensuring chemical compatibility.
The container must be clearly labeled with the words "Hazardous Waste"[11].
The label should also include the full chemical name: "5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid" and indicate its irritant nature.
Part 2: Accumulation and Storage
Satellite Accumulation Areas (SAAs):
Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of the laboratory personnel[11].
Keep the container closed at all times, except when adding waste.
Causality: SAAs are designed for the short-term collection of hazardous waste, minimizing the risk of spills and exposure in the main laboratory area[11].
Central Accumulation Areas (CAAs):
Once the container is full, or if waste needs to be stored for a longer period, it should be moved to a Central Accumulation Area (CAA)[11].
The transfer to the CAA should be documented, and the area must meet all regulatory requirements for hazardous waste storage.
Part 3: Final Disposal
Engage a Licensed Waste Disposal Company:
The final disposal of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid must be handled by a licensed hazardous waste disposal company[2][12].
Do not dispose of this compound down the drain or in regular trash.
Causality: Professional disposal services have the expertise and permits to handle and treat chemical waste in accordance with federal, state, and local regulations, ensuring environmental protection.
Waste Manifesting:
For transportation off-site, a hazardous waste manifest is required for certain generators of hazardous waste[13]. This legal document tracks the waste from your facility to its final destination.
Your institution's Environmental Health and Safety (EHS) office will typically manage this process.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Caption: Decision workflow for the disposal of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid.
Spill Management
In the event of a spill, immediate and appropriate action is crucial.
Alert Personnel: Notify others in the immediate area.
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.
Personal Protective Equipment (PPE): Before cleaning, don appropriate PPE, including safety glasses or goggles, gloves, and a lab coat. For larger spills, a respirator may be necessary.
Containment and Cleanup:
For a dry spill, carefully sweep or vacuum the material into a designated hazardous waste container. Avoid generating dust[1][5].
For a wet spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.
Decontamination: Wash the spill area thoroughly with soap and water[5].
Reporting: Report the spill to your laboratory supervisor and EHS office.
Conclusion
The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, a methodical approach to disposal, grounded in an understanding of its potential hazards and the governing regulatory principles, is essential. By adhering to the procedures outlined in this guide, researchers can ensure that their innovative work is conducted safely from the initial experiment to the final disposal of all associated materials.
References
Medical Laboratory Observer. Laboratory Waste Management: The New Regulations.[Link]
Ohio EPA. Managing Hazardous Waste Generated in Laboratories.[Link]
U.S. Environmental Protection Agency. Steps in Complying with Regulations for Hazardous Waste.[Link]
U.S. Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Regulations.[Link]
U.S. Environmental Protection Agency. Regulations for Hazardous Waste Generated at Academic Laboratories.[Link]
U.S. Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Overview.[Link]
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A Senior Application Scientist's Guide to Handling 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid
Hazard Assessment: A Structurally-Informed Approach Understanding the "why" behind safety protocols is critical. The required personal protective equipment (PPE) is not arbitrary; it is a direct response to the potential...
Author: BenchChem Technical Support Team. Date: January 2026
Hazard Assessment: A Structurally-Informed Approach
Understanding the "why" behind safety protocols is critical. The required personal protective equipment (PPE) is not arbitrary; it is a direct response to the potential hazards presented by the molecule's structure.
Furan Moiety: The furan ring is a core component. Furan itself is a volatile organic compound known for its potential liver toxicity and carcinogenicity in laboratory animals, primarily through metabolic activation.[1] While this compound is a more complex, substituted derivative and likely non-volatile, the presence of the furan structure necessitates caution against inhalation and skin absorption to minimize any potential long-term health risks.
Piperidine Moiety: Piperidine and its derivatives are a significant source of acute hazard. Piperidine is a corrosive, flammable base that can cause severe skin burns and eye damage.[2][3][4][5] It is also toxic if inhaled or absorbed through the skin.[3] The N-alkylation in our compound may modulate this reactivity, but the fundamental risks of skin/eye irritation or burns and toxicity remain a primary concern.
Carboxylic Acid Moiety: The carboxylic acid group imparts acidic properties. In solid form, fine powders can be irritating to the respiratory tract and eyes.[6][7] If the compound comes into contact with moisture on the skin or mucous membranes, it can cause irritation or chemical burns.
Table 1: Summary of Potential Hazards
Hazard Type
Contributing Moiety
Potential Effects
Skin Irritation / Burns
Piperidine, Carboxylic Acid
Can cause redness, irritation, or severe chemical burns upon contact.[2][6]
Serious Eye Damage
Piperidine, Carboxylic Acid
May cause severe irritation, burns, or permanent eye damage from splashes or airborne dust.[2][6]
Respiratory Irritation
Carboxylic Acid (as dust), Piperidine
Inhalation of dust may irritate the nose, throat, and lungs.[2][6]
Potential Systemic Toxicity
Furan, Piperidine
Risk of harm if absorbed through the skin, inhaled, or ingested, based on the known profiles of the parent structures.[1][3]
Core Operational Protocol: Engineering Controls First
Before any personal protective equipment is worn, the primary defense is robust engineering controls.
All handling of 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid in its solid form or the initial preparation of solutions MUST be conducted within a certified chemical fume hood. This is non-negotiable. A fume hood minimizes the risk of inhaling airborne particulates and contains any potential spills. An eyewash station and safety shower must be readily accessible and tested.[8]
Personal Protective Equipment (PPE) Specification
The following PPE is mandatory for all personnel handling the compound. This selection is designed to provide comprehensive protection against all anticipated routes of exposure.
Table 2: Recommended Personal Protective Equipment (PPE)
Protection Type
Specification
Rationale
Eye and Face Protection
Chemical splash goggles with side shields (meeting ANSI Z87.1 or equivalent standard). A face shield should be worn over the goggles when handling larger quantities (>1g) or when there is a significant splash risk.[2][5][8]
Protects against airborne dust and splashes of solutions, which could cause severe eye damage due to the piperidine and carboxylic acid groups.
Hand Protection
Chemical-resistant nitrile or neoprene gloves. Ensure gloves are inspected for defects before each use. For extended work, consider double-gloving.[3][5][8]
Prevents skin contact and absorption. The piperidine moiety is known to be toxic upon skin contact.[3]
Body Protection
A flame-resistant laboratory coat, fully buttoned, with tight-fitting cuffs. A chemical-resistant apron should be worn over the lab coat when handling solutions.
Protects personal clothing from contamination and provides a barrier against spills.
Respiratory Protection
Generally not required when handling small quantities within a certified fume hood. However, if weighing large amounts or if aerosolization is possible, a NIOSH-approved respirator with organic vapor/acid gas cartridges and a P100 particulate filter is required.[8]
Provides protection against inhalation of fine dust particles, which can cause respiratory irritation.[6]
Procedural Workflow for Safe Handling
The following diagram outlines the decision-making process for ensuring adequate protection during different laboratory operations involving the compound.
Caption: PPE selection workflow based on the specific handling task.
Spill, Exposure, and Disposal Plans
Emergency preparedness is paramount.
Spill Procedures:
Minor Solid Spill (<1g): With appropriate PPE, gently cover the spill with an absorbent material like vermiculite or sand to prevent dust from becoming airborne. Carefully sweep the material into a designated hazardous waste container.
Minor Liquid Spill: Use a spill kit with an appropriate absorbent material to contain and absorb the spill. Place the used absorbent material into a sealed, labeled hazardous waste container.
Major Spill: Evacuate the immediate area. Alert your supervisor and institutional safety officer. Do not attempt to clean it up yourself.
Exposure Response:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[2]
Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][4]
Inhalation: Move the affected person to fresh air. If they are having trouble breathing, seek immediate medical attention.[3]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.
Waste Disposal Plan:
All materials contaminated with 5-Methyl-4-piperidin-1-ylmethyl-furan-2-carboxylic acid, including the compound itself, contaminated gloves, absorbent materials, and empty containers, must be treated as hazardous chemical waste.[9][10]
Collect all waste in a dedicated, chemically compatible container with a secure lid.
Clearly label the container as "Hazardous Waste" with the full chemical name.
Do not mix this waste with other waste streams.
Store the waste container in a designated satellite accumulation area.
Follow all institutional and local regulations for final disposal by trained personnel.[9][11]
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Table of exposure limits for chemical and biological substances. WorkSafeBC. Available at: [Link]
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